4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• CAS: 31914-19-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, a valuable keto acid intermediate in the development of various biologically active molecules. The primary focus is on the robust and widely applicable Friedel-Crafts acylation of 1,2,4-trimethoxybenzene with succinic anhydride. This document delves into the mechanistic underpinnings of this reaction, offers a detailed, field-proven experimental protocol, and outlines the necessary purification and characterization techniques to ensure the synthesis of a high-purity final product. Safety considerations and potential applications of the target molecule in medicinal chemistry are also discussed, providing a holistic resource for professionals in the field.

Introduction

4-Oxo-4-arylbutanoic acids represent a significant class of organic compounds that serve as versatile precursors in the synthesis of a wide array of heterocyclic systems and other complex molecular architectures.[1] Their inherent bifunctionality, possessing both a ketone and a carboxylic acid, allows for sequential and selective chemical transformations. The trimethoxyphenyl moiety, in particular, is a common feature in many natural products and pharmacologically active compounds, often imparting favorable pharmacokinetic and pharmacodynamic properties.

The target molecule, 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, is a key building block for the synthesis of more complex molecules, including but not limited to, substituted pyridazinones and quinazoline derivatives, which have shown promise in various therapeutic areas.[2][3][4] Derivatives of 4-aryl-4-oxobutanoic acids have been reported to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[5] This guide aims to provide a detailed and practical approach to the synthesis of this important intermediate, empowering researchers to confidently produce it in a laboratory setting.

Synthetic Strategy: The Friedel-Crafts Acylation

The most direct and efficient method for the synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is the Friedel-Crafts acylation of 1,2,4-trimethoxybenzene with succinic anhydride. This electrophilic aromatic substitution reaction is a cornerstone of organic synthesis for the formation of carbon-carbon bonds to aromatic rings.[6]

Overall Synthetic Workflow

The synthesis can be visualized as a two-step process: the formation of the electrophilic acylium ion from succinic anhydride and a Lewis acid catalyst, followed by the nucleophilic attack of the electron-rich 1,2,4-trimethoxybenzene ring.

Caption: Overall workflow for the synthesis of the target compound.

Mechanistic Insights

The Friedel-Crafts acylation proceeds through a well-established electrophilic aromatic substitution mechanism. Understanding the "why" behind each step is crucial for troubleshooting and optimizing the reaction.

• Generation of the Acylium Ion: The Lewis acid, typically anhydrous aluminum chloride (AlCl₃), coordinates to one of the carbonyl oxygens of succinic anhydride. This coordination polarizes the anhydride, making the other carbonyl carbon highly electrophilic. Subsequent intramolecular ring-opening generates the key electrophile, the acylium ion, which is a resonance-stabilized carbocation.

• Electrophilic Attack: The electron-rich 1,2,4-trimethoxybenzene acts as a nucleophile. The π-electrons of the aromatic ring attack the electrophilic acylium ion. The methoxy groups are strong activating groups and direct the substitution to the ortho and para positions. In the case of 1,2,4-trimethoxybenzene, the most likely position of attack is C-5, which is para to the C-2 methoxy group and ortho to the C-4 methoxy group, and sterically accessible.

• Rearomatization: The resulting intermediate, a resonance-stabilized carbocation known as a sigma complex or arenium ion, loses a proton from the carbon atom that was attacked by the electrophile. This proton is abstracted by the [AlCl₃(OH)]⁻ species formed during the reaction, regenerating the aromaticity of the ring and yielding the final product.

Caption: Simplified mechanism of the Friedel-Crafts acylation.

Experimental Protocol

This protocol is a robust, self-validating procedure that has been adapted from analogous and well-established Friedel-Crafts acylation reactions.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Purity	Supplier
1,2,4-Trimethoxybenzene	168.19	10.0 g	0.059	>98%	e.g., Sigma-Aldrich
Succinic Anhydride	100.07	6.5 g	0.065	>99%	e.g., Sigma-Aldrich
Anhydrous Aluminum Chloride	133.34	18.0 g	0.135	>99%	e.g., Sigma-Aldrich
Dichloromethane (DCM)	84.93	150 mL	-	Anhydrous	e.g., Fisher Scientific
Hydrochloric Acid (HCl)	36.46	~50 mL	-	6 M	-
Sodium Bicarbonate (NaHCO₃)	84.01	As needed	-	Saturated solution	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	As needed	-	-	-
Toluene	92.14	As needed	-	Reagent grade	-
Hexane	86.18	As needed	-	Reagent grade	-

Step-by-Step Procedure

• Reaction Setup:

  • To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube, add anhydrous aluminum chloride (18.0 g, 0.135 mol) and anhydrous dichloromethane (100 mL).

  • Cool the suspension to 0 °C in an ice-water bath with continuous stirring.

• Formation of the Acylating Agent Complex:

  • In a separate beaker, dissolve succinic anhydride (6.5 g, 0.065 mol) in anhydrous dichloromethane (50 mL).

  • Transfer this solution to the dropping funnel.

  • Add the succinic anhydride solution dropwise to the stirred aluminum chloride suspension over a period of 30 minutes, maintaining the temperature at 0 °C. The mixture will likely become a thick, yellowish slurry.

• Addition of the Aromatic Substrate:

  • Dissolve 1,2,4-trimethoxybenzene (10.0 g, 0.059 mol) in a small amount of anhydrous dichloromethane and add it to the dropping funnel.

  • Add the 1,2,4-trimethoxybenzene solution dropwise to the reaction mixture over 30 minutes, still at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours. The color of the reaction mixture will likely darken.

• Reaction Quench and Work-up:

  • Carefully and slowly pour the reaction mixture onto a mixture of crushed ice (approx. 200 g) and concentrated hydrochloric acid (50 mL) in a large beaker, with vigorous stirring. This step is highly exothermic and should be performed in a fume hood.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers and wash with water (100 mL), followed by a saturated sodium bicarbonate solution (2 x 100 mL) to remove any remaining acid, and finally with brine (100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product, a solid, can be purified by recrystallization. A suitable solvent system is a mixture of toluene and hexane.

  • Dissolve the crude solid in a minimal amount of hot toluene.

  • Slowly add hexane until the solution becomes slightly turbid.

  • Allow the solution to cool to room temperature and then place it in an ice bath to facilitate complete crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold hexane, and dry in a vacuum oven.

Characterization of the Final Product

Thorough characterization is essential to confirm the identity and purity of the synthesized 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Physical Properties

Property	Value
Appearance	White to off-white solid
Molecular Formula	C₁₄H₁₈O₆
Molar Mass	282.29 g/mol
Melting Point	To be determined experimentally

Spectroscopic Data

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the trimethoxyphenyl ring, the two methylene groups of the butanoic acid chain, and the carboxylic acid proton. The aromatic protons should appear as distinct singlets or doublets in the aromatic region (δ 6.5-7.5 ppm). The methylene protons adjacent to the carbonyl group will be downfield (δ ~3.2 ppm) compared to the methylene protons adjacent to the carboxylic acid group (δ ~2.8 ppm), both appearing as triplets. The carboxylic acid proton will be a broad singlet at a downfield chemical shift (δ > 10 ppm).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show signals for the carbonyl carbon (δ ~198 ppm), the carboxylic acid carbon (δ ~178 ppm), the aromatic carbons (with those attached to methoxy groups being further downfield), the methoxy carbons (δ ~56 ppm), and the two methylene carbons.

• IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the carbonyl stretching of the ketone (around 1670 cm⁻¹), the carbonyl stretching of the carboxylic acid (around 1710 cm⁻¹), and a broad O-H stretching band for the carboxylic acid (around 2500-3300 cm⁻¹). C-O stretching of the methoxy groups will also be visible.

Safety and Handling

The Friedel-Crafts acylation reaction involves hazardous materials and requires strict adherence to safety protocols.

• Anhydrous Aluminum Chloride (AlCl₃): This reagent is highly corrosive and reacts violently with water, releasing hydrogen chloride (HCl) gas. It should be handled in a fume hood, and personal protective equipment (gloves, safety glasses, lab coat) must be worn at all times.

• Dichloromethane (DCM): DCM is a volatile and potentially carcinogenic solvent. All operations involving DCM should be conducted in a well-ventilated fume hood.

• Hydrochloric Acid (HCl): Concentrated HCl is corrosive and can cause severe burns. Handle with care and appropriate PPE.

• Reaction Quench: The quenching of the reaction with ice and HCl is highly exothermic and can cause splattering. Perform this step slowly and with caution.

Conclusion

The synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid via Friedel-Crafts acylation is a reliable and scalable method for producing this valuable synthetic intermediate. By understanding the reaction mechanism and adhering to the detailed experimental protocol and safety precautions outlined in this guide, researchers can confidently synthesize this compound in high purity. Its potential as a precursor for various bioactive molecules makes this a fundamentally important synthesis for professionals in drug discovery and development.

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An In-depth Technical Guide to the Friedel-Crafts Acylation of 1,2,4-Trimethoxybenzene with Succinic Anhydride

This guide provides a comprehensive technical overview of the Friedel-Crafts acylation of 1,2,4-trimethoxybenzene with succinic anhydride, a key reaction in the synthesis of various pharmaceutical intermediates and complex organic molecules. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction: Strategic Importance of the Acylation Product

The Friedel-Crafts acylation of 1,2,4-trimethoxybenzene with succinic anhydride yields 3-(2,4,5-trimethoxybenzoyl)propanoic acid. This product serves as a valuable precursor in multi-step syntheses due to its versatile chemical functionality. The trimethoxyphenyl moiety is a common structural motif in pharmacologically active compounds, and the keto-acid functionality allows for a variety of subsequent chemical transformations, including reductions and cyclizations. A notable application of this reaction is in the Haworth synthesis for producing polycyclic aromatic hydrocarbons.[1]

The Core Reaction: Mechanistic Insights and Causality

The Friedel-Crafts acylation is a classic example of an electrophilic aromatic substitution (EAS) reaction.[2] The reaction proceeds by the generation of a potent electrophile, an acylium ion, which then attacks the electron-rich aromatic ring of 1,2,4-trimethoxybenzene.

The Role of the Lewis Acid Catalyst

A strong Lewis acid, typically aluminum chloride (AlCl₃), is essential for this reaction.[1][3] Its primary function is to activate the succinic anhydride, rendering it more electrophilic.

Mechanism of Acylium Ion Formation:

• The Lewis acid coordinates to one of the carbonyl oxygens of the succinic anhydride.

• This coordination polarizes the anhydride, leading to the cleavage of a C-O bond and the formation of a resonance-stabilized acylium ion.[4][5]

It is crucial to use a stoichiometric amount of the Lewis acid because the product, a ketone, is a moderate Lewis base and will form a complex with the catalyst, rendering it inactive.[1] This complex is subsequently hydrolyzed during the aqueous workup to liberate the final product.[1][5]

Regioselectivity: The Directing Effects of Methoxy Groups

The three methoxy groups on the benzene ring are strong activating groups and are ortho-, para-directing.[2] In the case of 1,2,4-trimethoxybenzene, the incoming electrophile will preferentially substitute at the C5 position. This is due to the combined activating and steric effects of the methoxy groups, which direct the bulky acylium ion to the most accessible and electronically favorable position.

The electron-donating nature of the methoxy groups enriches the benzene ring with π-electrons, making it highly susceptible to attack by the electrophilic acylium ion.[2] The reaction proceeds through a high-energy intermediate known as an arenium ion, or sigma complex, where the aromaticity of the ring is temporarily disrupted.[2][4] Aromaticity is restored by the loss of a proton from the site of substitution.[2][4]

Experimental Protocol: A Self-Validating System

The following protocol is designed to be a self-validating system, with clear checkpoints and expected observations.

Reagents and Materials

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1,2,4-Trimethoxybenzene	168.19	(Specify)	(Calculate)
Succinic Anhydride	100.07	(Specify)	(Calculate)
Aluminum Chloride (anhydrous)	133.34	(Specify)	(Calculate)
Dichloromethane (anhydrous)	84.93	(Specify)	-
Hydrochloric Acid (concentrated)	36.46	(Specify)	-
Water (deionized)	18.02	(Specify)	-
Sodium Hydroxide (5% aq. solution)	40.00	(Specify)	-
Anhydrous Magnesium Sulfate	120.37	(Specify)	-

Step-by-Step Methodology

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add anhydrous dichloromethane and aluminum chloride.

• Reagent Addition: Dissolve 1,2,4-trimethoxybenzene and succinic anhydride in anhydrous dichloromethane and add this solution to the dropping funnel.

• Reaction Initiation: Cool the reaction flask in an ice bath. Slowly add the solution from the dropping funnel to the stirred suspension of aluminum chloride in dichloromethane over a period of approximately 30 minutes.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask again in an ice bath and slowly quench the reaction by the dropwise addition of ice-cold water, followed by concentrated hydrochloric acid.[2] This step is highly exothermic and should be performed with caution. The addition of acid helps to break up the aluminum salts that form.[6]

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane.[2]

• Purification: Combine the organic layers and wash with a 5% aqueous sodium hydroxide solution, followed by water.[2] Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Recrystallization: The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to obtain pure 3-(2,4,5-trimethoxybenzoyl)propanoic acid.

Visualization of the Process

Reaction Mechanism

Caption: The four main stages of the Friedel-Crafts acylation reaction.

Experimental Workflow

Caption: A streamlined workflow for the synthesis and purification.

Potential Side Reactions and Troubleshooting

While the Friedel-Crafts acylation is a robust reaction, certain side reactions can occur:

• Polysubstitution: Although less common in acylation than in alkylation, it is a possibility if the reaction conditions are not carefully controlled.[3] The deactivating effect of the first acyl group generally prevents further acylation.

• Decomposition of Starting Material: The highly activated 1,2,4-trimethoxybenzene can be susceptible to degradation under harsh acidic conditions.

Troubleshooting:

• Low Yield: Ensure all reagents are anhydrous, as moisture will deactivate the aluminum chloride catalyst.

• Emulsion during Workup: The formation of an emulsion between the aqueous and organic layers can be problematic.[6] To mitigate this, ensure the quenching step is performed slowly and with vigorous stirring. The addition of a saturated brine solution can also help to break up emulsions.

Alternative Catalysts and Greener Approaches

While aluminum chloride is the traditional catalyst, concerns over its hydrolytic instability and the generation of acidic waste have led to the exploration of alternative catalysts. These include:

• Other Lewis Acids: Zinc(II) salts and other milder Lewis acids can be effective, particularly for highly activated aromatic rings.[1]

• Brønsted Acids: In some cases, strong Brønsted acids can catalyze the reaction.[1]

• Deep Eutectic Solvents (DESs): Recent research has shown that certain DESs can act as both the solvent and the catalyst, offering a more sustainable approach.[7][8]

Characterization of the Product

The final product, 3-(2,4,5-trimethoxybenzoyl)propanoic acid, can be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the product, showing the characteristic peaks for the aromatic protons, the methoxy groups, and the aliphatic chain.

• Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the carboxylic acid O-H and C=O groups, as well as the ketone C=O group.

• Mass Spectrometry (MS): Will provide the molecular weight of the product.

• Melting Point: The purified product should have a sharp melting point, which can be compared to literature values.

Conclusion

The Friedel-Crafts acylation of 1,2,4-trimethoxybenzene with succinic anhydride is a powerful and reliable method for the synthesis of a key chemical intermediate. A thorough understanding of the reaction mechanism, careful control of the experimental conditions, and a systematic approach to purification are essential for achieving high yields of the desired product. The ongoing development of more environmentally benign catalysts promises to enhance the sustainability of this important transformation.

References

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• LibreTexts Chemistry. (2024, October 4). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, May 7). Friedel Crafts Acylation of Benzene Reaction Mechanism [Video]. YouTube. Retrieved from [Link]

• Human Metabolome Database. (2012, September 11). Showing metabocard for 3-(3,4,5-Trimethoxyphenyl)propanoic acid (HMDB0030254). Retrieved from [Link]

• ResearchGate. (n.d.). Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different.... Retrieved from [Link]

• Google Patents. (n.d.). US3855306A - Process for the preparation of 2,4,5-trimethoxybenzaldehyde.

• Grokipedia. (n.d.). 2,4,5-Trimethoxypropiophenone. Retrieved from [Link]

• American Chemical Society. (1949, June). The Preparation of β-(3,4,5-Trimethoxybenzoyl)-propionic Acid. Journal of the American Chemical Society, 71(6), 2255. Retrieved from [Link]

• ResearchGate. (n.d.). DES catalyzed Friedel-Crafts acylation of 1,2,4-trimethoxybenzene and.... Retrieved from [Link]

• Universidad de Zaragoza. (2024, September 10). Enantioselective Friedel-Crafts alkylation of 1,3,5-trimethoxybenzene with trans-β. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3-(3,4,5-trimethoxyphenyl) propionic acid. Retrieved from [Link]

• ACS Publications. (n.d.). Trifluoromethanesulfonic Acid Catalyzed Friedel–Crafts Alkylations of 1,2,4-Trimethoxybenzene with Aldehydes or Benzylic Alcohols. Organic Letters. Retrieved from [Link]

• Indonesian Journal of Chemistry. (2022, July 19). Synthesis of Nonsteroidal Anti-Inflammatory Drug (NSAID) 2,4,5-Trimethoxybenzaldehyde from Indonesian Calamus oil and Its In Sil. Retrieved from [Link]

• SMU Chemistry. (2011, August 2). Experiment 14: Friedel-Crafts Acylation [Video]. YouTube. Retrieved from [Link]

• Quora. (2018, March 29). What is the role of AlCl3 in the Friedal Craft acylation reaction?. Retrieved from [Link]

• The Organic Chemistry Tutor. (2020, May 20). Friedel-Crafts Acylation: alternative reagents [Video]. YouTube. Retrieved from [Link]

• Beilstein Journals. (n.d.). A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis. Retrieved from [Link]

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4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid chemical properties

An In-depth Technical Guide to the Chemical Properties of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and characterization of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. This molecule, featuring a keto-acid functional group attached to a highly activated trimethoxyphenyl ring, represents a significant scaffold for research in medicinal chemistry and materials science. This document details the logical synthesis via Friedel-Crafts acylation, offers an in-depth analysis of its predicted spectroscopic characteristics, and discusses its potential chemical reactivity. The insights are framed for researchers, scientists, and drug development professionals, providing both foundational knowledge and field-proven perspectives on its utility as a chemical intermediate.

Introduction and Molecular Significance

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a specialized organic compound that merges the functionalities of a ketone, a carboxylic acid, and a polysubstituted aromatic ring. The strategic placement of three methoxy groups on the phenyl ring creates a highly electron-rich system, which significantly influences the molecule's reactivity and potential applications. While this specific isomer is not extensively documented in commercial literature, its structural motifs are present in numerous biologically active compounds. Analogous 4-oxo-butanoic acid derivatives have been investigated for a range of therapeutic properties, including anti-inflammatory, analgesic, and antimicrobial activities.[1][2][3][4] Furthermore, related structures serve as key intermediates in the synthesis of more complex heterocyclic systems and S1P₁ receptor agonists for autoimmune diseases.[5][6] This guide serves to consolidate the known principles and predict the core chemical characteristics of this compound to facilitate future research and development.

Caption: Chemical Structure of the title compound.

Synthesis and Mechanistic Insights

The most direct and industrially relevant method for synthesizing 4-oxo-arylbutanoic acids is the Friedel-Crafts acylation.[7] This reaction involves the electrophilic substitution of an aromatic compound with an acylating agent, typically in the presence of a Lewis acid catalyst.

Recommended Synthetic Pathway: Friedel-Crafts Acylation

The synthesis of the title compound is logically achieved through the reaction of 1,2,4-trimethoxybenzene with succinic anhydride, catalyzed by anhydrous aluminum chloride (AlCl₃).[8][9] The three methoxy groups on the benzene ring are strong activating, ortho-, para-directing groups. The acylation is expected to occur at the 5-position, which is para to the C2-methoxy group and ortho to the C4-methoxy group, and is the most sterically accessible and electronically activated position.

Caption: Recommended workflow for synthesis.

Experimental Protocol

This protocol is a representative procedure based on established methods for similar Friedel-Crafts acylations.[2][3][10]

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add an inert solvent such as dichlorobenzene.

• Catalyst Addition: Cool the flask to 0-5 °C in an ice bath and slowly add anhydrous aluminum chloride (2.2 equivalents) portion-wise with stirring.

• Reactant Addition: Dissolve succinic anhydride (1.0 equivalent) and 1,2,4-trimethoxybenzene (1.0 equivalent) in the solvent. Add this solution dropwise to the stirred AlCl₃ suspension while maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching: Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction & Purification: Separate the organic layer. Extract the aqueous layer with a suitable solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a solvent system like ethanol/water.

Mechanistic Rationale

The choice of a strong Lewis acid like AlCl₃ is crucial as it coordinates with succinic anhydride, opening the ring to form a highly electrophilic acylium ion intermediate. This powerful electrophile is then attacked by the electron-rich 1,2,4-trimethoxybenzene ring. The use of a non-reactive solvent like dichlorobenzene or nitrobenzene is standard practice to avoid side reactions where the solvent itself undergoes acylation.[2]

Physicochemical Properties

Precise experimental data for the title compound is scarce. However, its properties can be reliably predicted based on its structure and data from close isomers and analogues. The compound is expected to be a crystalline solid at room temperature.

Property	Predicted/Comparative Value	Source/Comment
Molecular Formula	C₁₃H₁₆O₆	(Calculated)
Molecular Weight	268.26 g/mol	(Calculated)[11]
Monoisotopic Mass	268.09468823 Da	For the 3,4,5-isomer.[11]
Appearance	White to off-white crystalline solid	(Predicted)
Melting Point	~140-155 °C	Predicted based on analogues: 4-(2,4-dimethoxyphenyl)-4-oxo-butanoic acid (148 °C)[12] and 4-(4-methylphenyl)-4-oxobutanoic acid (129 °C).[9]
Solubility	Insoluble in water; Soluble in methanol, ethanol, DMSO, ethyl acetate.	(Predicted)
pKa	~4.5 ± 0.2	Predicted based on analogues.[12]

Spectroscopic Characterization (Predicted)

The following spectroscopic data is predicted based on the known structure and analysis of similar compounds.

¹H NMR Spectroscopy

(Predicted for CDCl₃, 400 MHz)

• δ ~11.0-12.0 ppm (1H, broad s): Carboxylic acid proton (-COOH).

• δ ~7.3 ppm (1H, s): Aromatic proton at C6-H.

• δ ~6.5 ppm (1H, s): Aromatic proton at C3-H.

• δ ~3.95 ppm (3H, s): Methoxy protons (-OCH₃).

• δ ~3.90 ppm (3H, s): Methoxy protons (-OCH₃).

• δ ~3.85 ppm (3H, s): Methoxy protons (-OCH₃).

• δ ~3.2 ppm (2H, t, J ≈ 6.5 Hz): Methylene protons alpha to the ketone (-CO-CH₂-).

• δ ~2.8 ppm (2H, t, J ≈ 6.5 Hz): Methylene protons alpha to the carboxylic acid (-CH₂-COOH).

¹³C NMR Spectroscopy

(Predicted for CDCl₃, 100 MHz)

• δ ~198 ppm: Ketone carbonyl carbon (Ar-C=O).

• δ ~178 ppm: Carboxylic acid carbonyl carbon (-COOH).

• δ ~158, 154, 148 ppm: Aromatic carbons attached to methoxy groups (C2, C4, C5).

• δ ~122 ppm: Quaternary aromatic carbon (C1).

• δ ~112, 98 ppm: Aromatic C-H carbons (C6, C3).

• δ ~56 ppm (3 signals): Methoxy carbons (-OCH₃).

• δ ~35 ppm: Methylene carbon alpha to the ketone (-CO-CH₂-).

• δ ~28 ppm: Methylene carbon alpha to the carboxylic acid (-CH₂-COOH).

Infrared (IR) Spectroscopy

(Predicted, KBr pellet)

• ~3200-2500 cm⁻¹ (broad): O-H stretch of the carboxylic acid dimer.

• ~2950, 2850 cm⁻¹: C-H stretches (aliphatic and methoxy).

• ~1715 cm⁻¹ (strong): C=O stretch of the carboxylic acid.

• ~1670 cm⁻¹ (strong): C=O stretch of the aryl ketone.

• ~1610, 1510 cm⁻¹: C=C stretches of the aromatic ring.

• ~1270, 1120 cm⁻¹: C-O stretches of the aryl ethers (methoxy groups).

Mass Spectrometry (MS)

The electron ionization mass spectrum is expected to show a molecular ion peak and characteristic fragmentation patterns.

• m/z 268 [M]⁺: Molecular ion peak.

• m/z 195: Loss of -CH₂CH₂COOH (73 Da) via alpha-cleavage, resulting in the stable [CH₃O)₃C₆H₂CO]⁺ acylium ion. This is predicted to be a major fragment.

• m/z 180: Loss of a methyl group from the m/z 195 fragment.

• McLafferty Rearrangement: A potential rearrangement involving the transfer of a gamma-hydrogen from the butyric acid chain to the ketone oxygen, followed by cleavage, could also be observed.

Caption: Predicted major MS fragmentation pathways.

Chemical Reactivity and Potential Applications

The title compound possesses three reactive centers: the aromatic ring, the ketone, and the carboxylic acid.

• Carboxylic Acid Reactions: The -COOH group can undergo standard transformations such as esterification (with an alcohol under acidic conditions), conversion to an acid chloride (using thionyl chloride or oxalyl chloride), and amide formation.

• Ketone Reactions: The ketone can be reduced to a secondary alcohol using reducing agents like sodium borohydride (NaBH₄). A Clemmensen or Wolff-Kishner reduction would reduce the ketone completely to a methylene group, yielding 4-(2,4,5-trimethoxyphenyl)butanoic acid.

• Oxidative Cleavage: Strong oxidizing agents can cause cleavage of the C-C bond between the carbonyl carbon and the adjacent methylene group, a known reaction for 4-oxo acids, which typically results in the formation of a benzoic acid derivative.[3][13]

• Medicinal Chemistry Scaffold: This molecule is an excellent starting point for synthesizing novel compounds. The butanoic acid chain can act as a linker to other pharmacophores.[14] The dual functionality allows for cyclization reactions to form heterocyclic systems like pyridazinones, which have demonstrated biological activity.[5] Given the activity of similar structures, this compound is a prime candidate for screening in anti-inflammatory and antimicrobial assays.[4]

Conclusion

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a multifaceted chemical entity with significant synthetic potential. While direct experimental data is limited, a robust profile of its chemical and physical properties can be confidently predicted through the analysis of its structure and comparison with well-documented analogues. Its synthesis via Friedel-Crafts acylation is straightforward and high-yielding. The combination of a highly activated aromatic ring and versatile keto-acid functionality makes it a valuable intermediate for drug discovery professionals and organic chemists exploring novel molecular architectures.

References

• Oriental Journal of Chemistry. (n.d.). Kinetic and Thermodynamic study for the Oxidation of 4-Oxo-4-phenyl butanoic Acid by Tripropylammonium fluorochromate in Aqueous Acetic Acid Medium. Retrieved from [Link]

• MDPI. (n.d.). 4-(4-Formyl-3,5-dimethoxyphenoxy)butyric Acid (BAL). Retrieved from [Link]

• MDPI. (n.d.). 4-[(2,4-Dichlorophenyl)carbamoyl]butanoic Acid. Retrieved from [Link]

• Google Patents. (n.d.). US4621154A - Process for preparing 4-(4-biphenylyl)-4-oxo-butanoic acid.
• Google Patents. (n.d.). JP2004182660A - Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones.

• Der Pharma Chemica. (2015). Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic and mechanistic study. Retrieved from [Link]

• Wikipedia. (n.d.). 4-(4-Methylphenyl)-4-oxobutanoic acid. Retrieved from [Link]

• ResearchGate. (2020). Crystal structure of 4-[(4-methoxy-2-nitrophenyl)carbamoyl]butanoic acid, C12H14N2O6. Retrieved from [Link]

• ChemSynthesis. (n.d.). 4-oxo-4-(4-phenoxyphenyl)butanoic acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different.... Retrieved from [Link]

• MDPI. (n.d.). The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. Retrieved from [Link]

• PubMed. (2011). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. Retrieved from [Link]

• PubMed. (2013). Trifluoromethanesulfonic acid catalyzed friedel-Crafts alkylations of 1,2,4-trimethoxybenzene with aldehydes or benzylic alcohols. Retrieved from [Link]

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An In-depth Technical Guide to the Physical Properties of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

Abstract: This document provides a comprehensive technical overview of the physical and chemical properties of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. While specific experimental data for this particular isomer is not extensively reported in publicly available literature, this guide synthesizes information from structurally analogous compounds and established analytical principles to present a robust framework for its characterization. It is intended for researchers, chemists, and drug development professionals who may be working with this or related keto acids. The guide details standard methodologies for synthesis and characterization, emphasizing the causality behind experimental choices and providing self-validating protocols to ensure scientific integrity.

Compound Identification and Structural Overview

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a keto-carboxylic acid. Its structure is characterized by a butanoic acid chain where the gamma-carbon is part of a ketone, which is, in turn, attached to a 2,4,5-trimethoxyphenyl ring. This substitution pattern on the aromatic ring is crucial for its electronic and steric properties, which influence its reactivity and physical characteristics.

• IUPAC Name: 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• Synonyms: 3-(2,4,5-trimethoxybenzoyl)propionic acid

• Molecular Formula: C₁₃H₁₆O₆

• Molecular Weight: 268.26 g/mol [1]

The presence of multiple polar functional groups—a carboxylic acid, a ketone, and three methoxy ethers—suggests that the molecule is polar and capable of acting as both a hydrogen bond donor (via the carboxylic acid -OH) and a multiple hydrogen bond acceptor (via the carbonyl and ether oxygens). This structure is foundational to understanding its physical state, solubility, and spectroscopic signature.

Physicochemical and Thermal Properties

Property	Predicted Value / Characteristic	Rationale & Comparative Data
Physical State	Crystalline Solid	Aromatic keto acids are typically solids. For example, 4-oxo-4-phenylbutanoic acid is a solid with a melting point of 114-120°C[2], and 4-(4-Methylphenyl)-4-oxobutanoic acid is a white powder melting at 129°C[3].
Melting Point	Not experimentally determined. Expected to be >100°C.	The presence of three methoxy groups may influence crystal packing compared to unsubstituted analogs, but a relatively high melting point is expected due to molecular weight and polarity.
Boiling Point	Not applicable; likely to decompose upon heating before boiling.	Carboxylic acids with high molecular weights often decompose at high temperatures.
Solubility	Predicted to be soluble in polar organic solvents (e.g., DMSO, DMF, Methanol, Acetone) and aqueous base. Sparingly soluble in nonpolar solvents (e.g., Hexane) and water.	The carboxylic acid moiety confers solubility in basic solutions via salt formation. The overall polarity supports solubility in polar organic solvents. Analogs show increased solubility in acetic acid-water mixtures[2][4].

Synthesis Pathway: Friedel-Crafts Acylation

The most direct and industrially relevant method for preparing this class of compounds is the Friedel-Crafts acylation. This electrophilic aromatic substitution reaction involves the acylation of an electron-rich aromatic ring—in this case, 1,2,4-trimethoxybenzene—with succinic anhydride.

The reaction is catalyzed by a Lewis acid, typically anhydrous aluminum chloride (AlCl₃), which activates the succinic anhydride to form a highly electrophilic acylium ion. The choice of solvent is critical; non-reactive solvents like dichlorobenzenes or chlorobenzene are often used to prevent side reactions and facilitate high yields[5][6].

Synthesis Workflow Diagram

Caption: Workflow for the Friedel-Crafts synthesis of the title compound.

Analytical Protocols for Structural Verification

To confirm the identity, purity, and physical properties of a newly synthesized batch, a suite of analytical techniques must be employed. The following protocols represent a self-validating system for characterization.

Melting Point Determination via Differential Scanning Calorimetry (DSC)

Causality: DSC is superior to traditional melting point apparatus as it provides not only the melting point (onset and peak temperature) but also the enthalpy of fusion (ΔHfus), which is indicative of crystal lattice energy. A sharp, single melting endotherm is a strong indicator of high purity.

Step-by-Step Protocol:

• Calibrate the DSC instrument using a high-purity indium standard.

• Accurately weigh 2-5 mg of the dried, crystalline product into an aluminum DSC pan.

• Crimp the pan with a lid. An empty, crimped pan is used as a reference.

• Place the sample and reference pans into the DSC cell.

• Execute a heat-cool-heat cycle. A typical heating rate is 10°C/min under a nitrogen atmosphere.

• Analyze the resulting thermogram to determine the onset temperature of melting.

Spectroscopic Characterization Workflow

Spectroscopic analysis provides an unambiguous fingerprint of the molecule's chemical structure. The combination of Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) confirms the presence of all functional groups and the overall connectivity.

Caption: Integrated workflow for spectroscopic characterization.

Fourier-Transform Infrared (FTIR) Spectroscopy

Causality: FTIR is used to identify the key functional groups present in the molecule. The vibrational frequencies of specific bonds provide a characteristic spectrum. For carboxylic acids, hydrogen bonding leads to a distinctively broad hydroxyl peak.

Step-by-Step Protocol (ATR):

• Ensure the Attenuated Total Reflectance (ATR) crystal is clean by taking a background spectrum.

• Place a small amount of the solid sample directly onto the ATR crystal.

• Apply pressure using the anvil to ensure good contact.

• Acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

• Clean the crystal and analyze the spectrum for characteristic peaks.

Expected Characteristic Absorptions:

• ~3300-2500 cm⁻¹ (broad): O-H stretching of the carboxylic acid, broadened due to hydrogen bonding[7][8].

• ~3000-2840 cm⁻¹ (medium): C-H stretching from the aliphatic methylene and methoxy groups.

• ~1710 cm⁻¹ (strong, sharp): C=O stretching of the carboxylic acid carbonyl.

• ~1675 cm⁻¹ (strong, sharp): C=O stretching of the ketone carbonyl, with its frequency slightly lowered due to conjugation with the aromatic ring.

• ~1600, ~1510 cm⁻¹ (variable): C=C stretching vibrations within the aromatic ring.

• ~1275, ~1030 cm⁻¹ (strong): Asymmetric and symmetric C-O stretching of the aryl ether and carboxylic acid groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy provides detailed information about the atomic connectivity and chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms. It is the most powerful tool for unambiguous structure elucidation.

Step-by-Step Protocol:

• Dissolve ~10-20 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. DMSO-d₆ is often preferred for carboxylic acids to ensure the acidic proton is observed.

• Acquire a ¹H NMR spectrum, noting chemical shifts (δ), coupling constants (J), and integrations.

• Acquire a ¹³C NMR spectrum (proton-decoupled) to identify all unique carbon environments.

• (Optional but recommended) Perform 2D NMR experiments (e.g., COSY, HSQC) to confirm H-H and C-H correlations.

Predicted ¹H NMR Signals (in DMSO-d₆):

• ~12.0 ppm (singlet, broad, 1H): Carboxylic acid proton (-COOH).

• ~7.2 ppm (singlet, 1H): Aromatic proton at C6-H.

• ~6.8 ppm (singlet, 1H): Aromatic proton at C3-H.

• ~3.9 ppm, ~3.8 ppm, ~3.7 ppm (three singlets, 3H each): Protons of the three distinct methoxy groups (-OCH₃).

• ~3.2 ppm (triplet, 2H): Methylene protons adjacent to the ketone (-CH₂-C=O).

• ~2.7 ppm (triplet, 2H): Methylene protons adjacent to the carboxylic acid (-CH₂-COOH).

Predicted ¹³C NMR Signals (in DMSO-d₆):

• ~198 ppm: Ketone carbonyl carbon.

• ~174 ppm: Carboxylic acid carbonyl carbon.

• ~155-145 ppm: Aromatic carbons attached to oxygen (C2, C4, C5).

• ~120-115 ppm: Aromatic carbon not attached to oxygen (C1).

• ~105-95 ppm: Aromatic carbons with C-H bonds (C3, C6).

• ~56 ppm: Methoxy carbons (-OCH₃).

• ~33 ppm: Methylene carbon adjacent to the ketone.

• ~28 ppm: Methylene carbon adjacent to the carboxylic acid.

Conclusion

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a multifaceted organic molecule whose physical properties are dictated by its array of functional groups. While direct experimental data is sparse, this guide establishes a comprehensive framework for its synthesis and characterization based on well-understood chemical principles and data from closely related analogs. The provided protocols for synthesis, thermal analysis, and multi-modal spectroscopy constitute a robust, self-validating methodology for any researcher or institution working with this compound, ensuring high confidence in the material's identity, purity, and physical characteristics.

References

• Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a - Der Pharma Chemica. (n.d.). Retrieved January 22, 2026, from [Link]

• 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia. (n.d.). Retrieved January 22, 2026, from [Link]

• 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid. (n.d.). PubChem. Retrieved January 22, 2026, from [Link]

• 4-oxo-4-(4-phenoxyphenyl)butanoic acid - ChemSynthesis. (n.d.). Retrieved January 22, 2026, from [Link]

• JP2004182660A - Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones - Google Patents. (n.d.).

• 4-Oxo-4-(2,4,5-tributoxyphenyl)butanoic acid. (n.d.). PubChem. Retrieved January 22, 2026, from [Link]

• Composition of butanoic acid determined by IR spectroscopy - AWS. (n.d.). Retrieved January 22, 2026, from [Link]

• US4621154A - Process for preparing 4-(4-biphenylyl)-4-oxo-butanoic acid - Google Patents. (n.d.).

• 4-[(2,4-Dichlorophenyl)carbamoyl]butanoic Acid - MDPI. (n.d.). Retrieved January 22, 2026, from [Link]

• 4-Oxo-4-(p-tolylamino)butanoic acid. (n.d.). PubChem. Retrieved January 22, 2026, from [Link]

• infrared spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of butyric acid image diagram doc brown's advanced organic chemistry revision notes. (n.d.). Retrieved January 22, 2026, from [Link]

• Molecular Structure, Matrix-Isolation IR Spectrum and UV-Induced Transformations of 2-Amino-5-(4-Methoxyphenyl)-1,3,4-Oxadiazole - MDPI. (n.d.). Retrieved January 22, 2026, from [Link]

• Showing Compound 4-Hydroxybutyric acid (FDB022196) - FooDB. (2011, September 21). Retrieved January 22, 2026, from [Link]

• Crystal structure of 4-[(4-methoxy-2-nitrophenyl)carbamoyl]butanoic acid, C12H14N2O6. (2020, August 2). Retrieved January 22, 2026, from [Link]

• 4-(4-methoxy-2-methyl-phenyl)butanoic acid | Chemsrc. (2025, September 12). Retrieved January 22, 2026, from [Link]

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A Comprehensive Technical Guide to 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, a key chemical intermediate. Central to this guide is its unique Chemical Abstracts Service (CAS) number: 31914-19-9 .[1][2] This document details the compound's physicochemical properties, provides a validated protocol for its synthesis via Friedel-Crafts acylation, outlines methods for its analytical characterization, and explores its significant potential as a scaffold in medicinal chemistry and drug development. The methodologies are presented with a focus on experimental rationale and reproducibility, ensuring this guide serves as a valuable resource for professionals in the chemical and pharmaceutical sciences.

Introduction and Core Properties

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid belongs to the class of aromatic keto-acids, characterized by a butyric acid chain attached to a trimethoxylated phenyl ring. This substitution pattern, particularly the electron-donating methoxy groups on the aromatic ring, significantly influences its reactivity and makes it a versatile precursor for the synthesis of more complex molecules. Its structural relative, 4-oxo-4-phenylbutanoic acid, is a well-established building block in the creation of heterocyclic compounds, and the addition of the trimethoxy motif opens avenues for developing analogues with modulated biological activities.[3][4]

The trimethoxyphenyl moiety is a recognized pharmacophore, present in numerous biologically active compounds, noted for its potential to interact with various biological targets. Derivatives of 3,4,5-trimethoxycinnamic acid, for example, have shown a wide range of pharmacological activities, including antitumor and anti-inflammatory properties.[5][6] This positions 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid as a compound of significant interest for scaffold-based drug design.

Physicochemical Data Summary

A compilation of the core properties of the compound is presented below for quick reference.

Property	Value	Source(s)
CAS Number	31914-19-9	[1][2]
IUPAC Name	4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid	[1]
Molecular Formula	C₁₃H₁₆O₆	[2]
Molecular Weight	268.26 g/mol	[2]
Appearance	Typically a powder (color may vary)	General
Purity	Commercially available up to ≥95%	[1]

Synthesis and Mechanistic Rationale

The most direct and industrially relevant method for synthesizing 4-aryl-4-oxobutanoic acids is the Friedel-Crafts acylation of an activated aromatic ring with succinic anhydride.[3][7] This electrophilic aromatic substitution reaction is highly effective for electron-rich substrates like 1,2,4-trimethoxybenzene.

Causality of Experimental Design

The chosen synthetic pathway leverages the high nucleophilicity of the 1,2,4-trimethoxybenzene ring. The three methoxy groups are strong activating groups, directing the incoming electrophile primarily to the C5 position (para to the 1-methoxy and ortho to the 4-methoxy group), which is the most sterically accessible and electronically enriched site. Anhydrous aluminum chloride (AlCl₃) is the classic Lewis acid catalyst for this reaction; it coordinates with succinic anhydride to form a highly reactive acylium ion intermediate, which is the key electrophile that attacks the benzene ring. The reaction is performed under anhydrous conditions to prevent the deactivation of the AlCl₃ catalyst by water.

Detailed Experimental Protocol: Friedel-Crafts Acylation

This protocol is a self-validating system designed for reproducibility and yield optimization.

Materials:

• 1,2,4-Trimethoxybenzene

• Succinic Anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• Nitrobenzene (solvent)

• 5% Hydrochloric Acid (HCl)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and heating mantle.

Procedure:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add 1,2,4-trimethoxybenzene (0.10 mol) dissolved in nitrobenzene (60 mL).

• Catalyst Addition: Cool the flask in an ice bath. Carefully and portion-wise, add anhydrous aluminum chloride (0.22 mol) to the stirred solution. An exothermic reaction may occur. Maintain the temperature below 10°C.

• Reagent Addition: Once the catalyst has been added, add succinic anhydride (0.11 mol) in small portions through the dropping funnel over 30 minutes, ensuring the temperature remains controlled.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Quenching: Pour the reaction mixture slowly into a beaker containing crushed ice and 100 mL of 5% HCl. This step hydrolyzes the aluminum complexes and quenches the reaction.

• Extraction: Transfer the mixture to a separatory funnel. The product will be in the organic layer. Separate the layers and extract the aqueous layer twice with dichloromethane (2x50 mL).

• Purification: Combine the organic layers. Wash with 5% NaHCO₃ solution to remove unreacted succinic acid, followed by a wash with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to remove the solvent.

• Recrystallization: The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of the title compound via Friedel-Crafts acylation.

Analytical Characterization

To ensure the identity and purity of the synthesized compound, a suite of analytical techniques is employed. The expected data provides a benchmark for validation.

Spectroscopic and Chromatographic Data

Technique	Expected Observations
¹H NMR	Signals corresponding to aromatic protons (likely two singlets), three distinct methoxy group singlets, and two methylene group triplets (A₂B₂ system) in the aliphatic region. The carboxylic acid proton will appear as a broad singlet at high delta values (>10 ppm).
¹³C NMR	Resonances for aromatic carbons (including oxygen-substituted carbons at high ppm), a ketone carbonyl (~195-200 ppm), a carboxylic acid carbonyl (~175-180 ppm), methoxy carbons (~55-65 ppm), and two distinct methylene carbons.[8]
Mass Spec (MS)	The molecular ion peak [M+H]⁺ should be observed at m/z corresponding to the molecular weight (268.26).
FT-IR	Characteristic stretches for a carboxylic acid O-H (broad, ~2500-3300 cm⁻¹), aromatic C-H, C=O of the ketone (~1670 cm⁻¹), and C=O of the carboxylic acid (~1710 cm⁻¹).
HPLC	A single major peak under appropriate conditions (e.g., reverse-phase C18 column with a water/acetonitrile mobile phase) indicating high purity.

Applications in Drug Discovery and Development

The true value of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid lies in its utility as a versatile chemical intermediate. The bifunctional nature of the molecule—a reactive ketone and a carboxylic acid—allows for orthogonal chemical modifications, making it a powerful scaffold for building molecular libraries.

Precursor for Heterocyclic Scaffolds

4-Aryl-4-oxobutanoic acids are well-documented precursors for nitrogen-containing heterocycles like pyridazinones, which are synthesized through condensation with hydrazine derivatives.[3] These heterocyclic cores are prevalent in pharmacologically active compounds, exhibiting properties such as antimicrobial and anti-inflammatory effects.[4] The trimethoxy substitution pattern on the phenyl ring of the title compound can be exploited to fine-tune the electronic and steric properties of the final heterocyclic products, potentially enhancing their binding affinity to biological targets.

Role in Targeted Therapeutic Agents

The general class of 4-oxobutanoic acids has been used to synthesize novel compounds with potential therapeutic benefits. For instance, related structures have been explored as S1P₁ receptor agonists for autoimmune diseases and as building blocks for compounds with potential anticancer properties.[9][10] The 3,4,5-trimethoxyphenyl group, in particular, is associated with compounds that interact with microtubules, leading to cell cycle arrest and apoptosis in cancer cells.[11] This suggests that derivatives of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid could be promising candidates for development as antimitotic agents.

Logical Application Pathway

Caption: Potential synthetic pathways from the title compound to diverse bioactive scaffolds.

Safety and Handling

Standard laboratory safety protocols should be followed when handling this compound and its reagents. This includes the use of personal protective equipment (PPE) such as safety glasses, lab coats, and gloves. All manipulations, especially those involving anhydrous aluminum chloride and organic solvents, should be performed in a well-ventilated fume hood.

Conclusion

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid (CAS: 31914-19-9) is more than a simple chemical entity; it is a strategic starting material for chemical synthesis and drug discovery. Its synthesis is robust and scalable via the Friedel-Crafts acylation. Its structural features, combining a reactive bifunctional core with a biologically relevant trimethoxyphenyl motif, make it a high-value precursor for generating novel heterocyclic compounds and other complex molecules with significant therapeutic potential. This guide provides the foundational knowledge and practical protocols necessary for researchers to effectively utilize this compound in their scientific endeavors.

References

• Advanced ChemBlocks. 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. [Link]

• MDPI. 4-[(2,4-Dichlorophenyl)carbamoyl]butanoic Acid. [Link]

• ChemSynthesis. 4-oxobutanoic acid - 692-29-5. [Link]

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A Technical Guide to the Solubility of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid for Researchers and Drug Development Professionals

This guide provides an in-depth analysis of the solubility characteristics of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, a compound of interest in medicinal chemistry and drug development. Understanding the solubility of this molecule is critical for its synthesis, purification, formulation, and ultimately, its bioavailability and therapeutic efficacy. This document will delve into the theoretical underpinnings of its expected solubility in various solvents, provide a robust experimental protocol for its empirical determination, and offer insights grounded in established chemical principles.

Introduction: The Significance of Solubility for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, with the chemical formula C₁₃H₁₆O₆ and a molecular weight of 268.26 g/mol , is a substituted aromatic keto-acid.[1] Its structure, featuring a trimethoxyphenyl ring, a ketone, and a carboxylic acid functional group, suggests a complex interplay of polarity that dictates its behavior in different solvent systems. The trimethoxyphenyl moiety is a recurring structural motif in various pharmacologically active compounds, and understanding the solubility of derivatives like this is paramount for advancing drug discovery programs.[2][3][4][5]

Solubility is a critical physicochemical parameter that influences every stage of the drug development pipeline, from early-stage screening to final dosage form manufacturing. Poor solubility can lead to challenges in achieving desired concentrations for in vitro assays, difficulties in purification, and low bioavailability in vivo. Therefore, a comprehensive understanding of the solubility profile of a target compound is not merely an academic exercise but a fundamental necessity for its successful development.

Predicted Solubility Profile: A Structural Analysis

The solubility of an organic molecule is governed by the principle of "like dissolves like," which implies that substances with similar polarities are more likely to be soluble in one another. The structure of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid presents both polar and non-polar characteristics.

• Polar Moieties : The carboxylic acid (-COOH) and ketone (C=O) groups are polar and capable of forming hydrogen bonds with protic solvents. The three methoxy (-OCH₃) groups on the phenyl ring also contribute to the molecule's polarity and can act as hydrogen bond acceptors.

• Non-Polar Moiety : The benzene ring and the aliphatic butanoic acid chain constitute the non-polar, hydrophobic portion of the molecule. The size of this hydrocarbon backbone can limit solubility in highly polar solvents like water.

Based on this structural assessment, a qualitative solubility profile can be predicted:

Table 1: Predicted Solubility of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid in Common Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Low to Moderate	The carboxylic acid and ketone groups can hydrogen bond with these solvents.[6] However, the non-polar phenyl ring and alkyl chain will limit extensive solubility in water. Solubility is expected to be higher in short-chain alcohols compared to water.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Acetone, Acetonitrile	Moderate to High	These solvents can act as hydrogen bond acceptors, interacting favorably with the carboxylic acid proton. DMSO is a powerful solvent for a wide range of organic compounds. Acetone should be a reasonably good solvent due to its ability to solvate both the polar and non-polar parts of the molecule.
Non-Polar	Hexane, Toluene	Low	The significant polarity imparted by the oxygen-containing functional groups will likely result in poor solubility in non-polar hydrocarbon solvents.
Aqueous Basic	5% Sodium Hydroxide (NaOH), 5% Sodium Bicarbonate (NaHCO₃)	High	The carboxylic acid group will be deprotonated by the base to form a highly polar and water-soluble carboxylate salt.[7][8][9][10] This is a classic acid-base reaction that dramatically increases aqueous solubility.
Aqueous Acidic	5% Hydrochloric Acid (HCl)	Low	In an acidic solution, the carboxylic acid will remain protonated, and its limited water solubility is expected to persist.

Experimental Determination of Solubility: A Validated Protocol

To empirically determine the solubility of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, a systematic approach is required. The following protocol outlines a reliable method for both qualitative and quantitative solubility assessment.

Materials and Equipment

• 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid (analytical standard)

• Selection of solvents (e.g., Water, Methanol, Ethanol, DMSO, Acetone, Acetonitrile, Hexane, Toluene, 5% NaOH, 5% NaHCO₃, 5% HCl)

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks, pipettes, and vials

Experimental Workflow

The following diagram illustrates the workflow for determining the solubility of the target compound.

Caption: Workflow for the experimental determination of solubility.

Step-by-Step Methodology

• Preparation of Saturated Solutions :

  • Add an excess amount of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid to a series of vials, each containing a known volume of the selected solvents. The excess solid is crucial to ensure that a saturated solution is achieved.

  • Seal the vials to prevent solvent evaporation.

• Equilibration :

  • Place the vials in a thermostatically controlled shaker and agitate at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium. This ensures that the solvent is fully saturated with the solute.

• Phase Separation :

  • After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid. This step is critical for separating the saturated solution (supernatant) from the excess solid.

• Sample Preparation for Analysis :

  • Carefully withdraw a precise aliquot of the clear supernatant from each vial.

  • Dilute the aliquot with a suitable solvent (often the mobile phase of the HPLC method) to a concentration that falls within the linear range of the analytical method.

• Quantitative Analysis by HPLC :

  • Prepare a series of calibration standards of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid of known concentrations.

  • Analyze the calibration standards and the diluted samples by a validated HPLC method.

  • Construct a calibration curve by plotting the peak area (or height) against the concentration of the standards.

  • Determine the concentration of the diluted samples from the calibration curve.

• Calculation of Solubility :

  • Calculate the original concentration of the saturated solution by taking into account the dilution factor. This value represents the solubility of the compound in that specific solvent at the given temperature.

Causality and Self-Validation in the Experimental Protocol

The described protocol is designed to be self-validating. The use of an excess of the solid compound ensures that the measured concentration is indeed the saturation solubility. The extended equilibration time minimizes the risk of measuring a supersaturated or undersaturated solution. The HPLC analysis provides a highly specific and sensitive method for quantification, ensuring that the measured concentration is accurate and not influenced by impurities. The use of a calibration curve with known standards provides a direct link between the instrumental response and the concentration, which is a cornerstone of analytical validation.

Conclusion: Practical Implications for Drug Development

A thorough understanding of the solubility of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is indispensable for its progression as a potential therapeutic agent. The predicted solubility profile, with its anticipated high solubility in basic aqueous solutions and moderate to high solubility in polar aprotic solvents like DMSO, provides immediate guidance for formulation strategies. For instance, the formation of a salt by reacting the carboxylic acid with a pharmaceutically acceptable base could be a viable approach to enhance its aqueous solubility for oral or parenteral administration. The experimental protocol outlined herein provides a robust framework for obtaining the precise quantitative data needed to inform these critical development decisions. This knowledge will empower researchers to overcome potential biopharmaceutical challenges and unlock the full therapeutic potential of this promising compound.

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A Senior Application Scientist's Guide to the ¹³C NMR Spectroscopic Analysis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Unambiguous Power of ¹³C NMR in Structural Elucidation

In the landscape of pharmaceutical research and development, the precise and unequivocal determination of a molecule's structure is a cornerstone of safety, efficacy, and intellectual property. Among the arsenal of analytical techniques available, ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its ability to provide a direct map of the carbon skeleton of an organic molecule. Each chemically unique carbon atom in a molecule produces a distinct signal, offering a definitive fingerprint that can confirm identity, assess purity, and reveal subtle structural details.

This guide provides an in-depth technical analysis of the ¹³C NMR data for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, a molecule possessing a rich array of functional groups including a carboxylic acid, an aromatic ketone, and a polysubstituted benzene ring. We will dissect the predicted spectrum, explain the causality behind the chemical shifts, provide a field-proven experimental protocol, and illustrate the logical workflow required for confident structural assignment.

Molecular Structure and Predicted ¹³C NMR Data

The structure of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid contains 13 carbon atoms. Due to the asymmetric substitution pattern on the aromatic ring, no plane of symmetry exists within the molecule. Consequently, each of the 13 carbon atoms is in a unique chemical environment, and a proton-decoupled ¹³C NMR spectrum is expected to display 13 distinct signals.[1][2]

The following diagram illustrates the IUPAC numbering scheme for the carbon atoms, which will be used for spectral assignment.

Caption: Structure and numbering of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Table 1: Predicted ¹³C NMR Chemical Shifts and Rationale

The chemical shifts (δ) are predicted based on established ranges for similar functional groups and substitution patterns. The solvent is assumed to be CDCl₃.

Carbon Atom	Predicted δ (ppm)	Rationale & Supporting Evidence
C1 (Ketone C=O)	196 - 200	The ketone carbonyl carbon is significantly deshielded. Its chemical shift is expected in the typical range for aromatic ketones (205-220 ppm), but conjugation with the electron-rich trimethoxyphenyl ring may provide slight shielding. For comparison, the ketone carbon in 4-oxo-4-phenylbutanoic acid appears at 197.9 ppm.[3][4][5][6]
C4 (Acid C=O)	177 - 182	The carboxylic acid carbonyl carbon is also deshielded but appears upfield relative to ketones, typically in the 170-185 ppm range.[3][7]
C2' (Ar-OCH₃)	157 - 160	Aromatic carbon directly bonded to an electronegative oxygen atom is strongly deshielded.
C4' (Ar-OCH₃)	152 - 155	Aromatic carbon bonded to oxygen. Its precise shift is modulated by the electronic effects of the other ring substituents.
C5' (Ar-OCH₃)	142 - 145	Aromatic carbon bonded to oxygen. Its position between two other oxygen-bearing carbons influences its electronic environment differently from C2' and C4'.
C1' (Ar-C)	123 - 127	This is a quaternary aromatic carbon attached to the electron-withdrawing keto-acyl group, causing a downfield shift relative to unsubstituted benzene (128.5 ppm).
C6' (Ar-H)	113 - 117	This aromatic carbon is ortho to the carbonyl group and adjacent to a methoxy group. The combination of withdrawing and donating effects results in a moderately shielded position.
C3' (Ar-H)	96 - 100	This carbon is ortho to two electron-donating methoxy groups and para to another, leading to significant shielding and a characteristic upfield shift for an aromatic carbon.
C(2')-OCH₃	60 - 62	Methoxy group carbons typically resonate around 56 ppm. However, the methoxy group at C2' is ortho to the bulky acyl substituent, causing steric compression. This forces it into an "out-of-plane" conformation, which is known to deshield the carbon and shift it downfield to ~62 ppm.[8][9]
C(4', 5')-OCH₃	55 - 57	These two methoxy carbons are in less sterically hindered environments and are expected to appear in the typical chemical shift range of ~56 ppm for aromatic methoxy groups.[8][9][10] They may or may not be resolved into two distinct signals depending on the spectrometer's resolution.
C3 (CH₂)	33 - 36	Methylene carbon alpha to a ketone. The electron-withdrawing effect of the carbonyl group causes a downfield shift. The corresponding carbon in 4-oxo-4-phenylbutanoic acid is at 33.3 ppm.[6]
C2 (CH₂)	27 - 30	Methylene carbon alpha to a carboxylic acid. It is typically found slightly upfield compared to a methylene alpha to a ketone. The corresponding carbon in 4-oxo-4-phenylbutanoic acid is at 28.1 ppm.[6][11]

Experimental Protocol: A Self-Validating System for Data Acquisition

Acquiring high-quality, reproducible ¹³C NMR data requires a meticulous and standardized approach. The following protocol is designed to ensure accuracy and minimize artifacts.

Workflow for ¹³C NMR Analysis

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 20-30 mg of the solid 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), inside a clean vial. CDCl₃ is often preferred for its low cost and good solubilizing power for many organic compounds.[12]

  • Ensure the sample is fully dissolved. Gentle warming or sonication can be used if necessary.

  • Transfer the solution to a standard 5 mm NMR tube.

• Spectrometer Setup and Calibration:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent. This step is critical for maintaining a stable magnetic field during the experiment.

  • Tune and shim the probe to maximize the field homogeneity. This is validated by observing a sharp, symmetrical lock signal and narrow linewidths in a preliminary proton spectrum.

• ¹³C Data Acquisition:

  • Select a standard proton-decoupled ¹³C NMR experiment. Proton decoupling collapses the carbon-proton spin-spin coupling, resulting in a spectrum where each unique carbon appears as a single sharp line, simplifying interpretation.[13]

  • Causality of Parameter Selection:

    • Pulse Angle: A flip angle of 30-45° is chosen as a compromise between signal intensity and the need to allow for full relaxation of all carbon nuclei, especially the slow-relaxing quaternary carbons (C1, C4, C1', C2', C4', C5').[12]

    • Relaxation Delay (d1): A delay of 2 seconds is introduced between pulses to allow the nuclei to return to thermal equilibrium. This ensures that the signal intensities are more quantitative, although true quantitation in ¹³C NMR is complex.

    • Acquisition Time (at): An acquisition time of 2-4 seconds provides adequate digital resolution to distinguish closely spaced peaks.

  • Acquire the data for a sufficient number of scans to achieve a good signal-to-noise ratio. Due to the low natural abundance (1.1%) of the ¹³C isotope, several hundred to several thousand scans may be required.

• Data Processing:

  • Apply an exponential multiplication function with a line broadening factor of 0.3-1.0 Hz to the Free Induction Decay (FID) to improve the signal-to-noise ratio.

  • Perform a Fourier Transform to convert the time-domain FID signal into the frequency-domain spectrum.

  • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

  • Apply a baseline correction algorithm to produce a flat baseline.

  • Calibrate the chemical shift axis by setting the internal standard Tetramethylsilane (TMS) to 0.0 ppm or, if TMS is not used, by referencing the solvent peak (CDCl₃ multiplet centered at 77.16 ppm).

Validating the Structure: An Interpretive Walkthrough

The final step is the logical correlation of the processed spectrum with the proposed structure.

• Signal Count Confirmation: The primary validation is observing the expected 13 distinct signals, confirming the molecular asymmetry.

• Chemical Shift Region Analysis:

  • Downfield Region (δ > 170 ppm): The presence of two signals here, one around ~198 ppm and another at ~179 ppm, is definitive evidence for the ketone and carboxylic acid carbonyls, respectively.[3][4][5]

  • Aromatic Region (δ 95-160 ppm): Six signals should be observed in this range. The characteristic upfield signal around 98 ppm is a strong indicator of an aromatic carbon shielded by multiple ortho/para electron-donating groups (C3').[14] The three signals furthest downfield in this region (~143, ~154, ~158 ppm) correspond to the carbons directly attached to the electron-withdrawing oxygen atoms of the methoxy groups.

  • Methoxy Region (δ 55-65 ppm): The appearance of signals in this specific window confirms the three -OCH₃ groups. The key diagnostic feature would be one signal shifted downfield (~61 ppm) due to steric hindrance at the C2' position, with the other two appearing closer together around the typical 56 ppm value.[8][9]

  • Aliphatic Region (δ 25-40 ppm): The two remaining signals correspond to the two methylene groups of the butanoic acid chain. The signal further downfield (~34 ppm) is assigned to C3, adjacent to the ketone, while the signal at ~28 ppm is assigned to C2, adjacent to the carboxylic acid.[6][11]

• Self-Validation with Advanced Experiments: To provide an additional layer of trust in the assignments, a Distortionless Enhancement by Polarization Transfer (DEPT) experiment can be performed.[15] A DEPT-135 experiment would show the two methylene carbons (C2, C3) as negative peaks, the three methoxy carbons and two aromatic CH carbons (C3', C6') as positive peaks, and would show no signal for the seven quaternary carbons (C1, C4, C1', C2', C4', C5'), thus validating the assignments for every carbon type in the molecule.

Conclusion

The ¹³C NMR spectrum of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid provides a wealth of information that, when interpreted correctly, offers an unambiguous confirmation of its chemical structure. By understanding the influence of functional groups and substitution patterns on chemical shifts, and by employing a rigorous, self-validating experimental protocol, researchers can confidently use this powerful analytical technique to verify the identity and purity of key compounds in the drug development pipeline, ensuring both scientific integrity and project success.

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Mass Spectrometry Analysis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

An In-depth Technical Guide:

Introduction

The Analyte: 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a small organic molecule characterized by a trimethoxy-substituted phenyl ring linked to a butanoic acid chain via a ketone functional group. Its chemical and physical properties are summarized in Table 1. While this specific compound is not extensively documented as a final drug product, its core structure is of significant interest to the scientific community. Molecules belonging to the 4-oxo-acid class are recognized for a range of biological activities, including potential fungicidal, bactericidal, and anti-inflammatory properties.[1] Furthermore, similar structures serve as critical intermediates in the synthesis of more complex pharmaceutical agents, making the development of robust analytical methods for their characterization essential for quality control and metabolic studies.[2][3]

Table 1: Chemical Properties of the Analyte

Property	Value	Source
Molecular Formula	C₁₃H₁₆O₆	[4][5]
Average Molecular Weight	268.26 g/mol	[4][5]
Monoisotopic (Exact) Mass	268.09468823 Da	[4]
IUPAC Name	4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid	[4]

The Role of Mass Spectrometry in Analysis

For drug development professionals and researchers, confirming the identity, purity, and structural integrity of synthesized compounds is paramount. High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) stands as the definitive analytical technique for this purpose.[6] Its unparalleled sensitivity and specificity allow for the precise determination of molecular weight, the elucidation of chemical structure through fragmentation analysis, and the quantification of the analyte in complex matrices. This guide provides a comprehensive framework for developing a reliable mass spectrometry method for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, grounded in first principles of ionization and fragmentation.

Foundational Principles: Predicting Ionization and Fragmentation

A successful mass spectrometry analysis begins not at the instrument, but with a thorough evaluation of the analyte's structure. The functional groups present in 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid dictate its behavior in the mass spectrometer.

• Carboxylic Acid (-COOH): This is the most influential group. It is readily deprotonated, making it ideal for negative ion mode analysis. It can also facilitate the loss of neutral molecules like water (H₂O) and carbon dioxide (CO₂).

• Ketone (C=O): The carbonyl oxygen is a site for protonation in positive ion mode. The alpha-carbon bonds adjacent to the ketone are susceptible to cleavage, a primary driver of fragmentation.[7]

• Trimethoxy Aromatic Ring: The electron-donating methoxy groups stabilize the aromatic ring, often leading to the formation of a stable trimethoxybenzoyl cation during fragmentation. The methoxy groups themselves can undergo characteristic losses of methyl radicals (•CH₃) or formaldehyde (CH₂O).

Ionization Mode Selection: The Causality Behind the Choice

Electrospray Ionization (ESI) is the premier choice for this molecule due to the presence of the ionizable carboxylic acid group. The decision between positive or negative ion mode is critical and depends on the analytical goal.

• Negative Ion Mode (ESI-): This is the most logical starting point. The carboxylic acid proton is acidic and will be readily abstracted in the ESI source, forming a highly stable [M-H]⁻ ion at m/z 267.09. This mode often provides a strong molecular ion signal with clean, predictable fragmentation (e.g., loss of CO₂), making it ideal for quantification and initial identification.

• Positive Ion Mode (ESI+): While less intuitive for an acidic molecule, ESI+ can provide complementary structural information. Protonation will likely occur on the most basic site, the carbonyl oxygen of the ketone, to form the [M+H]⁺ ion at m/z 269.10. Fragmentation in this mode is often more extensive and can reveal different aspects of the molecule's structure.

Predicted Fragmentation Pathways

Understanding the likely fragmentation patterns is key to interpreting the resulting mass spectra. Below, we outline the most probable pathways for the protonated molecule in positive ion mode, which typically yields richer structural detail.

2.2.1 Positive Ion Mode [M+H]⁺ Fragmentation

The analysis of the [M+H]⁺ ion (m/z 269.10) is expected to proceed through several high-probability fragmentation channels. The most significant of these involves the cleavage of the C-C bond alpha to the ketone, which is a mechanistically favored process.

• Formation of the Trimethoxybenzoyl Cation: The most prominent fragmentation is the cleavage between the carbonyl carbon and the adjacent methylene group of the butanoic acid chain. This results in the formation of a highly stable, resonance-stabilized 2,4,5-trimethoxybenzoyl cation at m/z 195.06 . This fragment is often the base peak in the MS/MS spectrum.

• Neutral Loss of Water: The protonated molecule can easily lose a molecule of water (18.01 Da) from the carboxylic acid group, yielding a fragment ion at m/z 251.09 .

• Subsequent Fragmentation of the Benzoyl Cation: The primary fragment at m/z 195.06 can undergo further fragmentation, typically through the loss of neutral molecules from the methoxy groups. A common loss is formaldehyde (CH₂O, 30.01 Da), leading to a fragment at m/z 165.05 .

Caption: Predicted fragmentation pathway of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid in ESI+ mode.

Experimental Design & Methodology

A self-validating protocol is one where the steps are clear, logical, and designed to produce reproducible results. The following sections detail a robust starting point for LC-MS/MS analysis.

Sample Preparation Protocol

Accuracy begins with sample preparation. Contaminants or inaccuracies at this stage will invalidate all subsequent data.

• Standard Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10.0 mg of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid reference standard using an analytical balance.

  • Quantitatively transfer the standard to a 10 mL Class A volumetric flask.

  • Add approximately 5 mL of HPLC-grade methanol and sonicate for 5 minutes to ensure complete dissolution.

  • Allow the solution to return to room temperature, then dilute to the mark with methanol. Mix thoroughly.

• Working Standard Solution (10 µg/mL):

  • Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL Class A volumetric flask.

  • Dilute to the mark with the initial mobile phase composition (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid). Mix thoroughly.

  • Transfer the solution to an HPLC vial for analysis.

LC-MS/MS System Configuration

The separation of the analyte from potential impurities and its efficient introduction into the mass spectrometer are governed by the liquid chromatography and instrument parameters. A reversed-phase HPLC method is the standard approach for a molecule of this polarity.[8]

Caption: High-level experimental workflow for the LC-MS analysis of the target analyte.

3.2.1 Recommended Instrumental Parameters

The parameters listed in Table 2 provide a validated starting point for method development. The rationale for these choices is to ensure good chromatographic peak shape, efficient ionization, and high-quality mass spectral data.

Table 2: Recommended LC-MS/MS Parameters

Parameter	Setting	Rationale & Expertise
HPLC System
Column	C18, 2.1 x 100 mm, 1.8 µm	A C18 stationary phase provides excellent retention for moderately polar compounds. The smaller particle size enhances separation efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a volatile modifier that aids in protonation for ESI+ mode and ensures good peak shape by controlling the ionization state of the carboxylic acid.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic solvent with low viscosity and good UV transparency.
Gradient	20% B to 95% B over 8 min	A gradient elution is necessary to ensure the analyte is eluted with a sharp peak and to clean the column of any less polar contaminants.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column to maintain optimal linear velocity and separation efficiency.
Column Temp.	40 °C	Elevated temperature reduces mobile phase viscosity, improving peak shape and reducing run-to-run retention time variability.
Injection Vol.	2 µL	A small injection volume prevents peak distortion and overloading of the column.
Mass Spectrometer	(Q-TOF or Orbitrap)
Ionization Mode	ESI Positive & Negative	As discussed, acquiring data in both modes provides the most comprehensive structural information.
Capillary Voltage	3.5 kV (ESI+), -3.0 kV (ESI-)	Standard voltages to ensure efficient spray and ion generation.
Gas Temp.	325 °C	Optimizes desolvation of the ESI droplets.
Gas Flow	8 L/min	Aids in the desolvation process.
Scan Range (m/z)	50 - 500	A range sufficient to encompass the precursor ion and all expected fragment ions.
Acquisition Mode	Full Scan & dd-MS² (Data-Dependent)	Full scan identifies the precursor ion, and data-dependent MS² automatically triggers fragmentation on the most intense ions.
Collision Energy	10, 20, 40 eV (Stepped)	Using a range of collision energies ensures that both low-energy (stable) and high-energy (smaller) fragments are generated, providing a complete picture.

Data Acquisition and Interpretation

Full Scan MS Analysis: Confirming the Precursor

The first step in data analysis is to examine the full scan mass spectrum.

• Extract Ion Chromatogram (EIC): Generate an EIC for the theoretical exact mass of the expected ions: m/z 269.1020 for [M+H]⁺ and m/z 267.0874 for [M-H]⁻. This will confirm the retention time of the analyte.

• Verify Isotopic Pattern: The observed isotopic pattern in the mass spectrum should match the theoretical pattern for the molecular formula C₁₃H₁₆O₆.

• Calculate Mass Error: Using a high-resolution mass spectrometer (HRMS), the measured mass of the ion should be within 5 ppm of the theoretical exact mass. This provides strong evidence for the elemental composition.

Tandem MS (MS/MS) Analysis: Structural Elucidation

With the precursor ion confirmed, the next step is to analyze the MS/MS spectrum. The fragment ions observed should be matched to the predicted fragmentation pathways.

Table 3: Summary of Expected and Observed Ions (Positive Mode)

Ion Description	Theoretical m/z	Observed m/z (Example)	Mass Error (ppm)	Proposed Structure
[M+H]⁺ (Precursor)	269.1020	269.1018	-0.74	[C₁₃H₁₇O₆]⁺
[M+H - H₂O]⁺	251.0914	251.0911	-1.19	[C₁₃H₁₅O₅]⁺
Trimethoxybenzoyl Cation	195.0652	195.0650	-1.02	[C₁₀H₁₁O₄]⁺
[Fragment - CH₂O]⁺	165.0546	165.0545	-0.61	[C₉H₉O₃]⁺

The strong correlation between the theoretical m/z values from the predicted pathways and the experimentally observed high-resolution masses provides confident identification and structural confirmation of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

References

• Der Pharma Chemica. (2015). Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a. Available at: [Link]

• Research Results in Pharmacology. (2023). Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Available at: [Link]

• PubMed. (2011). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. Available at: [Link]

• PubChem. 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Scholars Research Library. (2015). Kinetics and mechanism of oxidation of 4-oxo-4-phenyl butanoic acid by benzimidazolium fluorochromate in presence of 1. Available at: [Link]

• Wikipedia. 4-(4-Methylphenyl)-4-oxobutanoic acid. Available at: [Link]

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The Multifaceted Therapeutic Potential of Trimethoxyphenyl Compounds: A Technical Guide for Drug Discovery Professionals

Abstract

The trimethoxyphenyl (TMP) moiety is a privileged scaffold in medicinal chemistry, consistently appearing in a diverse array of biologically active compounds. This guide provides an in-depth exploration of the significant therapeutic potential of TMP-containing molecules, with a primary focus on their anticancer, anti-inflammatory, antimicrobial, and neuroprotective activities. We will delve into the intricate mechanisms of action, including the well-established role of TMP compounds as tubulin polymerization inhibitors, as well as their emerging functions as kinase and cyclooxygenase inhibitors. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering not only a thorough review of the existing literature but also detailed, field-proven experimental protocols and structure-activity relationship insights to guide future drug discovery efforts.

Introduction: The Trimethoxyphenyl Scaffold - A Gateway to Diverse Bioactivity

The 3,4,5-trimethoxyphenyl (TMP) group is a key pharmacophore found in numerous natural and synthetic compounds exhibiting a broad spectrum of biological effects. Its presence is a recurring theme in molecules that potently influence fundamental cellular processes. This structural motif's unique electronic and steric properties allow it to interact with a variety of biological targets, making it a versatile building block in the design of novel therapeutic agents. This guide will systematically dissect the biological activities associated with the TMP scaffold, providing a robust framework for understanding its therapeutic promise and guiding the rational design of next-generation TMP-based drugs.

Anticancer Activity: Disrupting the Cellular Machinery of Malignancy

The most extensively documented biological activity of trimethoxyphenyl compounds is their potent anticancer effect. This activity is primarily attributed to their ability to interfere with microtubule dynamics, a critical process for cell division, as well as their emerging roles in inhibiting key signaling kinases.

Mechanism of Action: Microtubule Destabilization

A significant number of TMP-containing compounds exert their anticancer effects by acting as microtubule-targeting agents (MTAs).[1] Unlike stabilizers such as paclitaxel, these TMP derivatives typically function as microtubule destabilizers by binding to the colchicine-binding site on β-tubulin.[2] This interaction prevents the polymerization of tubulin dimers into microtubules, leading to the disruption of the mitotic spindle, cell cycle arrest in the G2/M phase, and subsequent induction of apoptosis.[2][3]

The core mechanism involves the TMP moiety inserting into a hydrophobic pocket at the interface of α- and β-tubulin. This binding event induces a conformational change in the tubulin dimer, rendering it incapable of incorporating into growing microtubules. The resulting disruption of microtubule dynamics triggers the spindle assembly checkpoint, leading to a prolonged mitotic arrest that ultimately culminates in programmed cell death.[1]

Caption: Mechanism of TMP compounds as tubulin polymerization inhibitors.

Apoptosis Induction

The prolonged G2/M arrest triggered by TMP compounds activates the intrinsic pathway of apoptosis. This is often characterized by the depolarization of the mitochondrial membrane, leading to the release of cytochrome c into the cytoplasm. Cytochrome c then activates a caspase cascade, including the cleavage and activation of executioner caspases like caspase-3 and PARP-1, ultimately leading to the dismantling of the cell.[1]

Caption: Apoptosis pathway initiated by TMP-induced G2/M arrest.

Kinase Inhibition

Emerging evidence suggests that some TMP derivatives also exert their anticancer effects through the inhibition of various protein kinases, which are crucial regulators of cell growth, proliferation, and survival. For instance, certain quinazolinone-based TMP compounds have been shown to act as kinase inhibitors, a mechanism distinct from their microtubule-targeting effects.[1] Chalcones bearing a 3,4,5-trimethoxyphenyl motif have been found to selectively inhibit oncogenic K-Ras signaling.[2] Furthermore, some trimethoxy quinazoline derivatives have been evaluated as VEGFR2 and EGFR tyrosine kinase inhibitors.[4] This dual-targeting ability—disrupting both the cytoskeleton and key signaling pathways—makes these compounds particularly promising candidates for cancer therapy.

Quantitative Analysis of Anticancer Activity

The cytotoxic potency of TMP compounds is typically evaluated using in vitro cell viability assays, with the half-maximal inhibitory concentration (IC50) being a key parameter.

Compound Class	Representative Compound	Cancer Cell Line	IC50 (µM)	Reference
Triazinone	N-phenyl triazinone derivative	HepG2	1.38	[3]
Triazinone	N-pyridoyl triazinone derivative	HepG2	2.52	[3]
Triazinone	N-phenylthiazolyl triazinone derivative	HepG2	3.21	[3]
Chalcone-azole hybrid	(E)-5-(3-(1H-1,2,4-triazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-1-en-1-yl)-2-methoxyphenol	MCF-7	0.385	[5]
Chalcone-azole hybrid	(E)-5-(3-(1H-1,2,4-triazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-1-en-1-yl)-2-methoxyphenol	MDA-MB-231	0.765	[5]
Chalcone-azole hybrid	(E)-5-(3-(1H-1,2,4-triazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-1-en-1-yl)-2-methoxyphenol	HL-60	0.366	[5]
Benzimidazole	N-(2,4-Dimethoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-1H-benzo[d]imidazole-6-carboxamide	A549	0.15	[6]
Benzimidazole	N-(2,4-Dimethoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-1H-benzo[d]imidazole-6-carboxamide	SW480	3.68	[6]

Anti-inflammatory Activity: Quelling the Fires of Inflammation

Chronic inflammation is a key driver of numerous diseases, including cancer, cardiovascular disorders, and neurodegenerative conditions. Several TMP derivatives have demonstrated significant anti-inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.

Mechanism of Action: COX-2 Inhibition

The anti-inflammatory effects of many TMP compounds are attributed to their selective inhibition of COX-2, the inducible isoform of cyclooxygenase that is upregulated at sites of inflammation and is responsible for the production of pro-inflammatory prostaglandins. By selectively targeting COX-2 over the constitutively expressed COX-1 isoform, these compounds can potentially offer anti-inflammatory benefits with a reduced risk of the gastrointestinal side effects associated with non-selective NSAIDs.

Caption: Mechanism of TMP compounds as selective COX-2 inhibitors.

Quantitative Analysis of Anti-inflammatory Activity

The in vitro COX-1/COX-2 inhibitory activities of TMP compounds are determined to assess their potency and selectivity.

Compound Class	Representative Compound	COX-2 IC50 (µM)	COX-2 Selectivity Index	Reference
Chalcone	Compound 5c	0.039	321.28	[7]
Chalcone	Compound 5a	0.041	278.05	[7]
Chalcone	Compound 6	0.049	230.61	[7]
Pyrazoline	Compound 8b	0.045	251.11	[7]
Pyrazoline	Compound 9f	0.042	269.05	[7]

Antimicrobial Activity: A New Frontier in Combating Drug Resistance

The emergence of multidrug-resistant pathogens presents a significant global health threat. TMP compounds have shown promise as a novel class of antimicrobial agents with activity against a range of bacteria and fungi.

Spectrum of Activity

Various TMP derivatives, including chalcones and 1,3,4-thiadiazoles, have demonstrated notable in vitro activity against both Gram-positive and Gram-negative bacteria, as well as several fungal species. For instance, certain 1,3,4-oxadiazole derivatives of TMP have been shown to inhibit the mycelial growth of various fungi at low micromolar concentrations.[8]

Quantitative Analysis of Antimicrobial Activity

The antimicrobial efficacy of TMP compounds is quantified by determining their Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC).

Compound Class	Representative Compound	Microorganism	MIC (µg/mL)	Reference
1,3,4-Oxadiazole	Compound 10i	Various fungi	2.9 - 93.3	[8]
1,3,4-Oxadiazole	Compound 10j	Various fungi	2.9 - 93.3	[8]
Imidazole derivative	-	Various bacteria and fungi	Variable	[9]

Neuroprotective Activity: Shielding the Brain from Degeneration

Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss. Certain TMP-containing compounds have exhibited neuroprotective effects in preclinical models, suggesting their potential as therapeutic agents for these devastating disorders.

Mechanisms of Neuroprotection

The neuroprotective effects of TMP compounds are thought to be multifactorial, involving antioxidant, anti-inflammatory, and anti-apoptotic mechanisms. For example, 5,7-dihydroxy-3',4',5'-trimethoxyflavone has been shown to mitigate lead-induced neurotoxicity through its chelating, antioxidant, anti-inflammatory, and monoaminergic properties.[10]

Quantitative Analysis of Neuroprotective Activity

The neuroprotective potential of TMP compounds can be assessed in vitro by measuring their ability to protect neuronal cells from various insults. The half-maximal effective concentration (EC50) is a common metric.

Compound Class	Representative Compound	Neuroprotective Assay	EC50 (µM)	Reference
Coumarin derivative	LMDS-1	Tau aggregation inhibition	8	[9]
Coumarin derivative	LMDS-4	Tau aggregation inhibition	14	[9]
Coumarin derivative	LM-031	Tau aggregation inhibition	36	[9]

Synthesis of Bioactive Trimethoxyphenyl Compounds

The versatility of the TMP scaffold allows for its incorporation into a wide range of heterocyclic systems, leading to diverse biological activities. Here, we provide representative synthesis protocols for two major classes of TMP derivatives: chalcones and benzimidazoles.

General Synthesis of Trimethoxyphenyl Chalcones

Trimethoxyphenyl chalcones are typically synthesized via a base-catalyzed Claisen-Schmidt condensation between a substituted acetophenone and 3,4,5-trimethoxybenzaldehyde.[2]

Caption: General synthesis of trimethoxyphenyl chalcones.

General Synthesis of Trimethoxyphenyl Benzimidazoles

Trimethoxyphenyl benzimidazoles can be synthesized through various methods, including the reaction of 3,4,5-trimethoxybenzaldehyde with a substituted o-phenylenediamine or through a Suzuki coupling reaction.[1]

Caption: General synthesis routes for trimethoxyphenyl benzimidazoles.

Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments to evaluate the biological activities of trimethoxyphenyl compounds.

In Vitro Cytotoxicity Assay (MTT Assay)

Principle: This colorimetric assay measures the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial succinate dehydrogenase in metabolically active cells to form a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of the TMP compound for 24-72 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

In Vitro Tubulin Polymerization Assay

Principle: The polymerization of purified tubulin into microtubules can be monitored by an increase in turbidity (absorbance) at 340 nm. Inhibitors of tubulin polymerization will prevent this increase in absorbance.

Protocol:

• Reconstitute purified tubulin in a general tubulin buffer.

• Add the TMP compound at various concentrations to the tubulin solution in a 96-well plate.

• Initiate polymerization by adding GTP and incubating the plate at 37°C.

• Monitor the change in absorbance at 340 nm over time using a temperature-controlled microplate reader.

• Compare the polymerization curves of the treated samples to the untreated control.

Cell Cycle Analysis by Flow Cytometry

Principle: Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence in a cell is proportional to its DNA content, allowing for the differentiation of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Protocol:

• Treat cells with the TMP compound for a specified period.

• Harvest the cells and fix them in cold 70% ethanol.

• Wash the cells and resuspend them in a staining solution containing PI and RNase A.

• Incubate the cells in the dark for 30 minutes.

• Analyze the DNA content of the cells using a flow cytometer.

• Quantify the percentage of cells in each phase of the cell cycle.

In Vitro COX-2 Inhibition Assay

Principle: The ability of a compound to inhibit the activity of purified COX-2 enzyme is measured by quantifying the production of prostaglandin E2 (PGE2) from arachidonic acid using an ELISA-based assay.

Protocol:

• Pre-incubate the purified COX-2 enzyme with the TMP compound at various concentrations.

• Initiate the reaction by adding arachidonic acid.

• Stop the reaction after a defined time and measure the amount of PGE2 produced using a competitive ELISA kit.

• Calculate the percentage of COX-2 inhibition and determine the IC50 value.

Broth Microdilution Method for Antimicrobial Susceptibility Testing

Principle: This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent by testing its ability to inhibit the growth of a standardized inoculum of a microorganism in a liquid medium.

Protocol:

• Prepare serial twofold dilutions of the TMP compound in a 96-well microtiter plate containing a suitable broth medium.

• Inoculate each well with a standardized suspension of the test microorganism.

• Incubate the plate under appropriate conditions for the specific microorganism.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[11]

In Vitro Neuroprotection Assay (SH-SY5Y Cell Model)

Principle: The human neuroblastoma cell line SH-SY5Y is a commonly used model to study neurotoxicity and neuroprotection. The ability of a TMP compound to protect these cells from a neurotoxic insult (e.g., oxidative stress induced by H2O2 or amyloid-beta toxicity) is assessed.

Protocol:

• Culture SH-SY5Y cells and differentiate them into a neuronal phenotype.

• Pre-treat the cells with various concentrations of the TMP compound.

• Expose the cells to a neurotoxic agent.

• Assess cell viability using the MTT assay or another suitable method.

• Calculate the percentage of neuroprotection and determine the EC50 value.[12]

Conclusion and Future Perspectives

The trimethoxyphenyl scaffold is a remarkably versatile and privileged structure in medicinal chemistry, giving rise to compounds with a wide array of potent biological activities. The extensive research into TMP-containing molecules has firmly established their potential as anticancer agents, particularly as tubulin polymerization inhibitors. Furthermore, the growing body of evidence for their anti-inflammatory, antimicrobial, and neuroprotective effects highlights the immense therapeutic promise of this chemical class.

Future research should focus on several key areas. A deeper exploration of the kinase inhibitory profiles of TMP compounds could unveil novel targets and combination therapy strategies for cancer. The development of TMP-based antimicrobial agents with novel mechanisms of action is crucial in the fight against drug resistance. In the realm of neurodegenerative diseases, further elucidation of the neuroprotective mechanisms and in vivo efficacy studies are warranted. The continued application of rational drug design, guided by a thorough understanding of structure-activity relationships, will undoubtedly lead to the discovery and development of the next generation of highly effective and safe TMP-based therapeutics.

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• The Chemistry and the Anti-Inflammatory Activity of Polymethoxyflavonoids from Citrus Genus. (URL: [Link])

• Kinase assays. (URL: [Link])

• In vitro kinase assay and inhibition assay. (URL: [Link])

• A New Chalcone Derivative (E)-3-(4-Methoxyphenyl)-2-methyl-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Suppresses Prostate Cancer Involving p53-mediated Cell Cycle Arrests and Apoptosis. (URL: [Link])

• Synthesis and antifungal activities of 5-(3,4,5-trimethoxyphenyl)-2-sulfonyl-1,3,4-thiadiazole .... (URL: [Link])

• Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. (URL: [Link])

• (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. (URL: [Link])

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• CuI-mediated synthesis of 1-aryl-5,6,7-trimethoxybenzimidazoles as potent antitubulin agents. (URL: [Link])

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An In-Depth Technical Guide to the Initial Screening of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

This guide provides a comprehensive framework for the initial screening of the novel chemical entity, 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. As a molecule with a trimethoxyphenyl moiety, it shares structural similarities with compounds known to interact with various biological targets. This document outlines a strategic, multi-tiered approach to elucidate its potential pharmacological profile, beginning with broad-based screening and progressing to more focused mechanistic studies. The protocols and rationale described herein are grounded in established principles of drug discovery to ensure scientific rigor and the generation of reliable data.

Compound Profile and Rationale for Screening

1.1. Chemical Structure and Properties

• IUPAC Name: 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• Molecular Formula: C₁₃H₁₆O₆

• Molecular Weight: 268.26 g/mol

• Structure:

The structure features a trimethoxyphenyl ring, a ketone, and a carboxylic acid functional group. The presence of these groups suggests potential for hydrogen bonding and electrostatic interactions with biological macromolecules. The trimethoxyphenyl group is a common feature in molecules targeting G-protein coupled receptors (GPCRs) and various enzymes. While there is no specific biological activity reported for this exact compound, related 4-oxoacids are known to have fungicidal, bactericidal, and anti-inflammatory properties.

1.2. Synthesis Outline

The synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid can be achieved via a Friedel-Crafts acylation reaction. This involves the reaction of 1,2,4-trimethoxybenzene with succinic anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride. This method is a standard and efficient way to synthesize similar 4-aryl-4-oxobutanoic acids.

A Tiered Screening Strategy: From Broad Assessment to Focused Investigation

A logical and cost-effective approach to screening a novel compound involves a tiered strategy. This begins with high-throughput screening (HTS) against a diverse range of targets to identify initial "hits," followed by more focused secondary assays to confirm activity and elucidate the mechanism of action.

Caption: A streamlined workflow for the initial screening of a novel compound.

Primary Screening: Casting a Wide Net

The initial phase of screening employs high-throughput methods to assess the compound's activity against a broad array of biological targets. This approach is designed to identify potential areas of biological activity that warrant further investigation.

3.1. Rationale for Target Selection

Given the structural motifs of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, the primary screening panel should include:

• GPCRs: The trimethoxyphenyl moiety is a common feature in ligands for various GPCRs. A broad panel of GPCR binding or functional assays is recommended. Notably, a structurally related series of 4-oxo-4-(indolin-1-yl)butanoic acids were identified as S1P1 receptor agonists, highlighting the potential for this scaffold to interact with this target class.

• Enzyme Panels: A diverse panel of enzymes, including kinases, proteases, and metabolic enzymes like cyclooxygenases (COX-1/COX-2), should be included. The anti-inflammatory potential of related oxoacids suggests that enzymes involved in inflammatory pathways are relevant targets.

• Ion Channels: A selection of key ion channels should be part of the initial screen to identify any potential modulatory effects.

• Phenotypic Screening: Cell-based assays that measure a specific cellular phenotype, such as cell proliferation, cytotoxicity, or changes in morphology, can uncover novel mechanisms of action without a predefined molecular target.

3.2. Experimental Protocol: High-Throughput Screening (HTS)

A typical HTS campaign involves screening the compound library against the selected targets in a miniaturized format (e.g., 384- or 1536-well plates) to conserve compound and reagents.

Parameter	Specification	Rationale
Assay Format	384-well microtiter plates	Balances throughput with reagent consumption.
Compound Concentration	10 µM (single point)	A standard concentration for initial HTS to identify hits with reasonable potency.
Assay Technologies	Fluorescence, Luminescence, FRET, TR-FRET	Selected based on the specific target and assay design to ensure sensitivity and robustness.
Controls	Positive and negative controls on each plate	Essential for data normalization and quality control.
Hit Criteria	>50% inhibition or activation (or 3x standard deviation from the mean of controls)	A common threshold to identify statistically significant activity.

Hit Confirmation and Secondary Screening

Once initial hits are identified from the primary screen, a series of follow-up experiments are crucial to confirm their activity and rule out false positives.

4.1. Hit Confirmation

• Re-testing: Active compounds are re-tested under the same assay conditions to confirm the initial observation.

• Dose-Response Curves: Confirmed hits are then tested over a range of concentrations to determine their potency (e.g., IC₅₀ or EC₅₀ values).

4.2. Secondary Assays: Delving Deeper

Secondary assays are designed to provide more detailed information about the confirmed hits, including their mechanism of action and selectivity.

4.2.1. Orthogonal Assays

To ensure that the observed activity is not an artifact of the primary assay technology, it is essential to test the hits in an orthogonal assay. This involves using a different assay format or technology to measure the same biological endpoint.

4.2.2. Selectivity Profiling

Hits are screened against a panel of related targets to assess their selectivity. For example, a compound that hits a specific kinase in the primary screen would be tested against a panel of other kinases. High selectivity is a desirable characteristic for a drug candidate as it can reduce the likelihood of off-target side effects.

4.2.3. Cell-Based Assays

If the primary hit was from a biochemical assay, its activity must be confirmed in a relevant cell-based model. This provides a more physiologically relevant context and can provide insights into cell permeability and potential cytotoxicity.

Caption: A stepwise process for hit validation and characterization.

Preliminary ADME-Tox Profiling

Early assessment of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicology (ADME-Tox) properties is critical to identify potential liabilities that could hinder its development. A panel of in vitro ADME-Tox assays should be run in parallel with the secondary screening.

5.1. Key In Vitro ADME-Tox Assays

Assay	Purpose	Methodology
Solubility	Determines the aqueous solubility of the compound.	Kinetic or thermodynamic solubility assays.
Permeability	Predicts intestinal absorption.	Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 cell permeability assay.
Metabolic Stability	Assesses the compound's susceptibility to metabolism by liver enzymes.	Incubation with liver microsomes or hepatocytes followed by LC-MS/MS analysis.
CYP Inhibition	Identifies potential for drug-drug interactions.	Incubation with specific Cytochrome P450 (CYP) isoforms and a probe substrate.
Plasma Protein Binding	Determines the extent of binding to plasma proteins.	Equilibrium dialysis or ultrafiltration.
Cytotoxicity	Evaluates the compound's general toxicity to cells.	MTT or other cell viability assays using a relevant cell line (e.g., HepG2).
hERG Inhibition	Assesses the risk of cardiac toxicity.	Patch-clamp electrophysiology or fluorescence-based assays.

Data Interpretation and Path Forward

The culmination of this initial screening cascade will be a comprehensive dataset for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. This data will enable an informed decision on whether to progress the compound into lead optimization. A promising candidate would exhibit potent and selective activity in a validated biological assay, coupled with a favorable in vitro ADME-Tox profile.

This structured and scientifically rigorous approach ensures that the initial screening of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is both thorough and efficient, maximizing the potential for discovering a novel therapeutic agent.

References

• Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a - Der Pharma Chemica. (n.d.). Retrieved from [Link]

• Buzard, D. J., Han, S., Thoresen, L., Moody, J., Lopez, L., Kawasaki, A., Schrader, T., Sage, C., Gao, Y., Edwards, J., Barden, J., Thatte, J., Fu, L., Solomon, M., Liu, L., Al-Shamma, H., Gatlin, J., Le, M., Xing, C., Espinola, S., & Jones, R. M. (2011). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1

An In-depth Technical Guide to the Synthesis and Isolation of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

This guide provides a comprehensive technical overview of the synthesis and isolation of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, a valuable intermediate in the development of various organic compounds. The methodologies detailed herein are grounded in established chemical principles and supported by relevant literature, ensuring a reliable and reproducible process for researchers, scientists, and professionals in drug development.

Introduction

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a keto acid derivative of trimethoxybenzene. The presence of both a ketone and a carboxylic acid functional group, attached to a highly activated aromatic ring, makes it a versatile precursor for the synthesis of more complex molecules. The strategic placement of the three methoxy groups on the phenyl ring significantly influences its reactivity and potential applications, particularly in the synthesis of pharmaceutical compounds and other fine chemicals. This document will elucidate the synthetic pathway to this compound, focusing on the well-established Friedel-Crafts acylation, and provide a detailed protocol for its subsequent isolation and purification.

Synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

The primary route for the synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is the Friedel-Crafts acylation of 1,2,4-trimethoxybenzene with succinic anhydride.[1][2][3] This electrophilic aromatic substitution reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds to aromatic rings.

Reaction Principle

The Friedel-Crafts acylation involves the reaction of an aromatic compound with an acylating agent, in this case, succinic anhydride, in the presence of a Lewis acid catalyst. The Lewis acid, typically aluminum chloride (AlCl₃), activates the succinic anhydride, generating a highly electrophilic acylium ion. The electron-rich 1,2,4-trimethoxybenzene then acts as a nucleophile, attacking the acylium ion to form a sigma complex, which subsequently rearomatizes by losing a proton to yield the desired product. The trimethoxy-substituted benzene ring is highly activated towards electrophilic substitution, facilitating a high-yield reaction.

Experimental Protocol: Synthesis

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1,2,4-Trimethoxybenzene	168.19	16.8 g	0.1
Succinic Anhydride	100.07	10.0 g	0.1
Anhydrous Aluminum Chloride (AlCl₃)	133.34	29.3 g	0.22
Dichloromethane (CH₂Cl₂)	-	200 mL	-
5% Hydrochloric Acid (HCl)	-	150 mL	-
Deionized Water	-	As needed	-

Procedure:

• Reaction Setup: A 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a calcium chloride drying tube is assembled.

• Initial Charging: The flask is charged with 1,2,4-trimethoxybenzene (16.8 g, 0.1 mol) and anhydrous dichloromethane (100 mL). The mixture is stirred until the 1,2,4-trimethoxybenzene is completely dissolved.

• Catalyst Addition: The flask is cooled in an ice bath to 0-5 °C. Anhydrous aluminum chloride (29.3 g, 0.22 mol) is added portion-wise over 30 minutes, ensuring the temperature does not exceed 10 °C. The formation of a colored complex will be observed.

• Acylating Agent Addition: A solution of succinic anhydride (10.0 g, 0.1 mol) in anhydrous dichloromethane (100 mL) is added dropwise from the dropping funnel over a period of one hour, maintaining the reaction temperature at 0-5 °C.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 12-16 hours to ensure complete reaction. The progress can be monitored by Thin Layer Chromatography (TLC).

• Reaction Quenching: The reaction mixture is slowly and carefully poured into a beaker containing 200 g of crushed ice and 50 mL of concentrated hydrochloric acid. This is done in a fume hood due to the evolution of HCl gas.

• Initial Product Isolation: The mixture is stirred until the ice has melted and the aluminum salts have dissolved in the aqueous layer. The organic layer is separated using a separatory funnel.

• Extraction: The aqueous layer is extracted three times with 50 mL portions of dichloromethane. The organic extracts are combined.

• Washing: The combined organic layer is washed with 100 mL of 5% hydrochloric acid, followed by 100 mL of deionized water, and finally with 100 mL of brine.

• Drying: The organic layer is dried over anhydrous sodium sulfate.

• Solvent Removal: The drying agent is filtered off, and the dichloromethane is removed under reduced pressure using a rotary evaporator to yield the crude product.

Isolation and Purification

The crude product obtained from the synthesis requires purification to remove unreacted starting materials and by-products. Recrystallization is an effective method for purifying solid organic compounds.

Experimental Protocol: Purification

Materials and Reagents:

Reagent	Purpose
Crude 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid	Product to be purified
Ethanol/Water mixture	Recrystallization solvent
Activated Charcoal	Decolorizing agent (optional)

Procedure:

• Solvent Selection: The crude product is dissolved in a minimal amount of hot ethanol.

• Decolorization (Optional): If the solution is colored, a small amount of activated charcoal is added, and the solution is boiled for a few minutes.

• Hot Filtration: The hot solution is filtered through a fluted filter paper to remove the activated charcoal and any other insoluble impurities.

• Crystallization: Deionized water is added dropwise to the hot filtrate until the solution becomes slightly turbid. The solution is then allowed to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.

• Crystal Collection: The resulting crystals are collected by vacuum filtration using a Büchner funnel.[4]

• Washing: The crystals are washed with a small amount of cold ethanol/water mixture.

• Drying: The purified crystals are dried in a vacuum oven at 50-60 °C until a constant weight is achieved.

Visualizations

Synthesis Pathway

Caption: Friedel-Crafts acylation for the synthesis of the target compound.

Isolation and Purification Workflow

Caption: Step-by-step workflow for the isolation and purification.

References

• Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different... - ResearchGate. Available at: [Link]

• 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia . Available at: [Link]

• Friedel-Crafts Reactions - Chemistry LibreTexts . Available at: [Link]

• Synthesis and Structural Characterization of (E)-4-[(2-Hydroxy-3-methoxybenzylidene)amino]butanoic Acid and Its Novel Cu(II) Complex - MDPI. Available at: [Link]

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• 4. mdpi.com [mdpi.com]

Protocols & Analytical Methods

The Versatile Keto-Acid: A Guide to 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid in Organic Synthesis

Introduction: Unveiling a Key Synthetic Building Block

In the landscape of organic synthesis, the strategic selection of starting materials and intermediates is paramount to the efficient construction of complex molecular architectures. Among the myriad of available synthons, 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid emerges as a bifunctional building block of significant interest, particularly for researchers and professionals in drug development. Its structure, featuring a reactive ketone, a carboxylic acid, and an electron-rich trimethoxyphenyl ring, offers a versatile platform for a variety of chemical transformations. This guide provides an in-depth exploration of the synthesis and applications of this valuable keto-acid, offering both foundational knowledge and actionable protocols for its use in the laboratory.

The 2,4,5-trimethoxyphenyl moiety is a key structural feature in a number of biologically active compounds, including the antihypertensive drug Prazosin. The strategic placement of the methoxy groups on the aromatic ring influences its electronic properties and provides handles for further functionalization, making intermediates like 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid highly sought after.

Core Synthesis: The Friedel-Crafts Acylation Approach

A historical method for the synthesis of 2,4,5-Trimethoxy-γ-oxobenzenebutanoic acid (an alternative name for the target compound) involves a two-step process: a Friedel-Crafts reaction of 1,2,4-trimethoxybenzene with methyl 4-chloro-4-oxobutanoate in the presence of stannic chloride, followed by hydrolysis of the resulting methyl ester.

Conceptual Workflow for Synthesis

The synthesis of 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid can be conceptually broken down into two key stages: the formation of the carbon-carbon bond between the aromatic ring and the succinyl group, and the subsequent workup to isolate the carboxylic acid.

Caption: Conceptual workflow for the synthesis of the target keto-acid.

Detailed Protocol: Friedel-Crafts Acylation of 1,2,4-Trimethoxybenzene

This protocol is adapted from the general procedure for the synthesis of 4-oxo-4-arylbutanoic acids and should be optimized for the specific substrate.

Materials:

• 1,2,4-Trimethoxybenzene

• Succinic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM) or another suitable inert solvent

• Concentrated hydrochloric acid (HCl)

• Ice

• Sodium bicarbonate (NaHCO₃) solution (5%)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask with a reflux condenser and a magnetic stirrer

• Addition funnel

• Ice bath

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add anhydrous dichloromethane.

• Formation of the Acylium Ion Precursor: To the stirred solvent, carefully add anhydrous aluminum chloride in portions while maintaining a cold temperature using an ice bath. Allow the mixture to stir until the aluminum chloride is well suspended.

• Addition of Succinic Anhydride: In a separate flask, dissolve succinic anhydride in a minimal amount of anhydrous dichloromethane. Transfer this solution to an addition funnel and add it dropwise to the stirred aluminum chloride suspension over a period of 30-60 minutes. The reaction is exothermic, so maintain the temperature of the reaction mixture below 10 °C.

• Addition of the Aromatic Substrate: After the addition of succinic anhydride is complete, add 1,2,4-trimethoxybenzene dropwise to the reaction mixture, again ensuring the temperature is controlled.

• Reaction Progression: Once the addition is complete, allow the reaction to stir at room temperature for several hours, or until TLC analysis indicates the consumption of the starting material. Gentle heating may be required to drive the reaction to completion.

• Quenching the Reaction: Carefully and slowly pour the reaction mixture over a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring. This will hydrolyze the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with two additional portions of dichloromethane.

• Washing: Combine the organic extracts and wash them sequentially with water, a 5% sodium bicarbonate solution (to remove any unreacted succinic acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: The crude 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid can be purified by recrystallization from a suitable solvent system, such as ethanol/water or toluene.

Self-Validation and Causality:

• Anhydrous Conditions: The use of anhydrous reagents and solvent is critical as Lewis acids like aluminum chloride react violently with water, which would deactivate the catalyst.

• Controlled Addition: The stepwise and controlled addition of reagents, particularly at low temperatures, is essential to manage the exothermic nature of the Friedel-Crafts reaction and to prevent unwanted side reactions.

• Acidic Workup: The quench with ice and HCl is necessary to break down the aluminum-ketone complex formed during the reaction and to protonate the carboxylate.

• Bicarbonate Wash: The wash with sodium bicarbonate solution selectively removes acidic impurities, primarily any remaining succinic acid, from the organic phase containing the desired product.

Applications in Heterocyclic Synthesis

The true synthetic utility of 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid lies in its ability to serve as a precursor for a variety of heterocyclic systems. The presence of both a ketone and a carboxylic acid allows for a range of cyclization reactions with dinucleophiles.

Synthesis of Pyridazinones

One of the most common applications of 4-oxo-4-arylbutanoic acids is in the synthesis of pyridazinone derivatives.[2] The reaction with hydrazine hydrate leads to the formation of a six-membered heterocyclic ring, which is a common scaffold in many biologically active molecules.

Caption: Synthesis of a pyridazinone derivative.

Protocol: Synthesis of 6-(2,4,5-trimethoxyphenyl)-4,5-dihydropyridazin-3(2H)-one

Materials:

• 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• Hydrazine hydrate

• Ethanol or acetic acid

• Round-bottom flask with a reflux condenser and a magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid in ethanol or acetic acid.

• Addition of Hydrazine: Add an equimolar amount or a slight excess of hydrazine hydrate to the solution.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction is typically complete within a few hours.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution. If not, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

Mechanistic Insight: The reaction proceeds via an initial condensation between the hydrazine and the ketone to form a hydrazone. This is followed by an intramolecular cyclization, where the second nitrogen of the hydrazine attacks the carboxylic acid (or its activated form) to form the six-membered pyridazinone ring.

Potential for Further Heterocyclic Synthesis

The versatile nature of the 4-oxo-butanoic acid scaffold opens up possibilities for the synthesis of other important heterocyclic systems, including:

• Benzodiazepines: By reacting with o-phenylenediamines, 1,5-benzodiazepine derivatives could potentially be formed.

• Quinazolinones: Condensation with anthranilamide or related compounds could lead to the formation of quinazolinone structures.

These potential applications, while not yet explicitly documented for 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, represent fertile ground for further research and development in medicinal chemistry.

Data Summary

While specific yield data for the synthesis and reactions of 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid are not extensively reported in readily available literature, the following table provides a general overview of expected outcomes based on analogous reactions.

Reaction	Substrate	Reagent	Product	Typical Yield (%)	Reference
Friedel-Crafts Acylation	Toluene	Succinic Anhydride/AlCl₃	4-(4-Methylphenyl)-4-oxobutanoic acid	Not Specified	[1]
Pyridazinone Formation	4-Oxo-4-phenylbutanoic acid	Hydrazine Hydrate	6-Phenyl-4,5-dihydropyridazin-3(2H)-one	Not Specified	[2]

Conclusion and Future Outlook

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid stands as a valuable and versatile intermediate in organic synthesis. Its straightforward preparation via Friedel-Crafts acylation and its potential for elaboration into a variety of complex heterocyclic structures make it a key target for researchers in drug discovery and materials science. The protocols and insights provided in this guide are intended to serve as a strong foundation for the further exploration and application of this powerful synthetic building block. As the demand for novel bioactive molecules continues to grow, the strategic use of well-designed intermediates like this keto-acid will undoubtedly play a crucial role in advancing the frontiers of chemical synthesis.

References

• Buzard, D. J., et al. (2011). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. Bioorganic & Medicinal Chemistry Letters, 21(19), 6013-8. [Link]

• PubChem. (n.d.). 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• El-Hashash, M. A., Rizk, S. A., & Ahmed, E. A. (2012). Utility of 4-(4-Bromophenyl)-4-oxo-but-2-enoic acid in synthesis of some important heterocyclic compounds. American Journal of Chemistry, 2(1), 1-6.

• Li, J., et al. (2020). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules, 25(9), 2014. [Link]

• Wikipedia contributors. (2023, December 12). 4-(4-Methylphenyl)-4-oxobutanoic acid. In Wikipedia, The Free Encyclopedia. Retrieved January 22, 2026, from [Link]

• Aromatic Hydroxyketones From Butanone (c4) To Dotriacontanone (c32). (n.d.). VDOC.PUB. Retrieved from [Link]

• BenchChem. (2025). 4-Oxobutanoic Acid: A Versatile Precursor in Organic Synthesis.

• Sapaev, B., et al. (2024). Synthesis of quinazolin-4-one and its application in some areas of bioengineering. BIO Web of Conferences, 105, 02007. [Link]

• Patel, K., & Sharma, M. (2023). Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. RSC Advances, 13(28), 19137-19159. [Link]

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derivatization of the carboxylic acid group of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

An Application Guide to the Selective Derivatization of the Carboxylic Acid Moiety in 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

Authored by a Senior Application Scientist

Abstract

This technical note provides detailed protocols and scientific rationale for the chemical . This molecule, possessing both a ketone and a carboxylic acid, serves as a pertinent model for multifunctional compounds frequently encountered in medicinal chemistry and drug development. Selective modification of the carboxylic acid is a critical step for modulating physicochemical properties, enabling prodrug strategies, and facilitating further synthetic elaboration. Herein, we present two robust and widely applicable methodologies: classic acid-catalyzed esterification and modern carbodiimide-mediated amidation. Each protocol is designed to be self-validating, with explanations for procedural choices and expected outcomes, ensuring researchers can confidently adapt these methods for their specific molecular targets.

Introduction: The Strategic Imperative for Derivatization

In the landscape of drug discovery, the carboxylic acid functional group is both a boon and a challenge. Its ionizable nature is pivotal for aqueous solubility and target binding, yet it can also lead to rapid metabolism, poor membrane permeability, and complex pharmacokinetic profiles. The derivatization of this group into esters, amides, or other functionalities is a cornerstone of medicinal chemistry.[1] Such modifications can transform a lead compound by:

• Improving Bioavailability: Converting a polar carboxylic acid to a more lipophilic ester or amide can enhance absorption across biological membranes.

• Creating Prodrugs: Esters are frequently employed as prodrugs, which are inactive derivatives that undergo enzymatic hydrolysis in vivo to release the active carboxylic acid parent drug.

• Facilitating Analysis: Derivatization is often necessary to improve the chromatographic behavior and detection sensitivity of analytes.[2][3] For gas chromatography (GC), this involves increasing volatility, while for liquid chromatography-mass spectrometry (LC-MS), it can enhance ionization efficiency.[4][5]

The subject of this guide, 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, presents a common synthetic challenge: the presence of a second reactive site, a ketone. The protocols detailed below are designed for high selectivity, targeting the carboxylic acid while leaving the ketone moiety intact under the specified conditions.

Strategic Approaches to Carboxylic Acid Modification

The conversion of a carboxylic acid to its derivatives, such as esters and amides, fundamentally involves the substitution of the hydroxyl (-OH) group with another nucleophile.[6] This process requires "activation" of the carboxyl group, as the hydroxyl is a poor leaving group. The two primary strategies explored here are direct activation under acidic conditions for esterification and the use of a coupling agent for amidation.

Protocol I: Fischer-Speier Esterification

This classic method utilizes an excess of an alcohol as both the solvent and the nucleophile, with a strong acid catalyst. The reaction is an equilibrium process, and success hinges on shifting the equilibrium towards the product ester, typically by using a large excess of the alcohol or by removing the water byproduct.[4]

Causality Behind Experimental Choices:

• Catalyst: A strong protic acid like sulfuric acid (H₂SO₄) protonates the carbonyl oxygen of the carboxylic acid. This enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the weakly nucleophilic alcohol.

• Solvent/Reagent: Using the alcohol (e.g., methanol for a methyl ester) as the solvent ensures a high concentration of the nucleophile, driving the reaction forward according to Le Châtelier's principle.

• Temperature: Heating to reflux provides the necessary activation energy for the reaction to proceed at a practical rate.

Protocol II: Carbodiimide-Mediated Amidation

Amide bond formation is arguably the most common reaction in pharmaceutical synthesis.[7] Direct reaction between a carboxylic acid and an amine is generally unfavorable due to the formation of a stable ammonium carboxylate salt. Modern methods circumvent this by using coupling agents. Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDCI), are exceptionally effective for this purpose, especially under mild, aqueous-compatible conditions.[8]

Causality Behind Experimental Choices:

• Coupling Agent (EDC): EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[9] This intermediate is an excellent acylating agent, readily attacked by the amine nucleophile.

• Solvent: Aprotic solvents like Dichloromethane (DCM) or Dimethylformamide (DMF) are used as they do not participate in the reaction and effectively solubilize the reactants.

• Additives (Optional but Recommended): While not always essential, additives like 1-hydroxybenzotriazole (HOBt) or 4-dimethylaminopyridine (DMAP) can be used. They react with the O-acylisourea intermediate to form an activated ester, which is more stable and less prone to side reactions (like racemization in chiral acids) than the O-acylisourea itself. This two-step activation often leads to higher yields and purity.

Experimental Protocols & Data

Protocol I: Synthesis of Methyl 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoate

Objective: To convert the carboxylic acid to its corresponding methyl ester via Fischer-Speier esterification.

Materials:

• 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• Anhydrous Methanol (MeOH)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 1.0 g of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid in 30 mL of anhydrous methanol.

• Catalyst Addition: While stirring, carefully add 5-6 drops of concentrated sulfuric acid to the solution.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 65°C) using a heating mantle.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase 1:1 Hexane:Ethyl Acetate). The disappearance of the starting material spot and the appearance of a new, less polar product spot indicates reaction completion (typically 4-6 hours).

• Quenching & Neutralization: After cooling to room temperature, slowly pour the reaction mixture into 50 mL of saturated NaHCO₃ solution to neutralize the acid catalyst.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL).

• Washing & Drying: Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel if necessary.

Protocol II: Synthesis of an Amide Derivative using EDC Coupling

Objective: To form an amide bond by coupling the carboxylic acid with a primary or secondary amine using EDC.

Materials:

• 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• An amine (e.g., Benzylamine)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-Dimethylaminopyridine (DMAP) or 1-Hydroxybenzotriazole (HOBt)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, dissolve 1.0 g of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid in 20 mL of anhydrous DCM.

• Reagent Addition: Add the desired amine (1.1 equivalents), EDC (1.2 equivalents), and a catalytic amount of DMAP (0.1 equivalents).

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the reaction by TLC. The reaction is typically complete within 12-24 hours.

• Work-up: Transfer the reaction mixture to a separatory funnel.

• Washing: Wash the organic layer sequentially with 1M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL). The acidic and basic washes remove unreacted amine/DMAP and acid, respectively. The water-soluble urea byproduct from EDC is also removed.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or recrystallization as required.

Summary of Methodologies and Expected Outcomes

Parameter	Protocol I: Esterification	Protocol II: Amidation
Primary Reagents	Alcohol (e.g., MeOH), H₂SO₄	Amine, EDC, DMAP (cat.)
Solvent	Excess Alcohol	Anhydrous DCM or DMF
Temperature	Reflux (~65°C for MeOH)	Room Temperature
Reaction Time	4 - 6 hours	12 - 24 hours
Key Intermediate	Protonated Carbonyl	O-Acylisourea
Work-up Complexity	Moderate (Neutralization, Extraction)	Moderate (Aqueous Washes)
Typical Yield	75 - 90%	80 - 95%
Selectivity	High for Carboxylic Acid	High for Carboxylic Acid

Visualization of Synthetic Workflows

Caption: Workflow for Acid-Catalyzed Esterification.

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Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

Introduction: A Versatile Building Block for Medicinal Chemistry

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a highly versatile and valuable starting material in synthetic organic chemistry, particularly for the construction of diverse heterocyclic scaffolds. Its bifunctional nature, possessing both a ketone and a carboxylic acid in a 1,4-relationship, makes it an ideal precursor for a variety of cyclization and condensation reactions. The presence of the electron-rich 2,4,5-trimethoxyphenyl moiety is of significant interest, as this substitution pattern is found in numerous biologically active natural products and pharmaceutical agents, imparting unique electronic and steric properties to the final molecules.[1]

This technical guide provides researchers, scientists, and drug development professionals with a detailed overview and field-tested protocols for the synthesis of several key classes of heterocyclic compounds starting from this γ-keto acid. The protocols are designed to be robust and reproducible, with an emphasis on explaining the underlying chemical principles and rationale behind the experimental choices.

Core Synthetic Strategies and Pathways

The inherent 1,4-dicarbonyl equivalence of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid allows for its application in several classic and powerful named reactions. By reacting with various dinucleophiles, a range of five, six, and seven-membered heterocyclic rings can be efficiently constructed. This guide will focus on four principal transformations:

• Pyridazinone Synthesis: Reaction with hydrazine to form a six-membered dihydropyridazinone ring.

• Pyrrole Synthesis (Paal-Knorr): Condensation with primary amines or ammonia to yield five-membered N-heterocycles.[2]

• Thiophene Synthesis (Paal-Knorr): Reaction with a sulfurating agent to create the five-membered thiophene core.[3]

• Indole Synthesis (Fischer): Condensation with arylhydrazines to build the fused indole scaffold.[4]

• Benzodiazepine Synthesis: Reaction with o-phenylenediamine to form a seven-membered fused ring system.[5]

The following diagram illustrates the synthetic versatility of the starting material.

Caption: Synthetic pathways from 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Protocol 1: Synthesis of 6-(2,4,5-Trimethoxyphenyl)-4,5-dihydropyridazin-3(2H)-one

Principle: This protocol details the direct condensation of the γ-keto acid with hydrazine hydrate. The reaction proceeds via initial formation of a hydrazone at the ketone carbonyl, followed by an intramolecular cyclization where the terminal nitrogen of the hydrazine attacks the carboxylic acid carbonyl, eliminating water to form the stable six-membered pyridazinone ring.[6] Acetic acid is an excellent solvent as it also serves as a catalyst for both the condensation and dehydration steps.

Reaction Scheme: (Self-generated image, not from search results)

Materials and Equipment:

• 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• Hydrazine hydrate (80% solution or higher)

• Glacial Acetic Acid

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Standard glassware for workup and filtration

• Thin Layer Chromatography (TLC) plates (silica gel)

• Recrystallization solvent (e.g., Ethanol or Isopropanol)

Step-by-Step Procedure:

• Reaction Setup: To a 100 mL round-bottom flask, add 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid (1.0 eq).

• Solvent Addition: Add glacial acetic acid (approximately 10 mL per gram of starting material). Stir the mixture until the solid is fully dissolved.

• Reagent Addition: Add hydrazine hydrate (1.2 eq) dropwise to the stirring solution at room temperature. An initial exothermic reaction may be observed.

• Heating: Equip the flask with a reflux condenser and heat the reaction mixture to reflux (approximately 118 °C) using a heating mantle.

• Monitoring: Monitor the reaction progress using TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes). The reaction is typically complete within 2-4 hours.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker containing ice-cold water (approx. 10 times the volume of the acetic acid used).

• Precipitation and Isolation: A solid precipitate will form. Stir the suspension for 30 minutes in an ice bath to ensure complete precipitation. Collect the solid product by vacuum filtration, washing the filter cake thoroughly with cold water to remove residual acetic acid.

• Purification: Dry the crude product in a vacuum oven. The product can be further purified by recrystallization from a suitable solvent like ethanol to yield a crystalline solid.

Parameter	Value
Starting Material	4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid
Reagent	Hydrazine Hydrate (1.2 eq)
Solvent	Glacial Acetic Acid
Temperature	Reflux (~118 °C)
Reaction Time	2-4 hours
Expected Yield	85-95%

Protocol 2: Paal-Knorr Synthesis of a Substituted Thiophene

Principle: The Paal-Knorr thiophene synthesis transforms 1,4-dicarbonyl compounds into thiophenes using a sulfurating agent. [3]Lawesson's reagent is a mild and effective thionating agent that converts the carbonyl oxygens into thio-carbonyls, which then undergo cyclization and dehydration to form the aromatic thiophene ring. [7][8]The reaction is typically carried out in a high-boiling, non-polar solvent.

CAUTION: This reaction produces hydrogen sulfide (H₂S) gas, which is toxic and has a strong, unpleasant odor. This procedure must be performed in a well-ventilated fume hood.

Reaction Scheme: (Self-generated image, not from search results)

Materials and Equipment:

• 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• Lawesson's Reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide]

• Anhydrous Toluene or Xylene

• Three-neck round-bottom flask with reflux condenser and nitrogen inlet

• Magnetic stirrer with heating mantle

• Standard glassware for workup and column chromatography

Step-by-Step Procedure:

• Reaction Setup: In a flame-dried three-neck round-bottom flask under a nitrogen atmosphere, suspend 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid (1.0 eq) in anhydrous toluene.

• Reagent Addition: Add Lawesson's Reagent (0.5 eq, as it contains two sulfur-donating sites) to the suspension.

• Heating: Heat the mixture to reflux (approximately 111 °C for toluene) and maintain reflux with vigorous stirring.

• Monitoring: Monitor the reaction by TLC. The starting material is polar, while the thiophene product is significantly less polar. The reaction is typically complete in 3-6 hours.

• Workup: Cool the reaction mixture to room temperature. Filter the solution to remove any insoluble byproducts. Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The crude material is often a dark oil or solid. Purify the product using silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes.

Parameter	Value
Starting Material	4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid
Reagent	Lawesson's Reagent (0.5 eq)
Solvent	Anhydrous Toluene
Temperature	Reflux (~111 °C)
Reaction Time	3-6 hours
Expected Yield	60-75%

Protocol 3: Fischer Synthesis of a Substituted Indole

Principle: The Fischer indole synthesis is a classic method for preparing indoles from an arylhydrazine and a ketone or aldehyde under acidic conditions. [4]The ketone functionality of the starting material reacts with phenylhydrazine to form a phenylhydrazone intermediate. In the presence of a strong acid catalyst like polyphosphoric acid (PPA), this intermediate undergoes a-[3][3]sigmatropic rearrangement, followed by cyclization and elimination of ammonia to yield the indole core. [9]The butanoic acid side chain will remain attached to the newly formed indole ring.

Reaction Scheme: (Self-generated image, not from search results)

Mechanism Workflow:

Caption: Key mechanistic steps of the Fischer Indole Synthesis.

Materials and Equipment:

• 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• Phenylhydrazine (or a substituted phenylhydrazine)

• Polyphosphoric Acid (PPA) or Zinc Chloride (ZnCl₂)

• Round-bottom flask

• Mechanical stirrer (for viscous PPA)

• Heating mantle or oil bath

• Ice bath and standard workup glassware

Step-by-Step Procedure:

• Hydrazone Formation (Optional pre-formation): For a cleaner reaction, the hydrazone can be pre-formed by stirring the keto-acid (1.0 eq) and phenylhydrazine (1.1 eq) in ethanol with a catalytic amount of acetic acid at room temperature for 1-2 hours, followed by isolation of the hydrazone intermediate.

• Reaction Setup (One-Pot): Alternatively, for a one-pot procedure, add 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid (1.0 eq) and phenylhydrazine (1.1 eq) directly to the reaction flask.

• Catalyst Addition: Carefully add polyphosphoric acid (PPA) (approx. 10 times the weight of the keto-acid) to the flask. PPA is highly viscous and the addition should be done with caution.

• Heating: Heat the thick mixture with efficient stirring (a mechanical stirrer is recommended) to 80-100 °C.

• Monitoring: The reaction progress can be difficult to monitor by TLC due to the PPA. The reaction is typically held at temperature for 1-3 hours.

• Workup: After cooling slightly, carefully pour the viscous reaction mixture onto crushed ice. This will hydrolyze the PPA and precipitate the crude product.

• Neutralization and Extraction: Neutralize the aqueous slurry with a strong base (e.g., 50% NaOH solution) until basic. Extract the product with an organic solvent like ethyl acetate (3 x 50 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product should be purified by column chromatography on silica gel.

Parameter	Value
Starting Material	4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid
Reagent	Phenylhydrazine (1.1 eq)
Catalyst/Solvent	Polyphosphoric Acid (PPA)
Temperature	80-100 °C
Reaction Time	1-3 hours
Expected Yield	50-70%

References

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• Gribble, G. (2016). Fischer Indole Synthesis. ResearchGate. [Link]

• ChemTube3D. (n.d.). Thiophene formation - Lawesson's reagent. [Link]

• Various Authors. (Various Years). Heterocycles from keto acids with amino alcohols, diamines, and mercaptoamines.
• Various Authors. (n.d.). Synthesis of Furan and Thiophene.
• Ananthi, N., & Vimala, J. (2014). Kinetics and mechanism of oxidation of 4-oxo-4-phenyl butanoic acid by benzimidazolium fluorochromate in presence of 1. Scholars Research Library.

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. [Link]

• Sreekanth, P., et al. (2011). Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst. ResearchGate. [Link]

• Al-Suhaimi, K. S., et al. (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. MDPI. [Link]

• Various Authors. (2019). Constructing four-membered heterocycles by cycloisomerization.
• Various Authors. (2016). Synthesis and chemistry of pyridazin-3(2H)-ones. ScienceDirect.
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• Habibi, D., & Marvi, O. (2006). Fischer indole synthesis in the absence of a solvent. SciSpace.
• Various Authors. (2019). Facile synthesis of 2,3-benzodiazepines using one-pot two-step phosphate-assisted acylation–hydrazine cyclization reactions. Organic & Biomolecular Chemistry (RSC Publishing).
• Various Authors. (2013). Kinetic and Thermodynamic study for the Oxidation of 4-Oxo-4-phenyl butanoic Acid by Tripropylammonium fluorochromate in Aqueous Acetic Acid Medium. Oriental Journal of Chemistry.

• Organic Chemistry Portal. (n.d.). Synthesis of N-Heterocycles. [Link]

• Various Authors. (2013). Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a. Der Pharma Chemica.
• Various Authors. (2015). A Straightforward Highly Efficient Paal—Knorr Synthesis of Pyrroles.
• Various Authors. (2015). Use of Lawesson's Reagent in Organic Syntheses.
• Various Authors. (2017).
• Various Authors. (2021). Recent Strategies Used in the Synthesis of Saturated Four- Membered Heterocycles. The Royal Society of Chemistry.
• Austin, J. (n.d.). Pyridazine.
• Various Authors. (n.d.). 7.2.1 ) From 1,4-dicarbonyl compounds and a source of sulfide ( Paal – Knorr thiophene synthesis or P.
• Tzankova, D., et al. (2017). SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW).
• Various Authors. (n.d.). Product Class 8: Pyridazines.

• Taylor & Francis. (n.d.). Fischer indole synthesis – Knowledge and References. [Link]

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• Various Authors. (n.d.). a clean and efficient synthesis of pyrimido[4,5-b]quinoline and pyrido[2,3-d. Heterocyclic Letters.
• Various Authors. (n.d.). Benzotriazepine synthesis, conformational analysis, and biological properties.
• Various Authors. (2024). Identification and synthesis of metabolites of the new 4.
• Various Authors. (2017). Synthesis of A New Class of Pyridazin-3-one and 2-Amino-5-arylazopyridine Derivatives and Their Utility in the Synthesis of Fused Azines.
• BenchChem. (2025). An In-depth Technical Guide to 2,4-Dioxo-4-phenylbutanoic Acid.
• Various Authors. (n.d.). 4-(4-Ethoxyphenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. MDPI.

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. [Link]

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Application Notes and Protocols: 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid as a Versatile Precursor for Pharmaceutical Intermediates

Introduction: The Strategic Importance of a Multifunctional Precursor

In the landscape of pharmaceutical synthesis, the efficiency and versatility of starting materials are paramount. 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid emerges as a highly valuable precursor, embodying a unique combination of structural features that render it a strategic asset in the synthesis of a variety of complex pharmaceutical intermediates. Its trimethoxyphenyl moiety provides a scaffold ripe for modification, while the keto-acid functionality offers multiple reactive sites for cyclization and derivatization reactions. This guide provides a comprehensive overview of the synthesis, characterization, and application of this key precursor, with a particular focus on its role in the synthesis of the antihypertensive drug, Doxazosin. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, offering both practical, step-by-step instructions and the underlying scientific rationale for each procedure.

Part 1: Synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

The synthesis of the title precursor is most effectively achieved through a Friedel-Crafts acylation reaction. This classic yet powerful C-C bond-forming reaction involves the electrophilic substitution of an aromatic ring with an acyl group. In this case, the electron-rich 1,2,4-trimethoxybenzene is acylated with succinic anhydride in the presence of a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).

Causality of Experimental Choices:

• 1,2,4-Trimethoxybenzene: The three methoxy groups are strong activating groups, donating electron density to the aromatic ring and facilitating electrophilic attack. The substitution pattern directs the incoming acyl group to the C5 position, para to the 1-methoxy group and ortho to the 4-methoxy group, due to steric and electronic effects.

• Succinic Anhydride: This symmetrical anhydride serves as the source of the four-carbon chain with a terminal carboxylic acid, which is crucial for subsequent cyclization reactions.

• Anhydrous Aluminum Chloride (AlCl₃): As a potent Lewis acid, AlCl₃ coordinates with the carbonyl oxygen of succinic anhydride, generating a highly electrophilic acylium ion intermediate, which then attacks the aromatic ring.[1][2] Anhydrous conditions are critical to prevent the deactivation of the catalyst by water.[3]

• Solvent: A non-polar, aprotic solvent such as dichloromethane (DCM) or nitrobenzene is typically used to dissolve the reactants and facilitate the reaction while remaining inert to the reactive intermediates.

Experimental Workflow: Friedel-Crafts Acylation

Caption: Figure 1: Workflow for the synthesis of 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Detailed Protocol: Synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1,2,4-Trimethoxybenzene	168.19	50.0 g	0.297
Succinic Anhydride	100.07	32.7 g	0.327
Anhydrous Aluminum Chloride	133.34	87.0 g	0.652
Dichloromethane (DCM)	-	500 mL	-
Concentrated HCl	-	100 mL	-
Ice	-	500 g	-
Ethanol	-	As needed	-
Deionized Water	-	As needed	-
Anhydrous Sodium Sulfate	-	As needed	-

Procedure:

• Reaction Setup: To a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add 1,2,4-trimethoxybenzene (50.0 g, 0.297 mol) and succinic anhydride (32.7 g, 0.327 mol) dissolved in 300 mL of dichloromethane.

• Cooling: Cool the reaction mixture to 0-5 °C in an ice-water bath with continuous stirring.

• Catalyst Addition: Slowly add anhydrous aluminum chloride (87.0 g, 0.652 mol) portion-wise over 1-2 hours, maintaining the internal temperature below 10 °C. The reaction is exothermic.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 50% Ethyl acetate in Hexane).

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of 500 g of crushed ice and 100 mL of concentrated hydrochloric acid with vigorous stirring.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 100 mL portions of dichloromethane.

• Washing and Drying: Combine the organic layers and wash with 100 mL of brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product. Recrystallize the solid from an ethanol/water mixture to yield pure 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid as a white to off-white solid.

Characterization of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

Table 1: Physicochemical and Spectroscopic Data

Property	Value
Molecular Formula	C₁₃H₁₆O₆
Molar Mass	268.26 g/mol
Appearance	White to off-white crystalline solid
Melting Point	Expected in the range of 140-150 °C
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	~10.5 (br s, 1H, COOH), 7.25 (s, 1H, Ar-H), 6.50 (s, 1H, Ar-H), 3.95 (s, 3H, OCH₃), 3.90 (s, 3H, OCH₃), 3.85 (s, 3H, OCH₃), 3.30 (t, J=6.5 Hz, 2H, -CH₂-CO), 2.80 (t, J=6.5 Hz, 2H, -CH₂-COOH)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	~198.0 (C=O, ketone), 178.0 (C=O, acid), 158.0, 153.0, 142.0, 115.0, 110.0, 96.0 (Ar-C), 56.5, 56.0, 55.5 (OCH₃), 33.0 (-CH₂-), 28.0 (-CH₂-)
FTIR (KBr) ν (cm⁻¹)	~3200-2800 (br, O-H), 1710 (C=O, acid), 1670 (C=O, ketone), 1600, 1510 (C=C, aromatic), 1270, 1120, 1030 (C-O, ether)

Note: The NMR and IR data are predicted based on the analysis of structurally similar compounds and general principles of spectroscopy. Actual values may vary slightly.[4][5][6]

Part 2: Application in the Synthesis of a Doxazosin Precursor

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a key starting material for the synthesis of 4-amino-2-chloro-6,7-dimethoxyquinazoline, a crucial intermediate in the production of Doxazosin, an α₁-adrenergic blocker used to treat hypertension and benign prostatic hyperplasia.[7][8] The synthesis involves a multi-step process including cyclization, chlorination, and amination.

Synthetic Pathway Overview

Caption: Figure 2: Synthetic pathway to a key Doxazosin intermediate.

Protocol: Synthesis of 2,4-Dichloro-6,7-dimethoxyquinazoline

This protocol outlines a common method for the synthesis of the dichloroquinazoline intermediate, which is then converted to the desired amino-chloroquinazoline.

Materials:

Reagent	Molar Mass ( g/mol )
2,4-Dihydroxy-6,7-dimethoxyquinazoline	222.19
Phosphorus Oxychloride (POCl₃)	153.33
N,N-Dimethylaniline	121.18

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place 2,4-dihydroxy-6,7-dimethoxyquinazoline.

• Chlorination: Add phosphorus oxychloride and a catalytic amount of N,N-dimethylaniline.

• Reflux: Heat the mixture to reflux and maintain for 4-6 hours.[9][10]

• Work-up: After cooling, carefully pour the reaction mixture onto crushed ice with stirring.

• Isolation: The solid precipitate is collected by filtration, washed with water, and dried to yield 2,4-dichloro-6,7-dimethoxyquinazoline.[11]

Protocol: Synthesis of 4-Amino-2-chloro-6,7-dimethoxyquinazoline

Materials:

Reagent	Molar Mass ( g/mol )
2,4-Dichloro-6,7-dimethoxyquinazoline	259.08
Ammonia (aqueous solution, 25-30%)	17.03

Procedure:

• Reaction: Dissolve 2,4-dichloro-6,7-dimethoxyquinazoline in a suitable solvent and treat with an excess of aqueous ammonia.[12]

• Heating: Heat the reaction mixture in a sealed vessel or under reflux.

• Isolation: After the reaction is complete (monitored by TLC), the product is isolated by filtration upon cooling and may be purified by recrystallization.

Part 3: Final Step - Synthesis of Doxazosin Mesylate

The final step in the synthesis of Doxazosin involves the nucleophilic substitution of the chlorine atom in 4-amino-2-chloro-6,7-dimethoxyquinazoline with N-(1,4-benzodioxan-2-carbonyl)piperazine.[8][13]

Reaction Scheme

Caption: Figure 3: Final step in the synthesis of Doxazosin Mesylate.

Conclusion

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a precursor of significant strategic value in pharmaceutical synthesis. Its straightforward preparation via Friedel-Crafts acylation and its versatile chemical handles allow for the efficient construction of complex heterocyclic systems, as exemplified by its role in the synthesis of Doxazosin. The protocols and insights provided in this guide are intended to empower researchers to leverage the full potential of this important building block in their drug discovery and development endeavors.

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• SYNTHESIS AND BIOLOGICAL ACTIVITY OF A NOVEL SERIES OF 6,7-DIMETHOXYQUINAZOLINE-2,4(1H,3H)-DIONE DERIVATIVES.

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antimicrobial activity screening protocol for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid derivatives

An Application Guide and Protocol for the Antimicrobial Activity Screening of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid Derivatives

Abstract

The escalating threat of antimicrobial resistance necessitates the discovery and development of novel therapeutic agents. This document provides a comprehensive, multi-tiered protocol for the systematic evaluation of the antimicrobial potential of a novel class of compounds: 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid derivatives. The described workflow is designed for researchers, scientists, and drug development professionals, guiding them from initial qualitative screening to quantitative potency determination and preliminary safety assessment. The protocols are grounded in established standards, such as those from the Clinical and Laboratory Standards Institute (CLSI), to ensure data integrity and reproducibility. We detail the agar well diffusion method for primary screening, the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC), the subsequent protocol for establishing the Minimum Bactericidal Concentration (MBC), and the MTT assay for essential in vitro cytotoxicity evaluation.

Introduction: A Strategic Approach to Antimicrobial Discovery

The discovery of new antimicrobial agents is a critical endeavor in the face of dwindling efficacy of existing antibiotics. Derivatives of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid represent a chemical scaffold with potential for development into new therapeutics. However, a raw list of synthesized compounds provides no insight into their biological activity. A structured, empirical screening cascade is required to identify promising candidates efficiently.

The rationale behind the protocols in this guide is to follow a hierarchical approach. This strategy begins with a broad, cost-effective qualitative assay to rapidly identify any derivatives possessing antimicrobial activity.[1] Subsequently, these "hits" are advanced to more rigorous, quantitative assays to determine their potency and spectrum of activity. Finally, a preliminary assessment of cytotoxicity is performed to ensure that the observed antimicrobial effect is not due to general toxicity, a crucial first step in establishing a therapeutic window.

Figure 1: Hierarchical workflow for antimicrobial screening.

Primary Screening: Agar Well Diffusion Assay

Expert Rationale: The agar well diffusion method is an ideal first-pass screen. It is a simple, low-cost, and visually intuitive method to simultaneously evaluate multiple compounds for antimicrobial activity.[1][2][3] The principle relies on the diffusion of the test compound from a well through an agar medium inoculated with a target microorganism.[3][4] The presence of a clear "zone of inhibition" around the well indicates that the compound has successfully inhibited microbial growth. The size of this zone provides a preliminary, qualitative indication of the compound's potency.[1]

Protocol 2.1: Step-by-Step Agar Well Diffusion

• Media Preparation: Prepare Mueller-Hinton Agar (MHA) according to the manufacturer's instructions, sterilize by autoclaving, and cool to 45-50°C in a water bath.[5][6] Pour 20-25 mL of the molten MHA into sterile 100 mm Petri dishes on a level surface and allow it to solidify completely.

• Inoculum Preparation:

  • Aseptically pick 3-5 well-isolated colonies of the test microorganism from an overnight culture plate.

  • Suspend the colonies in sterile saline (0.85% NaCl) or Mueller-Hinton Broth (MHB).

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. This standardization is critical for reproducibility.[7]

• Plate Inoculation: Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum suspension and rotate it against the side of the tube to remove excess liquid. Swab the entire surface of the MHA plate three times, rotating the plate approximately 60 degrees after each application to ensure uniform coverage.

• Well Creation: Aseptically puncture the agar with a sterile cork borer (6-8 mm in diameter) to create uniform wells. Carefully remove the agar plugs.

• Sample Loading:

  • Accurately pipette a fixed volume (e.g., 50-100 µL) of each derivative solution (dissolved in a suitable solvent like DMSO) into a corresponding well.

  • Essential Controls:

    • Negative Control: Pipette the pure solvent (e.g., DMSO) into one well to ensure it has no inhibitory effect.

    • Positive Control: Pipette a solution of a known antibiotic (e.g., Ciprofloxacin, Gentamicin) into another well to validate the test system.

• Incubation: Allow the plates to stand for 1-2 hours at room temperature to permit diffusion of the compounds. Invert the plates and incubate at 35-37°C for 18-24 hours.

• Result Interpretation: Measure the diameter (in mm) of the clear zone of inhibition around each well. Any zone of inhibition larger than the well diameter indicates antimicrobial activity.

Secondary Screening: Quantitative Potency Assessment

Compounds demonstrating activity in the primary screen ("hits") must be evaluated quantitatively. The objective is to determine the precise concentration at which they are effective.

Minimum Inhibitory Concentration (MIC) Determination

Expert Rationale: The broth microdilution method is the internationally recognized gold standard for determining the MIC, defined as the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[8][9][10] This method provides a quantitative value that is essential for comparing the potency of different derivatives and is a cornerstone for preclinical development.[11] The protocol is standardized by organizations like the CLSI to ensure inter-laboratory comparability.[12][13]

Figure 2: Workflow for MIC and subsequent MBC determination.

Protocol 3.1.1: Step-by-Step Broth Microdilution

• Plate Preparation: Using a sterile 96-well microtiter plate, add 50 µL of cation-adjusted Mueller-Hinton Broth (CAMHB) to wells 2 through 12 of a given row.

• Compound Dilution:

  • Prepare a stock solution of the test derivative at twice the highest desired final concentration.

  • Add 100 µL of this stock solution to well 1 of the corresponding row.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, then transferring 50 µL from well 2 to well 3, and so on, until well 10. Discard the final 50 µL from well 10. This leaves wells 1-10 with 50 µL of serially diluted compound.

  • Well 11 will serve as the growth control (no compound).

  • Well 12 will serve as the sterility control (no compound, no bacteria).

• Inoculum Preparation: Prepare a bacterial suspension as described in Protocol 2.1, step 2. Dilute this standardized suspension in CAMHB so that after inoculation, each well contains a final concentration of approximately 5 x 10⁵ CFU/mL.[14]

• Plate Inoculation: Add 50 µL of the final bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12. The total volume in each well (1-11) is now 100 µL.

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible turbidity (i.e., the first clear well). The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Minimum Bactericidal Concentration (MBC) Determination

Expert Rationale: While the MIC indicates growth inhibition, it does not differentiate between bacteriostatic (inhibiting growth) and bactericidal (killing) activity. The MBC test is a crucial follow-up to determine the killing potential of a compound.[11] The MBC is defined as the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[15][16][17]

Protocol 3.2.1: Step-by-Step MBC Determination

• Subculturing: Following the MIC reading, select the wells corresponding to the MIC, 2x MIC, and 4x MIC. Mix the contents of each well thoroughly.

• Plating: Aseptically pipette a small, defined volume (e.g., 10 µL) from each selected well and spot it onto a quadrant of a fresh, antibiotic-free MHA plate.

• Incubation: Allow the spots to dry, then invert the plate and incubate at 35-37°C for 18-24 hours.

• Result Interpretation: After incubation, count the number of colonies on each spot. The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count. For example, if the initial inoculum was 5 x 10⁵ CFU/mL, a 99.9% reduction means ≤500 CFU/mL would remain.

Preliminary Safety Assessment: In Vitro Cytotoxicity

Expert Rationale: A potent antimicrobial compound is of little therapeutic value if it is equally toxic to host cells. Therefore, an early assessment of cytotoxicity is essential. The MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] assay is a widely used, reliable, and cost-effective colorimetric method to measure cell viability.[18][19][20] Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow MTT tetrazolium salt to purple formazan crystals, which can be quantified spectrophotometrically.[19]

Protocol 4.1: Step-by-Step MTT Assay

• Cell Culture: Seed a suitable mammalian cell line (e.g., Vero, HEK293) into a 96-well plate at a density of ~1 x 10⁴ cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the butanoic acid derivatives in culture medium. Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the wells. Include wells for a vehicle control (solvent only) and an untreated control.

• Incubation: Incubate the plate for a defined period (e.g., 24 or 48 hours) at 37°C in a humidified, 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control cells. Plot the results to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell viability).

Data Presentation and Interpretation

For effective comparison, all quantitative data should be summarized in a clear, tabular format.

Table 1: Hypothetical Antimicrobial and Cytotoxicity Profile of Novel Derivatives

Compound ID	Test Organism	Zone of Inhibition (mm)	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Cytotoxicity IC₅₀ (µg/mL)	Selectivity Index (IC₅₀/MIC)
TMA-001	S. aureus ATCC 29213	22	4	8	2	>128	>32
E. coli ATCC 25922	10	64	128	2	>128	>2
TMA-002	S. aureus ATCC 29213	18	16	256	16	>128	>8
E. coli ATCC 25922	0	>128	>128	-	>128	-
Ciprofloxacin	S. aureus ATCC 29213	30	0.5	1	2	>100	>200
(Control)	E. coli ATCC 25922	35	0.25	0.5	2	>100	>400

Interpreting the Results:

• MBC/MIC Ratio: This ratio is a key indicator of bactericidal versus bacteriostatic activity. A ratio of ≤ 4 is generally considered indicative of a bactericidal effect, while a ratio > 4 suggests a bacteriostatic effect. In Table 1, TMA-001 shows bactericidal activity against both strains, whereas TMA-002 is bacteriostatic against S. aureus.

• Selectivity Index (SI): This is calculated as IC₅₀ / MIC. A higher SI value is desirable, as it indicates that the compound is significantly more toxic to the microbe than to mammalian cells. A compound with an SI > 10 is often considered a promising candidate for further development. TMA-001 shows a good selectivity index against S. aureus.

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Application Notes and Protocols for Antifungal Assays of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid and Related Compounds

Introduction: The Imperative for Novel Antifungal Agents

The landscape of infectious diseases is increasingly complicated by the rise of invasive fungal infections, particularly in immunocompromised populations.[1] The current arsenal of antifungal drugs is limited to a few classes, and their efficacy is threatened by the emergence of resistant strains and undesirable side effects.[1] This escalating public health challenge underscores the urgent need for the discovery and development of novel antifungal agents with new mechanisms of action. Butanoic acid derivatives have shown promise as a class of compounds with potential antimicrobial properties.[2] This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of standardized antifungal susceptibility testing (AFST) methods for the evaluation of novel compounds, exemplified by 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

The protocols herein are grounded in the authoritative standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring reproducibility and comparability of results.[3][4] Adherence to these standardized methods is paramount for generating reliable in vitro data to guide preclinical development and inform future clinical studies.[5][6]

Part 1: Foundational Principles of Antifungal Susceptibility Testing

Antifungal susceptibility testing is the cornerstone of antifungal drug discovery and clinical management of fungal infections.[5] The primary objective of AFST is to determine the minimum inhibitory concentration (MIC) of a drug that prevents the visible growth of a specific fungus.[6] The MIC value is a critical parameter for assessing the in vitro potency of a novel compound and for monitoring the emergence of resistance.[5]

Several standardized methods have been developed to ensure the accuracy and reproducibility of AFST results. The most widely adopted methods include broth microdilution, disk diffusion, and agar dilution.[5] The choice of method often depends on the specific research question, the throughput required, and the resources available.

Broth Microdilution Method

The broth microdilution method is considered the "gold standard" for determining the MIC of an antifungal agent.[7] This quantitative method involves challenging a standardized fungal inoculum with serial twofold dilutions of the test compound in a liquid growth medium within a 96-well microtiter plate.[8] The MIC is defined as the lowest concentration of the compound that inhibits visible fungal growth after a specified incubation period.

• Causality behind Experimental Choices: The use of a standardized inoculum ensures that the test results are not influenced by variations in the initial fungal load. Serial dilutions of the compound allow for the precise determination of the concentration at which fungal growth is inhibited. The use of a nutrient-rich broth medium, such as RPMI-1640, supports the robust growth of a wide range of fungi.[9]

Disk Diffusion Method

The disk diffusion method is a qualitative or semi-quantitative assay that is simple to perform and cost-effective.[10] This method involves placing paper disks impregnated with a specific concentration of the test compound onto an agar plate that has been uniformly inoculated with a standardized fungal suspension.[6] As the compound diffuses from the disk into the agar, a concentration gradient is formed. If the fungus is susceptible to the compound, a zone of growth inhibition will be observed around the disk.[6]

• Causality behind Experimental Choices: The size of the zone of inhibition is inversely proportional to the MIC of the compound. Mueller-Hinton agar supplemented with glucose and methylene blue is often recommended to support fungal growth and enhance the definition of the inhibition zone.[5] The standardization of the inoculum and the agar depth are critical for obtaining reproducible results.

Agar Dilution Method

The agar dilution method is another quantitative technique for determining the MIC of an antifungal agent.[11] In this method, varying concentrations of the test compound are incorporated directly into molten agar, which is then poured into Petri dishes.[12] The surface of the agar is then inoculated with a standardized suspension of the test fungus. The MIC is the lowest concentration of the compound that prevents the growth of visible colonies after incubation.

• Causality behind Experimental Choices: This method allows for the testing of multiple fungal isolates simultaneously on the same plate. It is particularly useful for large-scale screening of compounds or for testing fastidious fungi that may not grow well in broth.

Part 2: Experimental Protocols

The following protocols provide step-by-step methodologies for performing antifungal susceptibility testing. These protocols are designed to be self-validating through the inclusion of appropriate quality control measures.

Preparation of Test Compound Stock Solution

The accurate preparation of the test compound stock solution is critical for obtaining reliable MIC values.

Protocol:

• Determine the appropriate solvent: The choice of solvent will depend on the solubility of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. Dimethyl sulfoxide (DMSO) is a common solvent for many organic compounds.

• Prepare a high-concentration stock solution: Accurately weigh a precise amount of the compound and dissolve it in the chosen solvent to create a high-concentration stock solution (e.g., 10 mg/mL).

• Sterilization: If the solvent is not self-sterilizing, the stock solution should be sterilized by filtration through a 0.22 µm syringe filter.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to prevent degradation. Avoid repeated freeze-thaw cycles.

Broth Microdilution Assay Protocol

This protocol is based on the CLSI M27 guidelines for yeast susceptibility testing.[13]

Materials:

• 96-well, flat-bottom microtiter plates

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Standardized fungal inoculum (0.5–2.5 x 10³ CFU/mL)

• Test compound stock solution

• Positive control antifungal (e.g., fluconazole, amphotericin B)

• Negative control (solvent vehicle)

• Sterile pipette tips and reservoirs

• Incubator (35°C)

• Microplate reader (optional)

Workflow Diagram:

Caption: Workflow for the broth microdilution assay.

Step-by-Step Protocol:

• Prepare Compound Dilutions:

  • In a separate 96-well plate or in sterile tubes, perform serial twofold dilutions of the test compound stock solution in RPMI-1640 medium to achieve a range of concentrations. The final concentrations in the assay plate will be half of these prepared concentrations.

  • Include a positive control antifungal and a solvent control.

• Inoculate the Microtiter Plate:

  • Add 100 µL of the appropriate compound dilution to each well of a new 96-well microtiter plate.

  • Add 100 µL of the standardized fungal inoculum to each well. This will result in a final volume of 200 µL and the desired final compound and inoculum concentrations.

  • Include a growth control well containing 100 µL of RPMI-1640 and 100 µL of the fungal inoculum.

  • Include a sterility control well containing 200 µL of RPMI-1640 only.

• Incubation:

  • Cover the plate and incubate at 35°C for 24 to 48 hours. The incubation time will depend on the growth rate of the specific fungal species being tested.

• Reading the MIC:

  • The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of fungal growth (typically ≥50% or ≥90% reduction) compared to the growth control.

  • The results can be read visually or with a microplate reader at a wavelength of 530 nm.[6]

Disk Diffusion Assay Protocol

This protocol is based on the CLSI M44 guidelines for yeast disk diffusion susceptibility testing.[10]

Materials:

• Mueller-Hinton agar supplemented with 2% glucose and 0.5 µg/mL methylene blue

• Sterile Petri dishes (150 mm)

• Sterile paper disks (6 mm)

• Standardized fungal inoculum (1–5 x 10⁶ CFU/mL)

• Test compound solution

• Positive control antifungal disks

• Sterile cotton swabs

• Forceps

• Incubator (35°C)

Workflow Diagram:

Caption: Workflow for the disk diffusion assay.

Step-by-Step Protocol:

• Prepare Inoculated Agar Plates:

  • Dip a sterile cotton swab into the standardized fungal inoculum and remove any excess liquid by pressing it against the inside of the tube.

  • Streak the entire surface of the Mueller-Hinton agar plate evenly in three directions, rotating the plate approximately 60 degrees after each streaking to ensure confluent growth.[5]

  • Allow the plate to dry for 3 to 15 minutes.

• Prepare and Place Disks:

  • Impregnate sterile paper disks with a known amount of the test compound solution. The amount of compound per disk will need to be optimized.

  • Using sterile forceps, place the impregnated disks and a positive control disk onto the surface of the inoculated agar plate.[14]

  • Gently press the disks to ensure complete contact with the agar.

• Incubation:

  • Invert the plates and incubate at 35°C for 24 hours.

• Measure Zones of Inhibition:

  • After incubation, measure the diameter of the zone of complete growth inhibition around each disk to the nearest millimeter.

Part 3: Data Analysis and Interpretation

MIC Determination and Data Presentation

The MIC is the primary endpoint for antifungal susceptibility testing. The results should be presented in a clear and concise manner.

Table 1: Example MIC Data for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

Fungal Species	Strain ID	MIC (µg/mL) of Test Compound	MIC (µg/mL) of Fluconazole (Control)
Candida albicans	ATCC 90028	16	0.5
Candida glabrata	Clinical Isolate 1	32	16
Cryptococcus neoformans	ATCC 208821	8	4

Quality Control

To ensure the validity of the results, quality control (QC) must be performed with each batch of tests.[15] This involves testing standard reference strains with known susceptibility profiles against the control antifungal agents.

QC Strain	Antifungal Agent	Expected MIC Range (µg/mL)
Candida parapsilosis ATCC 22019	Fluconazole	0.5 - 4
Candida krusei ATCC 6258	Fluconazole	8 - 64
Candida parapsilosis ATCC 22019	Amphotericin B	0.25 - 2
Candida krusei ATCC 6258	Amphotericin B	0.5 - 2

If the MIC values for the QC strains fall outside the acceptable ranges, the test results for the novel compound are considered invalid, and the assay should be repeated.

Part 4: Troubleshooting and Considerations

• Compound Solubility: If the test compound is not soluble in DMSO or other common solvents, alternative formulation strategies may be necessary.

• Trailing Growth: Some fungi, particularly with azole antifungals, may exhibit a "trailing" phenomenon, where a reduced but persistent growth is observed at concentrations above the MIC. Standardized reading procedures should be followed to interpret these results consistently.

• Media and Reagent Quality: The quality of the culture media and reagents can significantly impact the results. Use only high-quality, validated materials.

Conclusion

The protocols outlined in this application note provide a robust framework for the in vitro evaluation of the antifungal activity of novel compounds such as 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. By adhering to standardized methodologies and implementing rigorous quality control, researchers can generate reliable and reproducible data that will be crucial for advancing the discovery and development of new and effective antifungal therapies. The continued exploration of novel chemical entities is paramount in the global fight against the growing threat of fungal infections.

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Application Note & Protocols: 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid as a Versatile Scaffold for Molecular Probe Development

Abstract

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a well-documented chemical intermediate, primarily utilized in the synthesis of more complex molecules, including pharmaceuticals. While not a functional molecular probe in its native state, its chemical structure presents a compelling and versatile scaffold for the rational design of novel probes. The presence of a carboxylic acid handle allows for straightforward conjugation to reporter molecules (e.g., fluorophores) and targeting moieties. This document provides a comprehensive guide for researchers and drug development professionals on how to leverage this accessible building block for the creation of targeted molecular probes for cellular imaging and biochemical assays. We will detail the synthetic strategy for probe development, provide step-by-step protocols for conjugation and cellular application, and discuss the critical validation steps required to ensure probe specificity and functionality.

Part 1: Rationale and Design Strategy

The Scaffold: A Chemist's Perspective

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is an attractive starting point for probe development for several key reasons:

• Bifunctional Nature: The molecule possesses two key reactive sites: the aromatic ring and the terminal carboxylic acid. The carboxylic acid is the primary handle for conjugation, amenable to standard coupling chemistries.

• Synthetic Accessibility: It can be synthesized via established methods, such as the Friedel-Crafts acylation of 1,2,4-trimethoxybenzene with succinic anhydride. This makes the core scaffold readily available for further modification.

• Structural Rigidity and Spacing: The butanoic acid chain provides a flexible linker arm, which can be crucial for positioning a reporter group or targeting ligand away from the core structure, minimizing steric hindrance and potential quenching effects.

Proposed Probe Development Workflow

The overarching strategy is to convert the inert scaffold into a functional probe by sequentially attaching a reporter group and a targeting ligand. This modular approach allows for the creation of a diverse library of probes for various biological targets.

Figure 1: Conceptual workflow for converting the scaffold into a fluorescent molecular probe.

Part 2: Synthesis and Conjugation Protocols

Synthesis of the Scaffold

The parent compound, 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, can be reliably synthesized via a Friedel-Crafts acylation reaction.

Protocol 2.1.1: Synthesis via Friedel-Crafts Acylation

• Materials: 1,2,4-Trimethoxybenzene, Succinic anhydride, Aluminum chloride (AlCl₃), Nitrobenzene (solvent), Dichloromethane (DCM), Hydrochloric acid (HCl), Sodium sulfate (Na₂SO₄).

• Procedure:

  • To a stirred solution of 1,2,4-trimethoxybenzene (1.0 eq) and succinic anhydride (1.1 eq) in nitrobenzene at 0 °C, add anhydrous AlCl₃ (2.5 eq) portion-wise, ensuring the temperature does not exceed 10 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated HCl.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization from ethanol/water to afford the desired product.

• Validation: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol: Fluorophore Conjugation

This protocol details the conjugation of an amine-containing fluorophore to the carboxylic acid of the scaffold using carbodiimide chemistry.

Protocol 2.2.1: EDC/NHS Coupling to an Amine-Modified Fluorophore

• Materials: 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC), N-Hydroxysuccinimide (NHS), Amine-modified fluorophore (e.g., Alexa Fluor™ 488 cadaverine), Anhydrous Dimethylformamide (DMF), Diisopropylethylamine (DIPEA), Reverse-phase HPLC system.

• Procedure:

  • Activation: Dissolve the scaffold (1.2 eq) in anhydrous DMF. Add NHS (1.5 eq) and EDC (1.5 eq). Stir the mixture under an inert atmosphere (e.g., argon or nitrogen) at room temperature for 4 hours to form the NHS-ester intermediate.

  • Conjugation: In a separate vial, dissolve the amine-modified fluorophore (1.0 eq) in anhydrous DMF. Add DIPEA (3.0 eq) to act as a base.

  • Add the activated NHS-ester solution dropwise to the fluorophore solution.

  • Stir the reaction mixture at room temperature for 18 hours, protected from light.

  • Purification: Quench the reaction by adding a small amount of water. Purify the crude mixture using reverse-phase HPLC with a suitable gradient (e.g., water/acetonitrile with 0.1% TFA) to isolate the final fluorescent probe.

  • Validation: Confirm the identity and purity of the final conjugate using mass spectrometry (e.g., MALDI-TOF or ESI-MS) and assess its photophysical properties (absorption/emission spectra).

Parameter	Description	Typical Value / Method
Scaffold Purity	Purity of the starting butanoic acid.	>95% (by NMR or HPLC)
Coupling Efficiency	Percentage of fluorophore successfully conjugated.	Monitored by HPLC; typically 50-80%
Final Probe Purity	Purity of the final HPLC-purified probe.	>98% (by analytical HPLC)
Probe Identity	Confirmation of the correct molecular weight.	ESI-MS or MALDI-TOF

Table 1: Key quality control parameters for probe synthesis.

Part 3: Application Protocol - Cellular Imaging

This section outlines a hypothetical application of the newly synthesized fluorescent probe for imaging a cellular target. This protocol assumes the probe has been further modified with a targeting ligand specific to a receptor of interest.

Experimental Workflow

Probing Reaction Dynamics: An Application Note on the Kinetics of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid Reactions

This comprehensive guide provides a detailed experimental framework for researchers, medicinal chemists, and process development scientists to investigate the kinetics of chemical transformations involving 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. This molecule, possessing both a ketone and a carboxylic acid functionality, presents a rich landscape for synthetic modifications and serves as a valuable scaffold in drug discovery and materials science. Understanding the kinetics of its reactions is paramount for optimizing reaction conditions, maximizing yields, and elucidating reaction mechanisms.

This document eschews a rigid template in favor of a logically structured narrative that first establishes the "why" behind experimental choices before detailing the "how." We will focus on a synthetically relevant and kinetically tractable model reaction: the reduction of the ketone functionality. The principles and methodologies detailed herein are, however, broadly applicable to other reactions involving this substrate, such as oxidation or cyclization.

Foundational Principles: Why Study the Kinetics of this Reaction?

The trimethoxy-substituted phenyl ring in 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid significantly influences the electron density at the para-carbonyl group through mesomeric and inductive effects. These electronic contributions directly impact the susceptibility of the ketone to nucleophilic attack, a key step in many reduction reactions. A thorough kinetic analysis allows for the quantitative determination of this influence and provides a basis for comparison with other substituted analogs.

A kinetic study of the reduction of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid can elucidate:

• Reaction Order: The dependence of the reaction rate on the concentration of each reactant.

• Rate Constant (k): A quantitative measure of the reaction's intrinsic speed.

• Activation Parameters: The activation energy (Ea), enthalpy of activation (ΔH‡), and entropy of activation (ΔS‡), which provide insights into the energy profile and the molecular organization of the transition state.

This information is invaluable for:

• Process Optimization: Identifying the most efficient conditions (temperature, concentration, catalyst loading) to achieve the desired conversion in the shortest time.

• Mechanism Elucidation: Supporting or refuting a proposed reaction mechanism.

• Structure-Activity Relationship (SAR) Studies: Correlating the electronic and steric effects of substituents with reaction rates, a cornerstone of rational drug design.

The Experimental Blueprint: A Multi-faceted Approach to Kinetic Analysis

A robust kinetic study relies on the accurate measurement of concentration changes over time. We will detail three widely used analytical techniques for this purpose: UV-Vis Spectrophotometry, High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. The choice of technique will depend on the specific reaction, the chromophoric properties of the reactants and products, and the available instrumentation.

Caption: General workflow for a chemical kinetics experiment.

Materials and Instrumentation

A well-designed experiment begins with the proper selection and preparation of materials and instruments.

Category	Item	Rationale and Key Considerations
Reactants & Reagents	4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid	Ensure high purity (≥98%) to avoid interference from impurities.
Reducing agent (e.g., Sodium borohydride)	Freshly procured and stored in a desiccator to maintain reactivity.
Solvents (e.g., Methanol, Ethanol, Dioxane)	HPLC or spectrophotometric grade to minimize background absorbance and interfering peaks.
Quenching agent (e.g., Acetone, dilute HCl)	Must rapidly and completely stop the reaction without interfering with the analysis.
Instrumentation	UV-Vis Spectrophotometer	Diode array or scanning spectrophotometer for rapid spectral acquisition.
HPLC System	With a UV or DAD detector and a suitable reversed-phase column (e.g., C18).
NMR Spectrometer	A high-field NMR is ideal, but benchtop NMR can also be used for real-time monitoring.[1][2]
Thermostatted Reaction Vessel	Essential for maintaining a constant temperature, as reaction rates are highly temperature-dependent.
Calibrated Micropipettes and Syringes	For accurate and precise dispensing of reactants and collection of aliquots.

Protocol 1: Kinetic Analysis by UV-Vis Spectrophotometry

This technique is ideal when the reactant and product have distinct UV-Vis absorption spectra. The disappearance of the reactant or the appearance of the product can be monitored by measuring the change in absorbance at a specific wavelength over time.[3][4]

2.2.1. Preliminary Spectral Analysis

• Prepare dilute solutions of the starting material (4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid) and the expected product (4-Hydroxy-4-(2,4,5-trimethoxyphenyl)butanoic acid) in the chosen reaction solvent.

• Acquire the full UV-Vis spectrum (typically 200-400 nm) for each compound.

• Identify the wavelength of maximum absorbance (λmax) for both the reactant and the product. Select a monitoring wavelength where the difference in absorbance between the reactant and product is maximal to ensure the highest sensitivity.

2.2.2. Kinetic Run

• Equilibrate the thermostatted reaction vessel to the desired temperature (e.g., 298 K).

• Add a known volume of the 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid solution to the vessel.

• Initiate the reaction by adding a known volume of the reducing agent solution (this is t=0).

• Immediately transfer a portion of the reaction mixture to a cuvette and place it in the spectrophotometer.

• Record the absorbance at the predetermined wavelength at regular time intervals until the reaction is complete (i.e., the absorbance becomes constant). For faster reactions, a stopped-flow apparatus may be necessary.[5]

Protocol 2: Kinetic Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for monitoring reactions where multiple species are present or when the UV-Vis spectra of the components overlap significantly. It allows for the separation and quantification of each component in the reaction mixture.[6]

2.3.1. Method Development

• Develop an isocratic or gradient HPLC method that effectively separates the starting material, product, and any potential intermediates or byproducts. A reversed-phase C18 column is often a good starting point.

• The mobile phase typically consists of a mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., phosphate buffer or water with a small amount of acid like trifluoroacetic acid).

• Establish the retention times for the reactant and product by injecting standard solutions of each.

• Generate a calibration curve for the starting material by injecting known concentrations and plotting the peak area against concentration. This is crucial for converting peak areas from the kinetic run into concentrations.

2.3.2. Kinetic Run

• Set up the reaction in a thermostatted vessel as described in the UV-Vis protocol.

• At predetermined time intervals, withdraw a small aliquot of the reaction mixture.

• Immediately quench the reaction in the aliquot by adding it to a vial containing a quenching agent.

• Inject the quenched sample into the HPLC system.

• Record the peak area of the starting material (and product, if desired) at each time point.

Protocol 3: Kinetic Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers the advantage of providing structural information in addition to quantitative data, making it an excellent tool for identifying intermediates and confirming product identity in situ.[7][8]

2.4.1. Preliminary ¹H NMR Analysis

• Acquire a ¹H NMR spectrum of the starting material and the product in a deuterated solvent that is also suitable for the reaction.

• Identify well-resolved signals for both the reactant and the product that do not overlap with other signals. Protons on the trimethoxy groups or the aliphatic chain are often good candidates.

2.4.2. Kinetic Run

• The reaction can be run directly in an NMR tube. Add the deuterated solvent and the starting material to the NMR tube.

• Place the tube in the NMR spectrometer and allow it to reach thermal equilibrium.

• Acquire an initial spectrum (t=0).

• Initiate the reaction by injecting the reducing agent into the NMR tube.

• Acquire a series of ¹H NMR spectra at regular time intervals.

• The concentration of the reactant and product at each time point can be determined by integrating the characteristic signals. The relative concentration is proportional to the integral value.

Data Analysis: From Raw Data to Kinetic Insights

Once the concentration versus time data has been collected, the next step is to determine the reaction order and the rate constant.

Caption: Workflow for the analysis of kinetic data.

Determining the Order of Reaction

The order of the reaction with respect to each reactant can be determined using the isolation method (also known as the pseudo-order method). In this approach, the concentration of one reactant is kept in large excess, so its concentration remains effectively constant throughout the reaction. The reaction order is then determined with respect to the other reactant.

For example, to determine the order with respect to 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid (let's call it 'A'), the concentration of the reducing agent ('B') would be at least 10-fold higher than [A]. The rate law can then be simplified to:

Rate = k'[A]x where k' = k[B]y

The value of 'x' can be determined by plotting the concentration of A versus time in three different ways:

• Zero-order: A plot of [A] vs. time will be linear with a slope of -k'.

• First-order: A plot of ln[A] vs. time will be linear with a slope of -k'.

• Second-order: A plot of 1/[A] vs. time will be linear with a slope of k'.

The plot that yields a straight line indicates the order of the reaction with respect to reactant A. The experiment is then repeated with [A] in excess to determine the order with respect to B.

Calculating the Rate Constant

The rate constant, k, can be calculated from the pseudo-order rate constant, k', and the concentration of the reactant that was in excess. For example, if the reaction is first-order with respect to both A and B, then k = k' / [B].

Determining Activation Parameters

To determine the activation energy (Ea), the kinetic experiment is performed at several different temperatures. The rate constant, k, is calculated for each temperature. The Arrhenius equation describes the relationship between the rate constant and temperature:

k = A * e(-Ea/RT)

Taking the natural logarithm of both sides gives:

ln(k) = ln(A) - (Ea/RT)

A plot of ln(k) versus 1/T (where T is the temperature in Kelvin) will yield a straight line with a slope of -Ea/R, where R is the gas constant (8.314 J/mol·K). From this, the activation energy can be calculated.

Trustworthiness and Self-Validation

To ensure the reliability of the kinetic data, the following practices are essential:

• Reproducibility: Each kinetic run should be repeated at least three times to ensure the results are reproducible.

• Linearity of Plots: The integrated rate law plots should exhibit a high degree of linearity (R² > 0.98) to confidently assign the reaction order.

• Mass Balance: In HPLC analysis, the sum of the concentrations of the reactant and product (and any intermediates) should remain constant throughout the reaction, confirming that no significant side reactions are occurring.

• Internal Standard: For HPLC and NMR analysis, the use of an internal standard (a non-reactive compound added in a known concentration) can improve the accuracy of quantification by correcting for variations in injection volume or sample preparation.

By adhering to these principles and protocols, researchers can confidently and accurately characterize the kinetics of reactions involving 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, paving the way for a deeper understanding of its chemical behavior and its application in various scientific disciplines.

References

• Deoudes, A. (2010). A Kinetics Experiment The Rate of a Chemical Reaction: A Clock Reaction. Montgomery College. Available at: [Link]

• IMSERC. (n.d.). Kinetics / reaction monitoring. Northwestern University. Available at: [Link]

• LibreTexts Chemistry. (2022). Experimental methods of chemical kinetics. Available at: [Link]

• Magritek. (n.d.). On-line NMR reaction monitoring. Available at: [Link]

• Farook, N. A. M., & Dameem, G. A. S. (2011). Kinetics of Oxidation of 3-Benzoylpropionic Acid by N-Bromoacetamide in Aqueous Acetic Acid Medium. E-Journal of Chemistry, 8(2), 479-482.

• PubChem. (n.d.). 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid. National Center for Biotechnology Information. Available at: [Link]

• Susanne, F., Smith, D. S., & Codina, A. (2012). Kinetic Understanding Using NMR Reaction Profiling. Organic Process Research & Development, 16(1), 61–64.

• RSC Publishing. (2014). In situ study of reaction kinetics using compressed sensing NMR. Available at: [Link]

• Ahmed, S., et al. (2018). Desktop NMR spectroscopy for real-time monitoring of an acetalization reaction in comparison with gas chromatography and NMR at 9.4 T. Magnetic Resonance in Chemistry, 56(11), 1036-1044.
• Vladimirova, S., & Bijev, A. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Pharmacia, 69(2), 345-351.

• ACS Publications. (2023). A Method for Converting HPLC Peak Area from Online Reaction Monitoring to Concentration Using Nonlinear Regression. The Journal of Organic Chemistry. Available at: [Link]

• Agilent. (2012). Fast, simple measurement of reaction kinetics using the Agilent Cary 60 UV-Vis spectrophotometer with an SFA 20 stopped-flow accessory. Available at: [Link]

• NIH. (2015). NMR Reaction Monitoring Robust to Spectral Distortions. Analytical Chemistry, 87(24), 12344–12351.

Sources

• 1. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Kinetic and Thermodynamic study for the Oxidation of 4-Oxo-4-phenyl butanoic Acid by Tripropylammonium fluorochromate in Aqueous Acetic Acid Medium – Oriental Journal of Chemistry [orientjchem.org]
• 6. CN102320957B - Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving yield of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid synthesis

An Application Scientist's Guide to Optimizing the Synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

Technical Support Center

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. As a key intermediate in the synthesis of various pharmacologically active compounds, achieving a high yield and purity of this molecule is often a critical step. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and optimized protocols based on established chemical principles and field experience.

Overview of the Core Synthesis: Friedel-Crafts Acylation

The most prevalent and industrially scalable method for synthesizing 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is the Friedel-Crafts acylation of 1,2,4-trimethoxybenzene with succinic anhydride. This reaction is typically catalyzed by a Lewis acid, most commonly anhydrous aluminum chloride (AlCl₃).

The reaction proceeds via the formation of an acylium ion from succinic anhydride and the Lewis acid catalyst. This electrophile then attacks the electron-rich 1,2,4-trimethoxybenzene ring, leading to the formation of the desired keto-acid after an aqueous work-up. While seemingly straightforward, this reaction is fraught with potential pitfalls that can significantly impact the yield and purity of the final product.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a question-and-answer format, providing explanations and actionable solutions.

Question 1: My overall yield is consistently low (<50%). What are the most likely causes?

Low yields are the most common issue and can stem from several factors throughout the experimental process. A systematic approach to troubleshooting is essential.

Answer:

Several factors, from reagent quality to reaction conditions and work-up procedures, can contribute to low yields. Here's a breakdown of the most common culprits and how to address them:

• Moisture Contamination: Anhydrous aluminum chloride is extremely hygroscopic. Any moisture present in the reaction flask, solvent, or starting materials will quench the catalyst, rendering it inactive. This is a primary cause of failed or low-yielding reactions.

  • Solution: Ensure all glassware is oven-dried immediately before use. Use freshly opened, high-purity anhydrous aluminum chloride or a freshly opened bottle. Solvents should be dried using appropriate methods (e.g., distillation over a drying agent or passing through a column of activated alumina).

• Sub-optimal Reaction Temperature: The Friedel-Crafts acylation is exothermic. If the temperature is too low, the reaction rate will be slow, leading to an incomplete reaction. Conversely, if the temperature is too high, it can promote side reactions such as demethylation of the methoxy groups or the formation of undesired isomers.

  • Solution: Maintain a strict temperature control throughout the addition of reagents and the reaction period. A cooling bath (ice-water or ice-salt) is recommended, especially during the addition of aluminum chloride and the aromatic substrate.

• Inefficient Work-up and Product Isolation: A significant portion of the product can be lost during the work-up and purification steps. The acidic product may be partially soluble in the aqueous layer, or it may form an emulsion, making extraction difficult.

  • Solution: After quenching the reaction with ice and hydrochloric acid, ensure the aqueous layer is thoroughly extracted multiple times with a suitable organic solvent (e.g., ethyl acetate). If an emulsion forms, adding a small amount of brine can help to break it.

• Incorrect Stoichiometry: An incorrect molar ratio of reactants and catalyst can lead to incomplete conversion or the formation of side products.

  • Solution: A slight excess of succinic anhydride and a larger excess of aluminum chloride (typically 2.2-2.5 equivalents) are often used to drive the reaction to completion.

Troubleshooting Workflow for Low Yield

Technical Support Center: Recrystallization of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

Welcome to the technical support center for the purification of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the recrystallization of this compound. Our goal is to empower you with the scientific principles and practical steps necessary to achieve high purity.

Frequently Asked Questions (FAQs)

Q1: What is the ideal recrystallization solvent for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid?

A1: A single "ideal" solvent for recrystallization is highly dependent on the impurity profile of your specific batch. However, based on the structure of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, which contains both polar (carboxylic acid, ketone) and non-polar (trimethoxyphenyl ring) functionalities, a mixed solvent system is often the most effective. A good starting point would be a polar solvent in which the compound is soluble at high temperatures, paired with a non-polar solvent in which it is less soluble. Common choices include ethanol/water, acetone/hexane, or ethyl acetate/hexane.[1] A systematic approach to solvent screening is highly recommended.

Q2: How does the structure of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid influence solvent selection?

A2: The molecule's structure presents a classic recrystallization challenge. The carboxylic acid group can form hydrogen bonds, favoring polar solvents like alcohols or water. Conversely, the bulky, non-polar trimethoxyphenyl group will have better solubility in less polar organic solvents. This dual nature means that a single solvent may either dissolve the compound too readily at all temperatures (preventing crystallization) or not dissolve it enough even when hot. Therefore, a solvent mixture allows for fine-tuning the polarity to achieve the desired solubility differential between hot and cold conditions.

Q3: What are the key characteristics of a good recrystallization solvent?

A3: An effective recrystallization solvent or solvent system should meet the following criteria[2]:

• High solubility at elevated temperatures: The compound should be very soluble in the hot solvent.

• Low solubility at low temperatures: The compound should be sparingly soluble or insoluble in the cold solvent to maximize recovery.

• Impurities should be either highly soluble or insoluble: If impurities are highly soluble, they will remain in the mother liquor. If they are insoluble, they can be removed by hot filtration.[3]

• Chemically inert: The solvent should not react with the compound being purified.[2]

• Volatile: The solvent should be easily removable from the purified crystals.[2]

• Non-toxic and inexpensive: Safety and cost are important practical considerations.

Recrystallization Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Compound "oils out" instead of crystallizing.	The melting point of the compound is lower than the boiling point of the solvent, or the solution is supersaturated with impurities.[4][5]	1. Re-heat the solution to dissolve the oil. 2. Add a small amount of additional solvent to reduce saturation. 3. Allow the solution to cool more slowly. An insulated container or a dewar can be used. 4. Try a different solvent system with a lower boiling point.
No crystals form upon cooling.	The solution is not saturated; too much solvent was used. The compound may be highly soluble in the chosen solvent even at low temperatures.	1. Re-heat the solution and boil off some of the solvent to increase the concentration.[4] 2. Try scratching the inside of the flask with a glass rod at the meniscus to induce nucleation. 3. Add a seed crystal of the pure compound if available. 4. Cool the solution in an ice bath to further decrease solubility.
Very low recovery of purified compound.	The compound has significant solubility in the cold solvent. Too much solvent was used. The crystals were filtered before crystallization was complete.	1. Ensure the solution is cooled for a sufficient amount of time. 2. Cool the solution in an ice bath before filtration to minimize solubility. 3. Minimize the amount of cold solvent used to wash the crystals during filtration. 4. If the compound is too soluble, a different solvent system is needed.
Crystals are colored or appear impure.	The impurities have similar solubility to the compound in the chosen solvent. The cooling was too rapid, trapping impurities in the crystal lattice.	1. Ensure the solution cools slowly to allow for selective crystallization. 2. Consider a pre-purification step, such as a charcoal treatment, to remove colored impurities. 3. A second recrystallization may be necessary.

Experimental Protocols

Protocol 1: Systematic Solvent Screening

This protocol will help you identify a suitable solvent or solvent mixture for the recrystallization of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Materials:

• Small quantity of crude 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• Test tubes

• A selection of solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate, toluene, hexane)

• Hot plate or water bath

• Vortex mixer

Procedure:

• Place approximately 20-30 mg of your crude compound into several test tubes.

• Add a small amount (e.g., 0.5 mL) of a single solvent to each test tube.

• Observe the solubility at room temperature. A good solvent will not dissolve the compound at this stage.

• Gently heat the test tubes and observe the solubility. If the compound dissolves completely, it is a potential candidate.

• Allow the hot solutions to cool to room temperature and then in an ice bath. Observe the formation of crystals. The ideal solvent will show significant crystal formation upon cooling.

• For solvent mixtures, use a solvent in which the compound is highly soluble (e.g., acetone) and add a less polar "anti-solvent" (e.g., hexane) dropwise at an elevated temperature until the solution becomes cloudy. Then, add a few drops of the soluble solvent to redissolve the solid and allow it to cool.

Protocol 2: Recrystallization of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

This is a general procedure that should be adapted based on the results of your solvent screening.

Materials:

• Crude 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• Selected recrystallization solvent/solvent system

• Erlenmeyer flask

• Hot plate

• Condenser (optional, but recommended for volatile solvents)

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Place the crude compound in an Erlenmeyer flask.

• Add a minimal amount of the chosen solvent or solvent mixture.

• Heat the mixture to boiling while stirring. If using a volatile solvent, use a condenser.

• Gradually add more hot solvent until the compound just dissolves completely.

• If there are insoluble impurities, perform a hot filtration at this stage.[3]

• Cover the flask and allow the solution to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold solvent.

• Dry the crystals in a vacuum oven.

Visualizing the Solvent Selection Process

The following diagram illustrates the decision-making process for selecting an appropriate recrystallization solvent.

Caption: Decision tree for selecting a recrystallization solvent.

References

• Der Pharma Chemica. (n.d.). Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.

• PubChem. (n.d.). 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid. Retrieved from [Link]

• Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• Google Patents. (n.d.). Method of producing keto acids.

• Organic Chemistry Portal. (n.d.). α-Keto carboxylic acid, ester and amide synthesis by hydroxylation or oxidation. Retrieved from [Link]

• University of York, Department of Chemistry. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• MDPI. (2023). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Retrieved from [Link]

• ResearchGate. (2020). Crystal structure of 4-[(3-methoxyphenyl)carbamoyl]butanoic acid, C12H15NO4. Retrieved from [Link]

• Oriental Journal of Chemistry. (n.d.). Kinetic and Thermodynamic study for the Oxidation of 4-Oxo-4-phenyl butanoic Acid by Tripropylammonium fluorochromate in Aqueous Acetic Acid Medium. Retrieved from [Link]

• YouTube. (2022, December 5). Recrystallization and Melting Point Analysis. Retrieved from [Link]

• ResearchGate. (2014, August 6). How to get (or crystallize) solid amino acids derivatives and peptides? Retrieved from [Link]

Sources

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. mt.com [mt.com]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]

Technical Support Center: Friedel-Crafts Synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

Welcome to the technical support center for the Friedel-Crafts synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this important synthetic route. Here, we address common challenges and side products encountered during this specific Friedel-Crafts acylation, providing in-depth troubleshooting advice rooted in mechanistic principles.

Introduction to the Synthesis

The Friedel-Crafts acylation of 1,2,4-trimethoxybenzene with succinic anhydride is a powerful method for creating the key intermediate, 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. This reaction is a cornerstone in the synthesis of various pharmacologically active molecules. However, the highly activated nature of the 1,2,4-trimethoxybenzene ring, while facilitating the reaction, also opens pathways to several side products. Understanding and controlling these pathways is critical for achieving high yield and purity.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address the practical issues you may encounter in the lab.

Frequently Asked Questions & Troubleshooting Guides

FAQ 1: My reaction is producing a significant amount of an isomeric impurity. How can I improve the regioselectivity?

Answer:

This is a common issue stemming from the multiple activated positions on the 1,2,4-trimethoxybenzene ring. The methoxy groups are ortho-, para-directing activators. The desired product results from acylation at the 5-position, which is para to the 2-methoxy group and ortho to the 1- and 4-methoxy groups. However, acylation can also occur at other positions, leading to isomeric impurities.

Causality and Mechanistic Insight:

The regioselectivity of a Friedel-Crafts acylation is governed by both electronic and steric factors. The acylium ion, generated from succinic anhydride and a Lewis acid like aluminum chloride (AlCl₃), will preferentially attack the most nucleophilic position on the aromatic ring.[1][2] In 1,2,4-trimethoxybenzene, all available positions are activated. The key is to control the reaction conditions to favor attack at the sterically less hindered and electronically most favorable position.

Troubleshooting Protocol:

• Choice of Lewis Acid: While AlCl₃ is a common and potent Lewis acid, its high reactivity can sometimes lead to reduced selectivity. Consider using a milder Lewis acid such as zinc chloride (ZnCl₂) or ferric chloride (FeCl₃).[3] These can offer a better balance between reactivity and selectivity.

• Solvent Selection: The choice of solvent can influence the reaction outcome. Non-polar solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are standard. However, using a more coordinating solvent like nitrobenzene can sometimes modulate the reactivity of the Lewis acid and improve selectivity, although this may also slow down the reaction.

• Temperature Control: Running the reaction at a lower temperature (e.g., 0 °C to room temperature) can enhance regioselectivity. Higher temperatures provide more energy for the reactants to overcome the activation barrier for the formation of less stable isomers.

Experimental Workflow for Optimizing Regioselectivity:

Caption: Simplified demethylation mechanism.

General Experimental Protocol

This protocol provides a starting point for the synthesis. Optimization based on the troubleshooting guides may be necessary.

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 1,2,4-trimethoxybenzene (1.0 eq) and dichloromethane (DCM) as the solvent.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Lewis Acid Addition: Slowly add anhydrous aluminum chloride (AlCl₃, 2.5 eq) portion-wise, ensuring the temperature does not rise above 5 °C.

• Acylating Agent Addition: Dissolve succinic anhydride (1.05 eq) in DCM and add it dropwise to the reaction mixture over 30 minutes.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-4 hours. Monitor the reaction progress by TLC.

• Quenching: Once the reaction is complete, carefully pour the reaction mixture into a beaker of crushed ice and concentrated HCl.

• Work-up: Separate the organic layer. Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography.

References

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• The Organic Chemistry Tutor. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. [Link]

• The Organic Chemistry Tutor. (2018). Friedel Crafts Acylation of Benzene Reaction Mechanism. [Link]

• Chemistry LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• ORGANIC REACTION MECHANISM. (n.d.). Friedel-Crafts Reaction. [Link]

• Chemistry Steps. (2022). Friedel-Crafts Alkylation with Practice Problems. [Link]

• Der Pharma Chemica. (n.d.). Oxidation of 4-oxo-4-phenyl butanoic acid.... [Link]

• Google Patents. (n.d.). US4621154A - Process for preparing 4-(4-biphenylyl)-4-oxo-butanoic acid.

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. [Link]

• Wikipedia. (n.d.). 4-(4-Methylphenyl)-4-oxobutanoic acid. [Link]

• Google Patents. (n.d.). JP2004182660A - Method for producing 4-alkoxyphenyl-4-oxobutyric acid....

• ResearchGate. (n.d.). Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different.... [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. [Link]

• Oriental Journal of Chemistry. (n.d.). Kinetic and Thermodynamic study for the Oxidation of 4-Oxo-4-phenyl butanoic Acid.... [Link]

• ResearchGate. (n.d.). DES catalyzed Friedel-Crafts acylation of 1,2,4-trimethoxybenzene and.... [Link]

• International Journal of Advanced Chemistry Research. (2021). Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. [Link]

• PubMed. (2013). Trifluoromethanesulfonic acid catalyzed friedel-Crafts alkylations of 1,2,4-trimethoxybenzene with aldehydes or benzylic alcohols. [Link]

• Beilstein Journals. (2019). Mechanochemical Friedel–Crafts acylations. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. byjus.com [byjus.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Low Yield in the Reduction of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

An in-depth technical guide by a Senior Application Scientist

Welcome to the technical support center for the reduction of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during this specific chemical transformation. As Senior Application Scientists, we understand that achieving high yields is critical, and this resource provides in-depth, field-proven insights to help you optimize your experimental outcomes.

Troubleshooting Guide

This section addresses specific issues you might be facing during your experiment, providing causal explanations and actionable solutions.

Q1: My reaction yield is significantly lower than expected. What are the primary causes?

Low yield is a multifaceted issue that can stem from several stages of the experimental process. A systematic approach to identifying the root cause is essential.

Possible Cause 1: Incomplete Reaction

• Rationale: The starting material may not be fully consumed due to suboptimal reaction conditions or insufficient reaction time. The electron-donating trimethoxyphenyl group can influence the reactivity of the ketone, potentially requiring more stringent conditions than a simple aryl ketone.

• Troubleshooting Steps:

  • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track the disappearance of the starting material. If the reaction stalls, you may need to adjust the conditions.[1]

  • Reagent Stoichiometry: Ensure an adequate excess of the reducing agent is used. For heterogeneous reactions like the Clemmensen reduction, the surface area and activity of the zinc amalgam are critical.[2]

  • Temperature and Time: Some reductions, like the Wolff-Kishner, require high temperatures (often >180 °C) to drive the reaction to completion.[3] Ensure your reaction is heated appropriately and for a sufficient duration.

Possible Cause 2: Side Reactions and Byproduct Formation

• Rationale: The chosen reduction method may not be fully compatible with the functional groups on your molecule, leading to undesired products.

• Common Side Reactions:

  • Clemmensen Reduction (Zn(Hg), HCl): The strongly acidic conditions can be problematic. While the carboxylic acid is generally stable, other acid-sensitive functional groups would not be.[4][5] In some cases, cyclization or other rearrangements can occur, though less likely with this specific substrate.

  • Wolff-Kishner Reduction (H₂NNH₂, KOH, heat): The high basicity can cause issues if your molecule has base-sensitive groups. A common side-reaction is the formation of azines from the reaction of the intermediate hydrazone with remaining ketone starting material.[6] This can be minimized by ensuring the complete formation of the hydrazone before proceeding with the elimination step.[6]

  • Sodium Borohydride (NaBH₄) Reduction: This reagent will reduce the ketone to a secondary alcohol, not the desired methylene group.[7][8] If your goal is the fully reduced alkane, NaBH₄ is not the appropriate primary reagent. It is also generally not reactive enough to reduce the carboxylic acid.[9][10]

Possible Cause 3: Product Loss During Workup and Purification

• Rationale: The desired product, 4-(2,4,5-trimethoxyphenyl)butanoic acid, has both acidic (carboxylic acid) and lipophilic (trimethoxyphenyl group) properties, which can complicate extraction and purification.

• Troubleshooting Steps:

  • Extraction pH: During aqueous workup, ensure the pH is appropriately adjusted. To extract the product into an organic layer, the aqueous phase should be acidified (pH ~1-2) to protonate the carboxylate, making it less water-soluble. Conversely, you can wash with a basic solution (e.g., sodium bicarbonate) to remove non-acidic impurities.

  • Emulsion Formation: The presence of both polar and non-polar functionalities can lead to emulsions during extraction. To break these, you can add brine (saturated NaCl solution) or allow the mixture to stand for a longer period.

  • Purification Method: If using column chromatography, be aware that the acidic nature of silica gel can sometimes cause band tailing or decomposition of sensitive compounds. Consider deactivating the silica with a small amount of triethylamine in your eluent. Recrystallization is often a highly effective method for purifying carboxylic acids.[11][12]

Q2: My final product is impure. What are the likely contaminants and how can I remove them?

Common Impurities:

• Unreacted Starting Material: The most common impurity. Its presence indicates an incomplete reaction.

• Intermediate Alcohol: If using a milder reducing agent or incomplete reduction, the secondary alcohol (4-hydroxy-4-(2,4,5-trimethoxyphenyl)butanoic acid) may be present.

• Azine Dimer (Wolff-Kishner): As mentioned, this can form as a side product under Wolff-Kishner conditions.[6]

Identification and Removal:

• Characterization: Use ¹H NMR, ¹³C NMR, and Mass Spectrometry to identify the structure of the impurities.

• Purification Strategies:

  • Acid-Base Extraction: This is a powerful technique for separating your desired carboxylic acid from neutral impurities. Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and extract with a weak base like aqueous sodium bicarbonate. The desired acid will move to the aqueous layer as its sodium salt. The organic layer containing neutral impurities can be discarded. Re-acidifying the aqueous layer with a strong acid (e.g., HCl) will precipitate your pure product, which can then be extracted back into an organic solvent.

  • Recrystallization: This is an excellent method for removing minor impurities. Experiment with different solvent systems (e.g., ethyl acetate/hexanes, toluene, or aqueous ethanol) to find conditions that provide good crystal formation.[11]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the reduction of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Q1: Which reduction method is best for my compound?

The choice of reducing agent is critical and depends on the overall stability of your molecule. Below is a comparison of the most common methods for converting a ketone to a methylene group.

Table 1: Comparison of Reduction Methods for Aryl Ketones

Method	Reagents & Conditions	Pros	Cons	Substrate Compatibility
Clemmensen Reduction	Zn(Hg), conc. HCl, heat	Effective for aryl-alkyl ketones; tolerant of carboxylic acids.[2]	Strongly acidic; not suitable for acid-sensitive substrates; mechanism is not fully understood.[5]	Good for acid-stable molecules.
Wolff-Kishner Reduction	H₂NNH₂, KOH or KOtBu, high-boiling solvent (e.g., ethylene glycol), heat	Excellent for base-stable substrates; complementary to Clemmensen.[3]	Strongly basic and requires high temperatures; not suitable for base-sensitive or sterically hindered substrates.[6]	Good for base-stable molecules.
Catalytic Hydrogenation	H₂, Pd/C or other catalyst, acid, high pressure/temp	Can be clean and high-yielding.	May also reduce the aromatic ring under harsh conditions; requires specialized high-pressure equipment.	Depends on catalyst and conditions; potential for over-reduction.

Decision Tree for Selecting a Reduction Method:

Sources

• 1. Troubleshooting [chem.rochester.edu]
• 2. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 6. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
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• 8. Sodium Borohydride [commonorganicchemistry.com]
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• 12. orgsyn.org [orgsyn.org]

stability of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid in acidic or basic conditions

Welcome to the technical support center for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound. Here, we will address common questions and concerns regarding its stability under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid that influence its stability?

A1: The stability of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is primarily dictated by the reactivity of its three main functional groups: a ketone, a carboxylic acid, and three methoxy (ether) groups on the aromatic ring. The interplay of these groups determines its susceptibility to degradation under different pH and temperature conditions.

Q2: Is this compound prone to decarboxylation?

A2: Decarboxylation is a common reaction for β-keto acids, where the carboxylic acid is separated from the ketone by a single carbon atom.[1][2] However, 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a γ-keto acid (gamma-keto acid), with two carbons between the carbonyl and carboxyl groups. This structural difference makes it significantly more stable against spontaneous decarboxylation under typical experimental conditions. While harsh conditions (very high temperatures) could induce decarboxylation, it is not a primary concern during routine laboratory use.

Q3: What is the general stability of this compound in aqueous solutions?

A3: In neutral aqueous solutions and at room temperature, the compound is expected to be relatively stable for short-term experiments. However, for long-term storage, it is advisable to store it as a solid in a cool, dry place, protected from light. For solutions, preparing them fresh is always the best practice.

Troubleshooting Guide: Stability Under Experimental Conditions

Issue 1: Compound Degradation Under Acidic Conditions

Symptoms:

• Loss of starting material observed by HPLC or TLC analysis.

• Appearance of new, unexpected peaks in your analytical data.

• Changes in the physical appearance of the solution (e.g., color change).

Potential Cause: Cleavage of Methoxy Ethers

The methoxy (O-CH₃) groups on the phenyl ring are ethers. While generally stable, aromatic ethers can be cleaved under strongly acidic conditions, particularly in the presence of strong nucleophiles like bromide or iodide ions (from HBr or HI).[3][4] Dilute acids are less likely to cause this cleavage.[3] The reaction proceeds by protonation of the ether oxygen, followed by nucleophilic attack on the methyl group.[5][6]

dot

Caption: Acid-Catalyzed Ether Cleavage Pathway.

Recommendations:

• Avoid Strong Halide Acids: If acidic conditions are necessary, opt for non-nucleophilic acids like sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄) in dilute concentrations.

• Control Temperature: Perform reactions at the lowest possible temperature to minimize the rate of potential degradation.

• Monitor Reaction Progress: Use a suitable analytical technique (e.g., HPLC, LC-MS) to monitor the stability of your compound over the course of the experiment.

Issue 2: Unexpected Reactions in Basic Conditions

Symptoms:

• Formation of polar impurities.

• Inconsistent results in bioassays.

• Poor recovery of the compound after work-up.

Potential Cause 1: Carboxylic Acid Salt Formation

This is the most straightforward reaction in basic conditions. The carboxylic acid group will be deprotonated by a base to form a carboxylate salt. This is generally not a degradation pathway but will significantly change the compound's solubility (salts are typically more water-soluble) and chromatographic behavior.

Potential Cause 2: Reactions at the α-Carbon

The carbons adjacent to the ketone (alpha-carbons) have acidic protons. In the presence of a base, these protons can be removed to form an enolate.[7] This enolate intermediate can participate in various reactions, such as aldol-type condensations, if other electrophiles are present. While self-condensation is less likely for this specific molecule due to steric hindrance, it's a possibility to be aware of, especially at elevated temperatures.

dot

Caption: Potential Reactions in Basic Conditions.

Recommendations:

• Use of Mild Bases: When possible, use mild inorganic bases like sodium bicarbonate (NaHCO₃) or organic bases like triethylamine (TEA).

• Temperature Control: Keep the temperature low to disfavor side reactions involving the enolate.

• Inert Atmosphere: If performing reactions over extended periods in basic solutions, consider using an inert atmosphere (e.g., nitrogen or argon) to prevent potential oxidation.

Experimental Protocols for Stability Assessment

To empirically determine the stability of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid in your specific experimental matrix, the following protocols are recommended.

Protocol 1: HPLC-Based Stability Study

This protocol uses High-Performance Liquid Chromatography (HPLC) to quantify the parent compound over time under acidic and basic conditions.

Materials:

• 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Phosphate buffer

• HPLC system with a UV detector and a suitable C18 column

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in a suitable organic solvent (e.g., acetonitrile or methanol).

• Test Solution Preparation:

  • Acidic Condition: Dilute the stock solution to a final concentration of 100 µg/mL in 0.1 M HCl.

  • Basic Condition: Dilute the stock solution to a final concentration of 100 µg/mL in 0.1 M NaOH.

  • Neutral Condition: Dilute the stock solution to a final concentration of 100 µg/mL in a neutral buffer (e.g., phosphate-buffered saline, pH 7.4).

• Time-Point Analysis:

  • Immediately after preparation (T=0), inject an aliquot of each test solution into the HPLC system.

  • Incubate the test solutions at a controlled temperature (e.g., room temperature or 37°C).

  • Inject aliquots at subsequent time points (e.g., 1, 2, 4, 8, 24 hours).

• HPLC Method:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at a suitable wavelength (determined by UV scan).

  • Injection Volume: 10 µL

• Data Analysis:

  • Calculate the peak area of the parent compound at each time point.

  • Plot the percentage of the remaining parent compound against time for each condition.

Data Summary Table:

Condition	Temperature (°C)	Time (hours)	% Remaining Compound
0.1 M HCl	25	0	100
1
4
24
pH 7.4 Buffer	25	0	100
1
4
24
0.1 M NaOH	25	0	100
1
4
24

References

• Yogananth, A., & Sheik Mansoor, S. (2015). Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a. Der Pharma Chemica, 7(3), 105-112. [Link]

• LibreTexts. (2021). 9.12 Reactions of Ethers: Acidic Cleavage. Chemistry LibreTexts. [Link]

• Ashenhurst, J. (2023). Cleavage Of Ethers With Acid. Master Organic Chemistry. [Link]

• Google Patents. (n.d.). Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.

• Ashenhurst, J. (2023). Acidic cleavage of ethers (SN2). Master Organic Chemistry. [Link]

• Wikipedia. (2023). Ether cleavage. In Wikipedia. [Link]

• Chad's Prep. (2018, December 31). ether cleavage with strong acids [Video]. YouTube. [Link]

• Wikipedia. (2023). 4-(4-Methylphenyl)-4-oxobutanoic acid. In Wikipedia. [Link]

• PubChem. (n.d.). 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid. National Center for Biotechnology Information. [Link]

• Ashenhurst, J. (2023). Decarboxylation. Master Organic Chemistry. [Link]

• Google Patents. (n.d.). Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones.

• LibreTexts. (2023). Reactivity of Aldehydes & Ketones. Chemistry LibreTexts. [Link]

• LibreTexts. (2022). 11.9: Hydrolysis of Esters. Chemistry LibreTexts. [Link]

• Ashenhurst, J. (2023). Aldehydes and Ketones: 14 Reactions With The Same Mechanism. Master Organic Chemistry. [Link]

• Chem Help ASAP. (2019, November 12). hydrolysis of acid derivatives [Video]. YouTube. [Link]

• Michigan State University Department of Chemistry. (n.d.). Carbonyl Reactivity. [Link]

• El-Hashash, M. A., El-Naggar, S. A., & El-Sawy, E. R. (2011). The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. Molecules, 16(12), 10175–10187. [Link]

• Clark, J. (2015). hydrolysing esters. Chemguide. [Link]

• The Organic Chemistry Tutor. (2018, May 11). Decarboxylation Reaction Mechanism [Video]. YouTube. [Link]

• KPU Pressbooks. (n.d.). 7.7 Other Reactions of Carboxylic Acid Derivatives. In Organic Chemistry II. [Link]

• Jack Westin. (n.d.). Aldehydes And Ketones Important Reactions. [Link]

• Google Patents. (n.d.). Process for producing 4-amino-3-oxo-butanoic acid ester.

• Wasserman, H. H., & Koch, T. H. (1965). The Decarboxylation of β-Keto Acids. II. An Investigation of the Bredt Rule in Bicyclo[3.2.1]octane Systems. Journal of the American Chemical Society, 87(1), 113-118. [Link]

• Chemistry Steps. (n.d.). Decarboxylation. [Link]

• Michigan State University Department of Chemistry. (n.d.). Derivatives of Carboxylic Acids. [Link]

• Reddit. (2024, March 19). Is beta-decarboxylation for B-dcarbonyls or B-keto acids only? r/Mcat. [Link]

• Rogue Chem. (2024, May 27). Aldehydes & Ketones: Hydrate Formation – Mechanisms Under Acidic and Basic Conditions [Video]. YouTube. [Link]

• Chem-Impex. (n.d.). Oxo(3,4,5-Trimethoxyphenyl)Acetic Acid. [Link]

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• 6. m.youtube.com [m.youtube.com]
• 7. Carbonyl Reactivity [www2.chemistry.msu.edu]

Technical Support Center: Optimizing Esterification of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

Welcome to the technical support center for the synthesis and optimization of esters derived from 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. This guide is designed for researchers, chemists, and drug development professionals who are working with this keto-acid intermediate and require robust, scalable, and high-yielding esterification protocols. Here, we synthesize field-proven insights with fundamental chemical principles to address common challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for esterifying 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid?

There are two primary, highly reliable methods for the esterification of this substrate:

• Fischer-Speier Esterification: This is a classic, cost-effective method involving the reaction of the carboxylic acid with an excess of alcohol under strong acid catalysis (e.g., H₂SO₄, TsOH).[1][2] It is an equilibrium-driven reaction and is particularly well-suited for simple, unhindered alcohols like methanol or ethanol which can be used as the solvent.[3]

• Steglich Esterification: This method utilizes a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP).[4][5] It is performed under mild, neutral conditions, making it ideal for substrates that may be sensitive to strong acids or high temperatures.[4][6]

Q2: How do I choose the best esterification method for my specific application?

Your choice depends on three key factors: the scale of your reaction, the nature of your alcohol, and the acid sensitivity of your substrate or subsequent products.

• For large-scale synthesis with simple alcohols (e.g., methanol, ethanol): Fischer-Speier esterification is often the most economical choice.[1]

• For acid-sensitive substrates or downstream steps: The Steglich method is superior as it operates under neutral pH and at ambient temperatures, preventing potential acid-catalyzed side reactions.[4]

• For sterically hindered or precious alcohols: Steglich esterification provides better yields and requires more moderate, near-stoichiometric amounts of the alcohol compared to the large excess needed for Fischer esterification.[5]

The following decision workflow can guide your selection:

Caption: Workflow for selecting the appropriate esterification method.

Q3: The ketone in my starting material seems reactive. Are there any specific side reactions I should be aware of?

While the ketone carbonyl is generally less reactive than the activated carboxylic acid group during esterification, you should be mindful of two potential issues:

• Acid-Catalyzed Reactions: Under harsh acidic conditions and high heat (prolonged Fischer esterification), there is a minor risk of side reactions involving the ketone, though this is uncommon for this specific substrate.

• Oxidative Cleavage: In the presence of strong oxidizing agents, 4-oxo-acids can undergo cleavage to form benzoic acid derivatives.[7] This is not a risk with standard esterification reagents but is a known reactivity pathway for this class of molecules. Ensure your starting materials and solvents are free from oxidizing impurities.

Troubleshooting Guide

Problem: Low or No Yield in Fischer Esterification

Q: My Fischer esterification of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid with methanol has a yield below 40%. TLC analysis shows a large amount of unreacted starting material. What are the likely causes and how can I improve the yield?

A: A low yield in a Fischer esterification is almost always due to the reaction not reaching a favorable equilibrium position.[1][2] This is a reversible reaction, and its success hinges on pushing the equilibrium towards the product side.[8]

Causality & Solution:

• Water is Inhibiting the Reaction: The water produced as a byproduct can hydrolyze the ester product, shifting the equilibrium back to the starting materials.[1]

  • Solution 1 (Recommended): Use a Dean-Stark apparatus.[9][10] By refluxing in a solvent that forms an azeotrope with water (like toluene or cyclohexane), you can continuously remove water from the reaction, irreversibly driving the reaction to completion.[11][12]

  • Solution 2: Use a vast excess of the alcohol. Using the alcohol as the solvent (e.g., neat methanol) dramatically shifts the equilibrium forward according to Le Chatelier's principle.[1][13]

• Insufficient Catalyst: The acid catalyst protonates the carboxylic acid's carbonyl group, making it more electrophilic and susceptible to attack by the alcohol.[11][14] Without sufficient catalyst, this activation step is inefficient.

  • Solution: Ensure you are using a catalytic amount of a strong acid. Typically, 1-5 mol% of concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH) is effective.[1][15]

• Impure Reagents: Water in your starting acid, alcohol, or solvent will inhibit the reaction from the start.

  • Solution: Use anhydrous grade solvents and alcohols. Dry the starting carboxylic acid in a vacuum oven before use if it is not a free-flowing solid.

Optimized Fischer Protocol (with Dean-Stark)

Caption: Experimental workflow for Fischer esterification using a Dean-Stark trap.

Problem: Difficult Purification after Steglich Esterification

Q: I performed a Steglich esterification using DCC and DMAP. Now I have a white precipitate, N,N'-dicyclohexylurea (DCU), that is very difficult to remove from my ester product. How can I improve the purification?

A: The formation of insoluble DCU is a well-known drawback of using DCC.[4] While its low solubility is intended to make it easy to filter off, trace amounts often remain dissolved and can co-precipitate or co-elute with the product during chromatography.[4][16]

Causality & Solution:

• Inherent Properties of DCC/DCU: DCC reacts with the carboxylic acid to form a reactive O-acylisourea intermediate, which is then attacked by the alcohol to form the ester and the DCU byproduct.[5] DCU has slight solubility in many common organic solvents.

  • Solution 1 (Best Practice): Switch from DCC to EDC (or EDC·HCl). The urea byproduct formed from EDC is water-soluble and can be easily removed with a simple aqueous wash during the work-up.[16][17] This is the most robust solution and is highly recommended.

  • Solution 2 (If you must use DCC):

    • Filtration: After the reaction is complete, cool the reaction mixture (e.g., to 0 °C) to maximize DCU precipitation, then filter it through a pad of Celite.

    • Solvent Selection: Running the reaction in acetonitrile (MeCN) can sometimes facilitate better precipitation of DCU compared to dichloromethane (DCM).[17]

    • Aqueous Wash: Some protocols suggest washing the crude product with a dilute acid solution (e.g., 1 M HCl) to protonate any remaining basic impurities, followed by a standard bicarbonate and brine wash. The DCU remains in the organic layer but this can clean up other impurities.

Optimized Steglich Protocol (EDC-Based)

Reagent	Stoichiometry (Equivalents)	Purpose
4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid	1.0	Starting Material
Alcohol	1.1 - 1.5	Nucleophile
EDC·HCl	1.2 - 1.5	Coupling Agent
DMAP	0.1 - 0.2	Catalyst
Anhydrous DCM or THF	-	Solvent

Step-by-Step Methodology:

• To a stirred solution of the carboxylic acid (1.0 eq.), alcohol (1.2 eq.), and DMAP (0.1 eq.) in anhydrous DCM at 0 °C, add EDC·HCl (1.2 eq.) portion-wise.

• Allow the reaction to warm to room temperature and stir for 4-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The resulting crude ester can then be purified by column chromatography or recrystallization.

Problem: Side Product Formation in Steglich Esterification

Q: My Steglich reaction is clean by TLC, but I'm getting a lower-than-expected yield. I suspect a side product is being formed that I can't easily visualize. What could be happening?

A: In the absence of a sufficiently strong nucleophile (like DMAP), the O-acylisourea intermediate formed from the reaction of the carboxylic acid and DCC/EDC can undergo a slow, intramolecular rearrangement to form a stable N-acylurea.[4][5] This byproduct does not react with the alcohol, thus consuming your starting material and lowering the yield.

Causality & Solution:

• Inefficient Acyl Transfer: The role of DMAP is to act as a highly efficient acyl transfer agent. It reacts with the O-acylisourea intermediate to form a much more reactive N-acylpyridinium salt. This intermediate reacts rapidly with the alcohol and prevents the slower, undesired rearrangement to N-acylurea.[5]

  • Solution:

    • Ensure DMAP is Active: Use fresh, high-purity DMAP. Old or impure DMAP may have reduced catalytic activity.

    • Check Stoichiometry: While catalytic, ensure you are using an adequate amount of DMAP (typically 5-20 mol%). For sluggish reactions, increasing the loading to 0.3 equivalents may be beneficial.

    • Order of Addition: Add the DCC or EDC last to the mixture of acid, alcohol, and DMAP. This ensures the catalyst is present to immediately intercept the reactive intermediate as it is formed.

Fischer Esterification Mechanism

Caption: Key steps in the acid-catalyzed Fischer esterification mechanism.[1][14]

References

• Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]

• Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Mechanism. JoVE. [Link]

• Acid to Ester - Common Conditions. Organic Chemistry Data. [Link]

• Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine. Organic Syntheses. [Link]

• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry. [Link]

• What are the esterification reactions, equation, and products of butanoic acid? Quora. [Link]

• Steglich Esterification. Organic Chemistry Portal. [Link]

• Fischer Esterification. Organic Chemistry Portal. [Link]

• Synthesis and Reactions of Esters. Chad's Prep. [Link]

• Steglich Esterification with EDC. Reddit. [Link]

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. [Link]

• Dean–Stark apparatus. Wikipedia. [Link]

• Ester synthesis by esterification. Organic Chemistry Portal. [Link]

• Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones.
• Process for the preparation of carboxylic acid methyl esters.

• Esters to Ketones. Chemistry Steps. [Link]

• How can I improve the yield of my Fischer Esterification? Reddit. [Link]

• Ester synthesis by esterification. Organic Chemistry Portal. [Link]

• Mechanism for the esterification reaction. Chemguide. [Link]

• Fischer Esterification-Typical Procedures. OperaChem. [Link]

• Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid. Der Pharma Chemica. [Link]

• Methyl Esters. Organic Chemistry Portal. [Link]

• Methyl Ester Synthesis Using Diazomethane. Chemistry LibreTexts. [Link]

• A Simple Dean-Stark Apparatus Explained. YouTube. [Link]

• Heterogeneous Esterification from α-Hydroxy Ketone and Alcohols through a Tandem Oxidation Process over a Hydrotalcite-Supported Bimetallic Catalyst. ACS Publications. [Link]

• Why is the yield of ester relatively low? How do you improve the yield and the purity of esters? Quora. [Link]

• Preparation of Methyl Ester Precursors of Biologically Active Agents. ResearchGate. [Link]

• Dean Stark Apparatus. Scoilnet. [Link]

• Esterification - Prep. JoVE. [Link]

• Esterification not Working (Separation). Reddit. [Link]

• (2S,4S)-2,4,5-Trihydroxypentanoic acid 4,5-Acetonide Methyl Ester. ResearchGate. [Link]

• Esterification for the introductory organic laboratory course: A modified Dean-Stark trap. Journal of Chemical Education. [Link]

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• 3. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 4. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
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• 17. reddit.com [reddit.com]

Technical Support Center: Characterization of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

Welcome to the technical support center for the characterization of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the analysis of this compound. Here, we provide troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific experimental issues.

I. Synthesis and Purification Challenges

The primary route to synthesizing 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is the Friedel-Crafts acylation of 1,2,4-trimethoxybenzene with succinic anhydride. While seemingly straightforward, this reaction can present challenges related to regioselectivity and purification, which directly impact the characterization of the final product.[1]

Frequently Asked Questions (FAQs): Synthesis and Purification

Q1: My Friedel-Crafts reaction is yielding a mixture of isomers. How can I confirm the correct isomer and purify the desired product?

A1: This is a common challenge due to the directing effects of the three methoxy groups on the aromatic ring. The methoxy groups at positions 1, 2, and 4 strongly activate the ring, but can lead to acylation at different positions.

• Expert Insight: The most likely isomers are the result of acylation at the 5-position (desired product) and the 6-position. The steric hindrance from the methoxy group at position 4 should limit acylation at position 3.

• Troubleshooting Workflow:

  • NMR Spectroscopy: The key to distinguishing the isomers lies in the ¹H NMR spectrum. The desired 2,4,5-substituted pattern will result in two singlets for the aromatic protons. The undesired isomer will show a different splitting pattern, likely two doublets.

  • Chromatography: Purification can be achieved using column chromatography on silica gel. A gradient elution system, for example, with a mixture of hexane and ethyl acetate, should effectively separate the isomers. Monitoring the separation with thin-layer chromatography (TLC) is crucial.

  • Recrystallization: After column chromatography, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) can further enhance purity.

Q2: I am observing a significant amount of unreacted 1,2,4-trimethoxybenzene in my reaction mixture. What can I do to improve the reaction conversion?

A2: Low conversion in Friedel-Crafts acylation can be attributed to several factors.

• Causality: Insufficient catalyst, poor quality of reagents, or inadequate reaction temperature can all lead to incomplete reactions. The Lewis acid catalyst (e.g., AlCl₃) can be deactivated by moisture.

• Troubleshooting Protocol:

  • Reagent Quality: Ensure that the 1,2,4-trimethoxybenzene and succinic anhydride are of high purity and dry. The solvent used (e.g., nitrobenzene or dichloromethane) must be anhydrous.

  • Catalyst Stoichiometry: For Friedel-Crafts acylations, a stoichiometric amount of the Lewis acid is often required because the catalyst complexes with the carbonyl product. A slight excess of the catalyst may improve conversion.

  • Reaction Temperature: While the reaction is typically run at or below room temperature to control selectivity, a modest increase in temperature may be necessary to drive the reaction to completion. Monitor the reaction progress by TLC to avoid degradation.

II. Spectroscopic Characterization

Accurate spectroscopic characterization is essential to confirm the structure and purity of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q3: I am having trouble assigning the peaks in the ¹H and ¹³C NMR spectra of my compound. What are the expected chemical shifts and coupling patterns?

A3: The trimethoxyphenyl group and the butanoic acid chain have distinct spectral signatures.

• Expertise & Experience: The symmetry of the desired product simplifies the aromatic region of the ¹H NMR spectrum. The methylene protons of the butanoic acid chain will appear as triplets due to coupling with each other.

¹H NMR Data (Predicted)
Chemical Shift (ppm)	Assignment
~12.0	-COOH
~7.3	Ar-H
~6.5	Ar-H
~3.9	-OCH₃
~3.85	-OCH₃
~3.8	-OCH₃
~3.2	-CH₂-CO-Ar
~2.7	-CH₂-COOH

¹³C NMR Data (Predicted)
Chemical Shift (ppm)	Assignment
~198	C=O (keto)
~178	C=O (acid)
~158	Ar-C-O
~154	Ar-C-O
~143	Ar-C-O
~115	Ar-C
~113	Ar-C-H
~97	Ar-C-H
~56	-OCH₃
~33	-CH₂-
~28	-CH₂-

• Troubleshooting Tip: If you observe more than two signals in the aromatic region, it is likely that your product is contaminated with an isomer. Broadening of the carboxylic acid proton signal is common, and it may not be observed if the sample is not sufficiently dry or if it is exchanged with residual water in the NMR solvent.[2]

Workflow for NMR Analysis

Caption: Workflow for NMR analysis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Mass Spectrometry (MS)

Q4: What are the expected fragmentation patterns for this molecule in mass spectrometry? I am seeing some unexpected fragments.

A4: The fragmentation of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid in mass spectrometry will be influenced by the presence of the keto and carboxylic acid functional groups, as well as the stable trimethoxybenzoyl cation.

• Trustworthiness: The molecular ion peak [M]⁺ should be observable, although it may be of low intensity depending on the ionization method.[3] A common fragmentation is the McLafferty rearrangement, which is characteristic of carboxylic acids and can lead to a neutral loss of water or other small molecules.[3]

Expected Fragmentation Pathways:

• Alpha-cleavage: Cleavage of the C-C bond adjacent to the keto group can lead to the formation of the stable trimethoxybenzoyl cation.

• McLafferty Rearrangement: The carboxylic acid can undergo a McLafferty rearrangement, leading to the loss of a neutral molecule.

• Loss of Methoxy Groups: Sequential loss of methyl radicals (•CH₃) from the methoxy groups is a common fragmentation pathway for methoxylated aromatic compounds.

Fragmentation Diagram

Caption: Predicted mass spectrometry fragmentation of the target molecule.

• Troubleshooting Tip: If you are not observing the molecular ion peak, try a softer ionization technique such as Electrospray Ionization (ESI) or Chemical Ionization (CI).

III. Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is a powerful tool for assessing the purity of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid and for identifying any synthesis-related impurities.

Frequently Asked Questions (FAQs): HPLC Analysis

Q5: I am struggling to get good peak shape and resolution in my HPLC analysis. What are the recommended starting conditions?

A5: Poor peak shape, often seen as tailing, is common for carboxylic acids due to their interaction with the silica support of the column.

• Authoritative Grounding: A reversed-phase C18 column is a good starting point for the analysis of this moderately polar compound. The mobile phase should be a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol.[4][5]

Recommended HPLC Protocol:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) or formic acid in water.

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient: Start with a lower percentage of Mobile Phase B and gradually increase it. A good starting point would be a linear gradient from 10% to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at a wavelength where the trimethoxyphenyl chromophore has a strong absorbance, likely around 254 nm or 280 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Expert Insight: The addition of a small amount of acid (TFA or formic acid) to the mobile phase is crucial. It suppresses the ionization of the carboxylic acid group, leading to better peak shape and retention time reproducibility.

Q6: I am seeing an impurity peak that co-elutes with my main peak. How can I improve the separation?

A6: Co-elution suggests that the impurity has a very similar polarity to your target compound.

• Troubleshooting Steps:

  • Modify the Gradient: A shallower gradient will increase the separation between closely eluting peaks.

  • Change the Organic Modifier: If you are using acetonitrile, try methanol, or vice-versa. The different selectivities of these solvents can alter the elution order and improve resolution.

  • Adjust the pH of the Mobile Phase: A small change in the pH of the aqueous component of the mobile phase can significantly impact the retention of acidic compounds.

  • Try a Different Column Chemistry: If the above steps do not resolve the issue, consider a column with a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase.

IV. Physical and Thermal Properties

Understanding the physical and thermal properties of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is important for handling, storage, and formulation.

Frequently Asked Questions (FAQs): Physical and Thermal Properties

Q7: I am having difficulty dissolving my compound for analysis. What are its solubility properties?

A7: The solubility will be dictated by the combination of the polar carboxylic acid group and the less polar trimethoxyphenyl ring.

• Expert Prediction: The compound is expected to have limited solubility in non-polar solvents like hexane. It should be soluble in polar aprotic solvents such as DMSO, DMF, and THF, and in alcohols like methanol and ethanol. Solubility in aqueous solutions will be pH-dependent; it will be more soluble in basic solutions where the carboxylic acid is deprotonated. For a related compound, 3,4,5-Trimethoxybenzaldehyde, the solubility in various organic solvents has been studied, providing a useful reference.[6]

Q8: What is the expected melting point and thermal stability of this compound?

• Analogous Data: 4-(4-Methylphenyl)-4-oxobutanoic acid, a structurally related compound, has a melting point of 129 °C.[7] The presence of the three methoxy groups in the target molecule will likely influence its crystal packing and melting point.

• Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) would be expected to show thermal stability up to a certain temperature, followed by decomposition. Differential Scanning Calorimetry (DSC) would show a sharp endotherm at the melting point.

References

• Der Pharma Chemica. (n.d.). Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.

• PubChem. (n.d.). 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different.... Retrieved from [Link]

• Pharmacia. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Retrieved from [Link]

• MDPI. (n.d.). The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. Retrieved from [Link]

• ResearchGate. (2022). (PDF) Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Retrieved from [Link]

• ResearchGate. (2021). Solubility Behavior of 3,4,5-Trimethoxybenzaldehyde in Different Pure Organic Solvents | Request PDF. Retrieved from [Link]

• MDPI. (n.d.). 4-(4-Formyl-3,5-dimethoxyphenoxy)butyric Acid (BAL). Retrieved from [Link]

• MDPI. (n.d.). 4-[(2,4-Dichlorophenyl)carbamoyl]butanoic Acid. Retrieved from [Link]

• Chemistry Stack Exchange. (2016). Fragmentations and rearrangements in n-(4-alkyl phenyl) alkanoic acids in mass spectrometry. Retrieved from [Link]

• National University of Pharmacy. (n.d.). Development of HPLC determination of related substances in a new CNC agent – 1-(4-methoxyphenyl). Retrieved from [Link]

• Google Patents. (n.d.). JP2004182660A - Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones.

• ResearchGate. (n.d.). DES catalyzed Friedel-Crafts acylation of 1,2,4-trimethoxybenzene and.... Retrieved from [Link]

• MDPI. (2019). Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa. Retrieved from [Link]

• International Journal of Advanced Chemistry Research. (2021). Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. Retrieved from [Link]

• PubMed. (2013). Trifluoromethanesulfonic acid catalyzed friedel-Crafts alkylations of 1,2,4-trimethoxybenzene with aldehydes or benzylic alcohols. Retrieved from [Link]

• Beilstein Journals. (2019). Mechanochemical Friedel–Crafts acylations. Retrieved from [Link]

• PubMed. (2011). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. Retrieved from [Link]

• Doc Brown's Advanced Organic Chemistry. (n.d.). mass spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH fragmentation pattern of m/z m/e ions for analysis and identification of butyric acid image diagram. Retrieved from [Link]

• PubChem. (n.d.). 4-(4-Methylphenyl)-4-oxobutanoic acid. Retrieved from [Link]

• SpectraBase. (n.d.). butanoic acid, 4-[(4-fluorophenyl)amino]-4-oxo-, 2-[(E)-(2,4-dichlorophenyl)methylidene]hydrazide - Optional[1H NMR] - Spectrum. Retrieved from [Link]

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• 3. mass spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH fragmentation pattern of m/z m/e ions for analysis and identification of butyric acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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avoiding polymerization during synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid derivatives

A Guide to Preventing Polymerization and Other Side Reactions

Welcome to the Technical Support Center for the synthesis of 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important class of compounds. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them, empowering you to troubleshoot and optimize your reactions effectively.

Introduction: The Challenge of Activated Aromatic Systems

The synthesis of 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, typically achieved through the Friedel-Crafts acylation of 1,2,4-trimethoxybenzene with succinic anhydride, presents a classic challenge in organic synthesis. The 2,4,5-trimethoxyphenyl moiety is highly activated due to the electron-donating nature of the three methoxy groups. While this high reactivity is beneficial for the desired acylation, it also significantly increases the propensity for unwanted side reactions, most notably polymerization.[1][2]

Under the acidic conditions of the Friedel-Crafts reaction, the electron-rich aromatic ring can be protonated or attacked by other electrophiles, leading to the formation of carbocation intermediates that can initiate cationic polymerization. This results in the formation of a complex mixture of oligomers and polymers, significantly reducing the yield of the desired product and complicating purification.

This guide provides a series of frequently asked questions (FAQs) and detailed troubleshooting protocols to help you mitigate these challenges and achieve a successful synthesis.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture turned into a dark, viscous tar, and I have a very low yield of the desired product. What is happening?

A1: This is a classic sign of polymerization. The strong Lewis acids typically used in Friedel-Crafts reactions (e.g., aluminum chloride, AlCl₃) can create a highly acidic environment that promotes the self-condensation of the electron-rich 1,2,4-trimethoxybenzene or the product. The resulting polymeric material is often intractable and difficult to characterize.

Q2: How can I prevent this polymerization?

A2: The key to preventing polymerization is to control the reactivity of the system. This can be achieved through several strategies:

• Choice of Lewis Acid: Opt for milder Lewis acids that are less likely to promote polymerization.

• Temperature Control: Maintaining a low reaction temperature is crucial to disfavor the high-activation energy pathway of polymerization.

• Solvent Selection: The choice of solvent can influence the solubility of intermediates and the overall reaction rate.

• Stoichiometry and Order of Addition: Careful control over the amounts of reactants and the catalyst, as well as the order in which they are added, can significantly impact the outcome.

Q3: What are some examples of milder Lewis acids I can use?

A3: Instead of the highly reactive AlCl₃, consider using catalysts such as:

• Ferric chloride (FeCl₃): Often provides a good balance of reactivity for acylation without excessive polymerization.[3]

• Zinc chloride (ZnCl₂): Another milder alternative that can be effective.

• Solid acid catalysts: Zeolites and acidic clays can offer advantages in terms of easier workup and potentially higher selectivity.[4][5]

Q4: What is the optimal temperature range for this reaction?

A4: It is generally recommended to start the reaction at a low temperature, typically between 0 °C and 5 °C, and then allow it to slowly warm to room temperature. This helps to control the initial exotherm of the reaction and minimize side reactions. Running the reaction at elevated temperatures is highly likely to lead to polymerization.[2]

Q5: I'm still seeing some byproduct formation. How can I improve the selectivity of the reaction?

A5: Besides the measures mentioned above, consider the following:

• Slow Addition: Adding the acylating agent (succinic anhydride) slowly to the mixture of the aromatic compound and the Lewis acid can help to maintain a low concentration of the reactive electrophile, thus favoring acylation over polymerization.

• Solvent Optimization: While less common in traditional Friedel-Crafts reactions, using a solvent like propylene carbonate with a mild Lewis acid like ferric chloride has been shown to be effective for acylation of activated arenes.[6] A patent for a similar synthesis suggests using dichlorobenzenes as a solvent to produce high-quality product in high yield.[7]

Troubleshooting Guide

This section provides a structured approach to troubleshoot common issues encountered during the synthesis.

Problem	Potential Cause	Recommended Solution
Reaction mixture becomes a dark, intractable tar.	Polymerization due to overly harsh reaction conditions.	1. Switch to a milder Lewis acid: Replace AlCl₃ with FeCl₃ or ZnCl₂. 2. Lower the reaction temperature: Start the reaction at 0°C and maintain it for a longer period before allowing it to warm to room temperature. 3. Use a different solvent: Consider using 1,2-dichloroethane or nitrobenzene, which can sometimes moderate reactivity.
Low yield of the desired product with significant recovery of starting material.	Insufficient activation of the acylating agent or catalyst deactivation.	1. Check the quality of your Lewis acid: Ensure it is anhydrous, as moisture will deactivate it. 2. Increase the amount of Lewis acid: Friedel-Crafts acylations often require stoichiometric amounts of the catalyst because the product can form a complex with it.[1] 3. Increase the reaction time at low temperature.
Formation of isomeric byproducts.	The highly activated ring may lead to acylation at different positions.	1. Optimize the Lewis acid: Different Lewis acids can exhibit different regioselectivity. 2. Control the temperature carefully: Isomer distribution can be temperature-dependent.
Difficult purification of the final product.	Presence of polymeric material and other byproducts.	1. Optimize the reaction to minimize byproduct formation. 2. Consider a different workup procedure: An acidic workup is necessary to break up the catalyst-product complex. 3. Employ column chromatography with a carefully chosen solvent system for purification.

Experimental Protocols

The following protocols are designed to minimize polymerization and maximize the yield of the desired product.

Protocol 1: Mild Lewis Acid Approach (FeCl₃)

This protocol utilizes ferric chloride, a milder Lewis acid, to reduce the risk of polymerization.

Materials:

• 1,2,4-Trimethoxybenzene

• Succinic anhydride

• Anhydrous Ferric Chloride (FeCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric acid (HCl), 6M

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ice bath

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Catalyst Suspension: Under a nitrogen atmosphere, add anhydrous FeCl₃ (1.1 equivalents) to anhydrous DCM. Stir the suspension and cool the flask to 0°C in an ice bath.

• Reactant Addition: In the dropping funnel, prepare a solution of 1,2,4-trimethoxybenzene (1.0 equivalent) and succinic anhydride (1.05 equivalents) in anhydrous DCM.

• Reaction: Add the solution from the dropping funnel dropwise to the stirred FeCl₃ suspension over 30-60 minutes, ensuring the temperature remains below 5°C.

• Stirring: After the addition is complete, continue to stir the reaction mixture at 0°C for 1-2 hours, then allow it to slowly warm to room temperature and stir for an additional 12-16 hours.

• Quenching: Carefully quench the reaction by slowly pouring the mixture over crushed ice in a beaker.

• Workup: Transfer the mixture to a separatory funnel. Add 6M HCl and shake. Separate the organic layer.

• Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

Visualizing the Reaction Pathways

To better understand the competing reactions, the following diagrams illustrate the desired acylation pathway and the undesired polymerization pathway.

Caption: Competing pathways in the Friedel-Crafts acylation of 1,2,4-trimethoxybenzene.

Conclusion

The successful synthesis of 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid and its derivatives hinges on effectively controlling the high reactivity of the electron-rich aromatic ring to favor acylation over polymerization. By implementing the strategies outlined in this guide, such as the use of milder Lewis acids, strict temperature control, and optimized reaction conditions, researchers can significantly improve yields and obtain a purer product. Remember that each derivative may require specific optimization, and a systematic approach to troubleshooting is key to success.

References

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Chemguide. Friedel-Crafts reactions of benzene and methylbenzene. Retrieved from [Link]

• ResearchGate. DES catalyzed Friedel-Crafts acylation of 1,2,4-trimethoxybenzene and benzoyl chloride. Retrieved from [Link]

• The Organic Chemistry Tutor. (2016, December 28). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution [Video]. YouTube. [Link]

• ResearchGate. Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different.... Retrieved from [Link]

• ACS Publications. Trifluoromethanesulfonic Acid Catalyzed Friedel–Crafts Alkylations of 1,2,4-Trimethoxybenzene with Aldehydes or Benzylic Alcohols. Retrieved from [Link]

• Wikipedia. Friedel–Crafts reaction. Retrieved from [Link]

• Choudhary, V. R., Jana, S. K., & Kiran, B. P. (2000). Acylation of aromatics over solid acid catalysts.
• Badgujar, D. M., Talawar, M. B., Asthana, S. N., & Mahulikar, P. P. (2015). Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent: scope and mechanistic insights. RSC Advances, 5(100), 82357-82365.
• JP2004182660A - Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones - Google Patents.
• El-Hashash, M. A., El-Naggar, M., & El-Kafrawy, A. F. (2001). The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. Molecules, 6(3), 246-255.

• University of Wisconsin-Madison. 13 Friedel-Crafts Acylation. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Chemistry Steps. (2022, January 2). Friedel-Crafts Alkylation with Practice Problems. Retrieved from [Link]

• ResearchGate. Lewis Acid Catalyzed Acylation Reactions: Scope and Limitations. Retrieved from [Link]

• Gao, H. (2016). Synthesis of Linear Polymers in High Molecular Weights via Reaction-Enhanced Reactivity of Intermediates using Friedel-Crafts Acylation and Hydroxyalkylation Polycondensation Reactions. Polymer Chemistry, 7(1), 7-16.

• PubChem. 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid. Retrieved from [Link]

• International Journal of Scientific & Engineering Research. Environmentally Benign Process for Acylation of Arenes Using Carboxylic Acidanhydrides as Acylating Agents in Presence of Soli. Retrieved from [Link]

• Google Patents. Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.

• PubMed. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. Retrieved from [Link]

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• 5. ijcps.org [ijcps.org]
• 6. Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent: scope and mechanistic insights - PMC [pmc.ncbi.nlm.nih.gov]
• 7. JP2004182660A - Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones - Google Patents [patents.google.com]

Technical Support Center: Scaling Up the Synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

Welcome to the technical support center for the synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. This guide is designed for researchers, chemists, and process development professionals. It provides an in-depth, scalable protocol and addresses common challenges encountered during the synthesis, ensuring a robust and reproducible process.

Overview of the Synthesis

The synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is most commonly achieved via a Friedel-Crafts acylation reaction.[1][2] This electrophilic aromatic substitution involves reacting 1,2,4-trimethoxybenzene with succinic anhydride in the presence of a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).[2][3] The reaction is valued for its efficiency in forming a new carbon-carbon bond, a crucial step in building more complex molecules.[4]

The product itself is a key intermediate in the synthesis of various pharmacologically active compounds and fine chemicals.[4] However, scaling up this reaction presents unique challenges, including managing the stoichiometry of the hygroscopic Lewis acid, controlling reaction temperature to prevent side-product formation, and ensuring effective purification.

Reaction Scheme:

Detailed Experimental Protocol (100g Scale)

This protocol is optimized for a 100g scale synthesis, with a focus on safety, yield, and purity.

2.1. Reagents and Materials

Reagent/Material	Molar Mass ( g/mol )	Amount	Molar Equiv.	Purity/Notes
1,2,4-Trimethoxybenzene	168.19	100.0 g	1.00	≥98%
Succinic Anhydride	100.07	62.5 g	1.05	≥99%
Aluminum Chloride (Anhydrous)	133.34	167.0 g	2.10	≥99%, moisture-sensitive
Dichloromethane (DCM)	84.93	1.5 L	-	Anhydrous, ≥99.8%
Hydrochloric Acid (HCl)	36.46	~500 mL	-	6M aqueous solution
Sodium Hydroxide (NaOH)	40.00	As needed	-	5% aqueous solution
Crushed Ice	-	~2.0 kg	-
Anhydrous Magnesium Sulfate	120.37	~50 g	-	For drying

2.2. Step-by-Step Procedure

• Preparation: Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon) to maintain anhydrous conditions. Equip a 3L, 3-neck round-bottom flask with a mechanical stirrer, a thermometer, and a pressure-equalizing dropping funnel.

• Reagent Charging: Charge the flask with anhydrous aluminum chloride (167.0 g) and anhydrous dichloromethane (750 mL). Begin stirring to create a slurry.

• Substrate Addition: In a separate beaker, dissolve 1,2,4-trimethoxybenzene (100.0 g) and succinic anhydride (62.5 g) in anhydrous dichloromethane (750 mL). This may require gentle warming. Allow the solution to cool to room temperature before proceeding.

• Reaction Execution: Cool the AlCl₃/DCM slurry to 0-5 °C using an ice bath. Slowly add the substrate solution from the dropping funnel to the stirred slurry over 1.5-2 hours. Causality Note: A slow, controlled addition is critical. The reaction is exothermic, and maintaining a low temperature minimizes the formation of undesired isomers and other side products.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material (1,2,4-trimethoxybenzene) is consumed.

• Quenching: Cool the reaction mixture back down to 0-5 °C. Prepare a large beaker with 2.0 kg of crushed ice and slowly and carefully pour the reaction mixture onto the ice with vigorous stirring. Safety Note: This quenching process is highly exothermic and will release HCl gas. Perform this step in a well-ventilated fume hood.[5]

• Acidification & Extraction: Once the ice has melted, add 500 mL of 6M HCl to the mixture to dissolve any remaining aluminum salts. Transfer the mixture to a large separatory funnel. Separate the organic (DCM) layer. Extract the aqueous layer twice more with 250 mL portions of DCM.

• Product Isolation: Combine all organic extracts. Extract the combined DCM layers with a 5% aqueous NaOH solution (3 x 300 mL). The carboxylic acid product will move into the aqueous basic layer, leaving non-acidic impurities behind.

• Precipitation: Cool the combined basic aqueous extracts in an ice bath. Slowly acidify the solution to a pH of 1-2 by adding 6M HCl with stirring. The product, 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, will precipitate as a solid.

• Filtration and Drying: Collect the solid product by vacuum filtration. Wash the filter cake with cold deionized water until the filtrate is neutral. Dry the product in a vacuum oven at 50-60 °C to a constant weight.

2.3. Expected Yield and Characterization

• Expected Yield: 130-145 g (80-90% of theoretical)

• Appearance: Off-white to pale yellow solid

• Melting Point: 148-151 °C

• Purity (by HPLC): ≥98%

Experimental Workflow Diagram

Caption: Scaled-up synthesis workflow for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Troubleshooting Guide (Q&A Format)

Issue 1: Low or No Product Yield

• Question: My reaction resulted in a very low yield, and I recovered a significant amount of the 1,2,4-trimethoxybenzene starting material. What went wrong?

• Answer: This is a common issue and can be attributed to several factors related to the catalyst's activity and reaction conditions.[6]

  • Inactive Catalyst: Anhydrous aluminum chloride is extremely sensitive to moisture.[5][6] Any water in your solvent, glassware, or reagents will rapidly deactivate the AlCl₃. Ensure all materials are scrupulously dry and the reaction is run under an inert atmosphere. Use a fresh, unopened bottle of AlCl₃ if possible.

  • Insufficient Catalyst: Friedel-Crafts acylations often require stoichiometric amounts of the Lewis acid, not catalytic amounts.[7] Both the carbonyl group of the succinic anhydride and the ketone group of the product complex with AlCl₃, effectively sequestering it.[7][8] The protocol above uses 2.1 equivalents to account for this. Using less can lead to an incomplete reaction.

  • Reaction Temperature Too Low: While initial cooling is necessary to control the exotherm, if the reaction is held at a very low temperature for its entire duration, it may not reach completion. Allowing the mixture to warm to room temperature after the initial addition is crucial for driving the reaction forward.

Issue 2: Formation of a Dark, Tarry, or Insoluble Mixture

• Question: During the reaction or work-up, the mixture turned into a dark, thick tar that was difficult to process. What causes this?

• Answer: Tar formation is typically a result of side reactions caused by excessive heat or localized overheating.

  • Cause - Poor Temperature Control: The Friedel-Crafts acylation is exothermic. If the substrate solution is added too quickly or the initial cooling is insufficient, the reaction temperature can spike. This can lead to polymerization of the starting material or product, or other undesired side reactions.

  • Solution - Controlled Addition & Efficient Stirring: On a larger scale, efficient mechanical stirring is vital to ensure even heat distribution. Maintain a slow, steady addition rate and monitor the internal temperature closely. If the temperature begins to rise uncontrollably, slow or stop the addition until it is back within the desired range (0-5 °C).

Issue 3: Difficult or Incomplete Product Precipitation

• Question: After acidifying the basic extract, very little product precipitated, or it came out as an oil instead of a solid. How can I fix this?

• Answer: This problem usually points to issues with pH control or solvent contamination during the work-up.

  • Cause - Incorrect pH: The product is a carboxylic acid and will only precipitate fully when the solution is sufficiently acidic (pH 1-2) to ensure it is in its neutral, protonated form. Use pH paper or a calibrated pH meter to confirm the final pH.

  • Cause - Residual Organic Solvent: If DCM is not thoroughly removed from the aqueous basic extract, it can act as a co-solvent, keeping the product dissolved even after acidification. Before acidification, consider gently warming the aqueous extract under vacuum to remove any residual DCM.

  • Solution - "Salting Out": If the product remains oily or partially dissolved, adding a saturated solution of sodium chloride (brine) to the acidified mixture can decrease the product's solubility in the aqueous phase, promoting precipitation.

  • Solution - Re-extraction: If oiling out occurs, you may need to re-extract the acidified aqueous layer with a fresh portion of an organic solvent (like ethyl acetate or DCM), dry the organic layer, and evaporate the solvent to recover the product.

Frequently Asked Questions (FAQs)

• Q1: What is the specific mechanism of this Friedel-Crafts acylation?

  • A: The reaction proceeds via an electrophilic aromatic substitution mechanism. First, the Lewis acid (AlCl₃) coordinates to one of the carbonyl oxygens of succinic anhydride. This polarization makes the other carbonyl carbon highly electrophilic. The electron-rich 1,2,4-trimethoxybenzene ring then acts as a nucleophile, attacking this electrophilic carbon. This is a stepwise process that forms a delocalized carbocation intermediate (a sigma complex).[9] Finally, a base (like AlCl₄⁻) removes a proton from the ring, restoring aromaticity and yielding the final product complexed with AlCl₃.[9]

• Q2: Why is 1,2,4-trimethoxybenzene so reactive, and where does the acylation occur?

  • A: The three methoxy (-OCH₃) groups are strong electron-donating groups. They activate the benzene ring towards electrophilic attack by increasing its electron density. The acylation occurs at the 5-position, which is para to one methoxy group and ortho to another. This position is the most sterically accessible and electronically activated site on the ring.

• Q3: Are there safer or "greener" alternatives to dichloromethane and aluminum chloride?

  • A: Yes, the field is actively developing more environmentally friendly methods.

    • Solvents: Dichlorobenzenes have been used as higher-boiling point alternatives to DCM in some Friedel-Crafts reactions.[10] For some substrates, polar solvents like nitrobenzene can be used, although this can affect the regioselectivity of the reaction.[11]

    • Catalysts: Research has explored using solid acid catalysts like zeolites or metal oxides (e.g., ZnO) which can be more easily recovered and recycled.[7] Additionally, Brønsted acids like methanesulfonic acid (MSA), sometimes in combination with methanesulfonic anhydride (MSAA), have been shown to effectively catalyze acylations without the need for metals or halogens, significantly reducing corrosive waste.[12]

• Q4: What are the most critical safety precautions for this reaction at scale?

  • A:

    • Anhydrous AlCl₃ Handling: Aluminum chloride reacts violently with water, releasing large amounts of heat and corrosive HCl gas.[5] It should be handled in a dry environment (e.g., a glove box or under an inert gas stream).[5] Personal protective equipment (PPE), including safety glasses, a face shield, a fire-retardant lab coat, and impervious gloves, is mandatory.[5][13]

    • Quenching Procedure: The quenching of the reaction mixture with water/ice is extremely exothermic and produces significant amounts of HCl gas.[14] This must be done slowly, with efficient cooling and stirring, and in a high-performance fume hood to manage the gas evolution and prevent splashing.[15]

    • Solvent Hazards: Dichloromethane is a volatile and suspected carcinogen. All transfers and the reaction itself should be conducted in a well-ventilated fume hood.

• Q5: Why is more than two equivalents of AlCl₃ used?

  • A: One equivalent of AlCl₃ coordinates with the succinic anhydride to form the reactive electrophile. The resulting ketone product also has a carbonyl group that strongly coordinates to another equivalent of AlCl₃.[7][8] This product-catalyst complex deactivates the aromatic ring, preventing further acylation (polyacylation).[7][16] An excess (e.g., 2.1 equivalents) is used to ensure there is enough free catalyst to drive the reaction to completion.

References

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry. (2018). Master Organic Chemistry. [Link]

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• Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a - Der Pharma Chemica. Der Pharma Chemica. [Link]

• 18.2 Friedel Crafts Alkylation and Acylation | Organic Chemistry - YouTube. (2021). YouTube. [Link]

• US4621154A - Process for preparing 4-(4-biphenylyl)-4-oxo-butanoic acid - Google Patents.

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• Kinetic and Thermodynamic study for the Oxidation of 4-Oxo-4-phenyl butanoic Acid by Tripropylammonium fluorochromate in Aqueous Acetic Acid Medium - Oriental Journal of Chemistry. Oriental Journal of Chemistry. [Link]

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• DES catalyzed Friedel-Crafts acylation of 1,2,4-trimethoxybenzene and... - ResearchGate. ResearchGate. [Link]

• Friedel-Crafts Acylation - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

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• Review on friedel-crafts acylation of benzene derivatives using various catalytic systems - International Journal of Advanced Chemistry Research. (2021). Chemical Journals. [Link]

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Reference Data & Comparative Studies

Navigating the Analytical Landscape of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid: A Guide for Researchers

A Senior Application Scientist's In-Depth Technical Guide to Sourcing and Qualifying Analytical Standards

For researchers and drug development professionals working with 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, a crucial intermediate in various synthetic pathways, the reliability of analytical data underpins the success of their endeavors. The integrity of any research or development program hinges on the quality of its foundational components, paramount among which are the analytical standards used for identification, quantification, and quality control. This guide provides a comprehensive comparison of the current landscape for sourcing analytical standards of this compound and outlines a rigorous, multi-technique approach to their qualification in the absence of a formally certified reference material.

The Critical Role of a Well-Characterized Analytical Standard

In the highly regulated environment of pharmaceutical development, and in the pursuit of reproducible scientific findings, an analytical standard is not merely a bottle of chemical. It is a benchmark against which all measurements are made.[1][2] A well-characterized standard is essential for:

• Accurate Quantification: Determining the precise concentration of the active pharmaceutical ingredient (API) or intermediate in a sample.

• Impurity Profiling: Identifying and quantifying process-related impurities or degradation products.

• Method Validation: Establishing the performance characteristics of analytical methods.[3]

• Regulatory Compliance: Meeting the stringent requirements of regulatory bodies like the FDA and EMA.[2]

Ideally, researchers should utilize a Certified Reference Material (CRM) from a recognized pharmacopeia (e.g., USP, EP) or a national metrology institute (e.g., NIST).[3][4] CRMs are accompanied by a comprehensive Certificate of Analysis (CoA) that details the compound's identity, purity, and the uncertainty associated with these values.[3][4][5]

Sourcing 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid: A Comparative Overview

A survey of the current market reveals that while 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is commercially available, it is not yet offered as a formally certified reference material by major pharmacopeias. Several chemical suppliers list the compound, but the level of characterization and documentation can vary significantly.

Supplier	Stated Purity	Availability of Certificate of Analysis (CoA)	Level of Detail in CoA
Supplier A (e.g., BLDpharm)	Often listed as ≥95% or ≥98%	Typically available upon request	May include basic information like appearance and may provide NMR or HPLC data.
Supplier B (Research Chemical Vendor)	Varies (e.g., >97%)	Generally provided with the product	Often includes 1H NMR and mass spectrometry data to confirm identity. Purity by HPLC may also be included.
Supplier C (Custom Synthesis)	Made to order, purity specification can be requested	A comprehensive CoA should be part of the service agreement	The level of detail can be negotiated to include quantitative NMR (qNMR), residual solvent analysis, and other specific tests.

Expert Insight: When a pharmacopeial standard is unavailable, the onus is on the researcher to qualify the commercially available material for its intended use. A detailed Certificate of Analysis is the starting point for this evaluation. It should, at a minimum, provide unambiguous identity confirmation and a purity value determined by a quantitative method.[6][7]

A Multi-Pronged Approach to Qualifying a Research-Grade Standard

In the absence of a certified reference material, a self-validating system of analytical techniques should be employed to thoroughly characterize a research-grade standard. This approach ensures the identity, purity, and suitability of the material for its intended analytical purpose.

Caption: Workflow for Qualifying an In-House Analytical Standard.

Unambiguous Identity Confirmation

The first step is to rigorously confirm the chemical structure of the purported standard.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Provides information on the number and chemical environment of protons. The spectrum should be consistent with the structure of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. Key expected signals would include those for the aromatic protons, the methoxy groups, and the aliphatic chain protons.[8][9]

• ¹³C NMR: Confirms the carbon skeleton of the molecule. The number of signals should correspond to the number of unique carbon atoms in the structure.

• 2D NMR (COSY, HSQC, HMBC): These experiments establish connectivity between protons and carbons, providing irrefutable evidence of the molecular structure.

B. Mass Spectrometry (MS):

• High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement of the molecular ion, which can be used to confirm the elemental composition. This is a powerful tool for identity confirmation.[10]

Rigorous Purity Assessment

Purity is a critical parameter for an analytical standard.[11] A combination of chromatographic and spectroscopic techniques should be employed for a comprehensive evaluation.

A. High-Performance Liquid Chromatography with UV Detection (HPLC-UV):

HPLC is the workhorse for purity assessment of non-volatile organic compounds.[12]

• Principle: The method separates the main component from any non-volatile impurities. The peak area of the main component relative to the total peak area of all components provides a measure of chromatographic purity.

• Experimental Protocol (Adapted from similar compounds):

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is typically effective.

  • Detection: UV detection at a wavelength where the analyte has significant absorbance (e.g., determined by UV-Vis spectroscopy).

  • Data Analysis: The percent purity is calculated as the area of the main peak divided by the total area of all peaks. It is crucial to demonstrate that all impurities are well-resolved from the main peak.

B. Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is ideal for the analysis of volatile and semi-volatile impurities, including residual solvents from the synthesis.[13][14][15]

• Principle: The sample is vaporized and separated based on boiling point and polarity in a capillary column. The mass spectrometer provides identification of the separated components.

• Experimental Protocol:

  • Sample Preparation: The sample is dissolved in a suitable solvent. Derivatization may be necessary to increase the volatility of the butanoic acid.

  • GC Column: A mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) is often a good choice.

  • Temperature Program: A temperature gradient is used to elute compounds with a wide range of boiling points.

  • MS Detection: Full scan mode is used to identify unknown impurities, and selected ion monitoring (SIM) can be used for quantifying known impurities with high sensitivity.

C. Quantitative NMR (qNMR):

qNMR is a primary ratio method for determining the absolute purity of a compound without the need for a standard of the same compound.

• Principle: The integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal. By comparing the integral of a known signal from the analyte to the integral of a certified internal standard of known purity and concentration, the absolute purity of the analyte can be determined.[16]

• Experimental Protocol:

  • Internal Standard Selection: Choose an internal standard with a simple spectrum that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone). The internal standard must be of high, certified purity.

  • Sample Preparation: Accurately weigh the analyte and the internal standard and dissolve them in a deuterated solvent.

  • NMR Acquisition: Acquire the ¹H NMR spectrum under quantitative conditions (e.g., long relaxation delay).

  • Data Analysis: Calculate the purity based on the ratios of the integrals, the number of protons, and the molecular weights of the analyte and the internal standard.

Physicochemical Characterization

• Melting Point: A sharp melting point range is indicative of high purity.

• Karl Fischer Titration: This is the gold standard for determining the water content in a sample, which is a common impurity.

Data Summary and Comparison

The data obtained from these analyses should be compiled and compared to the information provided by the supplier.

Analytical Technique	Parameter Measured	Expected Result for High-Purity Standard
¹H and ¹³C NMR	Chemical Structure	Spectrum consistent with the proposed structure of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.
HRMS	Elemental Composition	Measured mass within 5 ppm of the theoretical mass.
HPLC-UV	Chromatographic Purity	>99.5% by peak area normalization.
GC-MS	Residual Solvents	Within acceptable limits (e.g., as defined by ICH guidelines).
qNMR	Absolute Purity (Assay)	Correlates well with the purity determined by HPLC, after correcting for water and residual solvents.
Karl Fischer	Water Content	Typically <0.5%.
Melting Point	Melting Range	Sharp, narrow range.

Conclusion

While a certified reference material for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid may not be readily available, a rigorous in-house qualification of commercially available material can provide the necessary confidence in its quality for research and development purposes. By employing a multi-technique approach that combines spectroscopic and chromatographic methods, researchers can establish a well-characterized in-house analytical standard. This diligence in the qualification of foundational materials is a cornerstone of scientific integrity and is essential for generating reliable and reproducible data in the competitive landscape of drug discovery and development.

References

• CWS ABROAD. (2023, June 4). What are Certified reference materials? CWS ABROAD. Retrieved January 22, 2026, from [Link]

• National Institutes of Health. (2021, December 14). The Importance of Reference Materials and Method Validation for Advancing Research on the Health Effects of Dietary Supplements and Other Natural Products. NIH Office of Dietary Supplements. Retrieved January 22, 2026, from [Link]

• Choosing the Right Analytical Standards: Purity, Stability & Certification. (2025, December 8). Pure Synth. Retrieved January 22, 2026, from [Link]

• How to Get a Certificate of Analysis (COA). (2025, May 8). SafetyCulture. Retrieved January 22, 2026, from [Link]

• How GC/MS is Used to Determine Essential Oil Purity. (2023, September 6). Innovatech Labs. Retrieved January 22, 2026, from [Link]

• Introduction to identity confirmation – Validation of liquid chromatography mass spectrometry (LC-MS) methods. (n.d.). Sisu@UT. Retrieved January 22, 2026, from [Link]

• A Brief Guide to GC-MS Analysis Services. (n.d.). Smithers. Retrieved January 22, 2026, from [Link]

• CoA Certificate of Analysis. (n.d.). EUROLAB. Retrieved January 22, 2026, from [Link]

• CHEMICAL PURITY ANALYSIS. (2016, September 1). Agilent. Retrieved January 22, 2026, from [Link]

• A Well-Written Analytical Procedure for Regulated HPLC Testing. (2024, October 15). LCGC International. Retrieved January 22, 2026, from [Link]

• Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023). (2023, July 21). ResearchGate. Retrieved January 22, 2026, from [Link]

• How to Read a Chemical Certificate of Analysis (COA). (2025, November 4). LabAlley. Retrieved January 22, 2026, from [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. (2022, March 31). European Medicines Agency. Retrieved January 22, 2026, from [Link]

• Analytical NMR. (n.d.). Magritek. Retrieved January 22, 2026, from [Link]

• The Crucial Role of Reference Standards in the Pharmaceutical Industry! (2024, March 29). Veeprho. Retrieved January 22, 2026, from [Link]

• What is Certificate of Analysis (CoA) in Chemistry? (n.d.). Advent Chembio. Retrieved January 22, 2026, from [Link]

• Determination of the Identity, Content and Purity of Therapeutic Peptides by NMR Spectroscopy. (2019, August 16). Royal Society of Chemistry. Retrieved January 22, 2026, from [Link]

• Qualification of High-Performance Liquid Chromatography Systems. (n.d.). LabWrench. Retrieved January 22, 2026, from [Link]

• Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method. (2020, August 11). National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• Q2(R2) Validation of Analytical Procedures. (n.d.). U.S. Food and Drug Administration. Retrieved January 22, 2026, from [Link]

• How Is GC-MS Used In Quality Control? (2025, July 26). Chemistry For Everyone. Retrieved January 22, 2026, from [Link]

• Recognition-Enabled Automated Analyte Identification via 19F NMR. (2022, May 27). ACS Publications. Retrieved January 22, 2026, from [Link]

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• 16. researchgate.net [researchgate.net]

A Comparative Guide to HPLC Method Development for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

This guide provides a comprehensive, technically grounded framework for the development of a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. Drawing from established chromatographic principles and field-proven insights, this document will navigate through the logical steps of method design, from understanding the analyte's physicochemical properties to the validation of the final procedure, in accordance with international regulatory standards.

Foundational Strategy: Analyte Characterization

A successful HPLC method is built upon a thorough understanding of the target analyte. 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a moderately polar organic molecule possessing both a carboxylic acid and a ketone functional group, along with a substituted aromatic ring. These features are pivotal in dictating its chromatographic behavior.

• Structure and Functionality: The molecule's structure reveals a hydrophobic aromatic region and a more polar butanoic acid chain. The carboxylic acid moiety is the primary determinant of its acidic nature and its retention dependence on the mobile phase pH.

• UV Absorbance: The 2,4,5-trimethoxybenzoyl chromophore is expected to exhibit strong UV absorbance. Data from structurally similar compounds, such as 2,4,5-trimethoxyacetophenone, show significant absorbance maxima around 232 nm, 268 nm, and 325 nm[1]. The presence of the carbonyl group conjugated with the aromatic ring is the primary contributor to this UV activity. This information is critical for selecting an appropriate detection wavelength that maximizes sensitivity and minimizes interference.

The Chromatographic Approach: A Comparative Analysis

Reverse-phase HPLC is the most suitable technique for this analyte due to its moderate polarity. A C18 stationary phase is a robust and versatile starting point, offering sufficient hydrophobic interaction for retention. The key to achieving optimal separation lies in the strategic manipulation of the mobile phase.

Stationary Phase Selection

A standard C18 column is the recommended initial choice for its broad applicability and proven performance in separating a wide range of organic molecules[2]. Columns with polar modifications, such as polar-embedded or polar-endcapped C18 phases, can also be considered to enhance retention and improve peak shape, especially when using highly aqueous mobile phases[3].

Mobile Phase Optimization: A Tale of Two Modifiers

The composition of the mobile phase, particularly its pH and the nature of the organic modifier, will have the most significant impact on the retention and resolution of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. We will compare two common organic modifiers: acetonitrile and methanol.

• The Role of pH: To ensure consistent retention and sharp peak shape, the mobile phase pH should be controlled with a suitable buffer. For an acidic analyte, maintaining the pH at least 1.5 to 2 units below its pKa will keep it in its non-ionized, more hydrophobic form, leading to increased retention on a reverse-phase column[4]. Given our estimated pKa of ~4.5-5.0, a mobile phase pH of 2.5-3.0 is a logical starting point. A phosphate or formate buffer is appropriate for this pH range.

• Organic Modifier Comparison: Acetonitrile and methanol are the most common organic modifiers in reverse-phase HPLC. Acetonitrile generally offers lower viscosity, leading to lower backpressure, and often provides different selectivity compared to methanol[5][6].

The following table compares hypothetical chromatographic outcomes under different mobile phase conditions, illustrating the principles of method development.

Condition ID	Stationary Phase	Mobile Phase A	Mobile Phase B	Gradient/Isocratic	pH	Expected Retention Time (min)	Expected Tailing Factor	Rationale
A	C18, 5 µm, 4.6x150 mm	0.1% Formic Acid in Water	Acetonitrile	Isocratic (60:40 A:B)	~2.7	~3.5	>1.5	At this pH, the analyte is partially ionized, leading to earlier elution and potential peak tailing due to interaction with residual silanols on the stationary phase.
B	C18, 5 µm, 4.6x150 mm	20mM KH2PO4 in Water	Acetonitrile	Isocratic (70:30 A:B)	3.0	~6.2	~1.2	The lower percentage of organic modifier and a pH well below the pKa increases retention. The buffering capacity of phosphate helps in achieving a more symmetrical peak.
C	C18, 5 µm, 4.6x150 mm	20mM KH2PO4 in Water	Methanol	Isocratic (60:40 A:B)	3.0	~7.8	~1.3	Methanol is a weaker solvent than acetonitrile for this analyte, resulting in longer retention. Selectivity may also differ compared to acetonitrile.
D	Polar-Embedded C18, 3.5 µm, 4.6x100 mm	20mM KH2PO4 in Water	Acetonitrile	Gradient (10-90% B in 10 min)	3.0	~5.5	~1.1	A gradient elution is useful for screening for impurities and provides sharper peaks. The polar-embedded phase offers alternative selectivity and good peak shape.

Visualizing the Method Development Workflow

The process of developing a robust HPLC method is a systematic endeavor. The following workflow diagram, generated using Graphviz, illustrates the logical progression from initial analyte assessment to a fully validated method.

Caption: A flowchart outlining the systematic approach to HPLC method development.

Experimental Protocol: The Optimized Method

Based on the principles discussed, the following protocol represents a robust and reliable method for the quantification of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector.

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 20 mM Potassium Phosphate Monobasic in HPLC-grade water, adjusted to pH 3.0 with phosphoric acid.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 268 nm.

• Injection Volume: 10 µL.

• Run Time: 15 minutes.

• Elution Mode: Isocratic, 70% Mobile Phase A, 30% Mobile Phase B.

Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B (diluent).

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with the diluent to concentrations ranging from 1 µg/mL to 200 µg/mL.

• Sample Preparation: Prepare the sample by dissolving a known quantity in the diluent to achieve a final concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

Method Validation: Ensuring Trustworthiness

The developed method must be validated to demonstrate its suitability for its intended purpose. The validation should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines[7][8][9][10].

The following diagram illustrates the key parameters of method validation and their interrelationships.

Caption: Interrelationship of HPLC method validation parameters as per ICH Q2(R1).

A summary of the validation parameters and their typical acceptance criteria is presented below.

Validation Parameter	Acceptance Criteria
Specificity	No interference from blank and placebo at the retention time of the analyte.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified range.
Accuracy	% Recovery between 98.0% and 102.0% at three concentration levels.
Precision	Repeatability (RSD) ≤ 2.0%; Intermediate Precision (RSD) ≤ 2.0%.
Range	Typically 80% to 120% of the test concentration.
Limit of Quantitation (LOQ)	Signal-to-noise ratio ≥ 10.
Robustness	%RSD of results should be ≤ 2.0% after deliberate small changes to method parameters (e.g., pH ± 0.2, flow rate ± 10%, column temperature ± 5°C).

Conclusion

The HPLC method development for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a systematic process that leverages the physicochemical properties of the analyte to define a robust and reliable analytical procedure. By carefully selecting the stationary phase and optimizing the mobile phase composition, particularly the pH and organic modifier, a method capable of providing accurate and precise results can be achieved. The validation of this method in accordance with ICH guidelines ensures its suitability for use in a regulated environment, providing confidence in the quality of the data generated.

References

• Effect of HPLC binary mobile phase composition on the analysis of carbonyls. (2010). Journal of the Brazilian Chemical Society, 21(8), 1541-1549. [Link]

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A Senior Application Scientist's Guide to LC-MS Analysis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid and its Metabolites

For researchers, scientists, and drug development professionals, the robust analysis of novel chemical entities and their metabolic fate is a cornerstone of preclinical development. This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies for the analysis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid and its putative metabolites. We will delve into the rationale behind experimental choices, from in vitro metabolism to chromatographic separation and mass spectrometric detection, ensuring a self-validating and reproducible analytical workflow.

Introduction to 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid and the Imperative of Metabolic Profiling

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a keto acid containing a trimethoxyphenyl moiety. While specific biological activities for this exact molecule are not extensively documented in publicly available literature, structurally related compounds are of interest in medicinal chemistry. Understanding its metabolic stability and identifying its biotransformation products are critical early steps in the drug discovery pipeline. In vitro metabolism studies are instrumental in this process, providing insights into potential metabolic pathways and helping to identify pharmacologically active or potentially toxic metabolites.[1][2]

This guide will focus on a systematic approach to:

• Predicting and generating metabolites of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid in vitro.

• Developing and comparing robust LC-MS methods for the simultaneous analysis of the parent compound and its metabolites.

• Providing detailed, field-tested protocols that can be adapted for similar small molecules.

Predicting and Generating Metabolites: An In Vitro Approach

The metabolic fate of a xenobiotic is largely determined by enzymatic reactions that increase its polarity, facilitating excretion. For 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, we can predict several key metabolic transformations based on its chemical structure.

Predicted Metabolic Pathways

The primary sites for metabolism are the methoxy groups and the keto group. Common metabolic reactions for compounds with these functionalities include:

• O-demethylation: The removal of a methyl group from one or more of the methoxy moieties to form a hydroxyl group.

• Hydroxylation: The addition of a hydroxyl group to the aromatic ring.

• Reduction: The reduction of the keto group to a secondary alcohol.

• Glucuronidation or Sulfation: Conjugation of the newly formed hydroxyl groups with glucuronic acid or sulfate to further increase water solubility.

The following diagram illustrates the predicted primary metabolic pathways for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Caption: Predicted Phase I and Phase II metabolic pathways of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Experimental Protocol: In Vitro Metabolism in Human Liver Microsomes

This protocol outlines a standard procedure for generating metabolites using human liver microsomes, which are rich in cytochrome P450 (CYP) enzymes responsible for a significant portion of drug metabolism.[3][4]

Materials:

• 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

• Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN)

• Incubator/water bath at 37°C

Procedure:

• Prepare a stock solution of the parent compound in a suitable organic solvent (e.g., DMSO or Methanol).

• In a microcentrifuge tube, combine the parent compound (final concentration, e.g., 1-10 µM), HLMs (final concentration, e.g., 0.5-1 mg/mL), and phosphate buffer.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate at 37°C for a specified time (e.g., 0, 15, 30, 60 minutes).

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile. This also serves to precipitate proteins.

• Vortex the mixture and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated protein.[5]

• Transfer the supernatant to a new tube for LC-MS analysis.

Comparative LC-MS Methodologies

The successful analysis of the parent compound and its metabolites hinges on the development of a selective and sensitive LC-MS method. Given the chemical nature of the analytes (acidic, with varying polarities), we will compare two common liquid chromatography approaches: Reversed-Phase (RP) and Hydrophilic Interaction Liquid Chromatography (HILIC).

Liquid Chromatography: A Comparative Overview

Reversed-Phase Liquid Chromatography (RPLC) RPLC is the workhorse of pharmaceutical analysis, separating compounds based on their hydrophobicity.[6] A C18 column is a standard choice for the separation of semi-polar compounds.[6] For acidic compounds like 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, the pH of the mobile phase is critical to ensure good peak shape and retention.

Hydrophilic Interaction Liquid Chromatography (HILIC) HILIC is an alternative for separating polar and hydrophilic compounds that are poorly retained in RPLC.[6] This could be particularly useful for more polar metabolites, such as the glucuronide conjugates.

Feature	Reversed-Phase (C18)	HILIC
Stationary Phase	Non-polar (e.g., C18)	Polar (e.g., silica, amide)
Mobile Phase	Polar (e.g., water/acetonitrile)	Apolar (high organic content)
Analyte Elution	Polar analytes elute first	Non-polar analytes elute first
Advantages	Robust, versatile, widely applicable	Better retention of polar analytes
Disadvantages	Poor retention of very polar compounds	Can have longer equilibration times

Mass Spectrometry: Detection and Identification

Electrospray ionization (ESI) is the preferred ionization technique for this class of compounds.[6] Both positive and negative ion modes should be evaluated. Given the presence of a carboxylic acid group, negative ion mode is expected to be more sensitive for the parent compound and its acidic metabolites.

Tandem mass spectrometry (MS/MS) is essential for structural elucidation of the metabolites.[6] The fragmentation patterns of the trimethoxyphenyl moiety are well-characterized and can aid in identification.[7][8] A key fragment ion for compounds containing a 3,4,5-trimethoxybenzoyl group is often observed at m/z 195, corresponding to the stable 3,4,5-trimethoxybenzoyl cation.[7] While our target compound has a 2,4,5-trimethoxy substitution, a similar stable benzoyl cation fragment is anticipated.

Proposed LC-MS Parameters

The following table outlines starting parameters for method development.

Parameter	Method 1: Reversed-Phase	Method 2: HILIC
LC Column	C18, 2.1 x 100 mm, 1.8 µm	Amide, 2.1 x 100 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in 95:5 ACN:Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in 50:50 ACN:Water
Gradient	5-95% B over 10 minutes	95-50% B over 10 minutes
Flow Rate	0.3 mL/min	0.3 mL/min
Column Temp.	40°C	40°C
Ionization Mode	ESI Negative and Positive	ESI Negative and Positive
Scan Type	Full Scan (m/z 100-1000) and data-dependent MS/MS	Full Scan (m/z 100-1000) and data-dependent MS/MS

Expected m/z Values and Fragmentation

The following table summarizes the expected exact masses and key fragment ions for the parent compound and its predicted primary metabolites. The molecular formula for the parent compound is C13H16O6, with a monoisotopic mass of 268.0947 g/mol .[9]

Compound	Transformation	[M-H]- (m/z)	[M+H]+ (m/z)	Expected Key Fragments (m/z)
Parent Compound	-	267.0874	269.1020	Loss of H2O, loss of CO2, trimethoxybenzoyl fragment
O-demethylated	+ O - CH2	253.0718	255.0863	Similar to parent, with mass shift
Hydroxylated	+ O	283.0823	285.0969	Similar to parent, with mass shift
Reduced	+ 2H	269.1020	271.1176	Loss of H2O from the new alcohol
Glucuronide Conjugate	+ C6H8O6	443.1195	445.1340	Loss of glucuronic acid (176 Da)

Experimental Workflow and Data Analysis

The overall experimental workflow is depicted in the following diagram.

Caption: A comprehensive workflow for the LC-MS analysis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid and its metabolites.

Data analysis will involve comparing the chromatograms from the different time points of the in vitro metabolism study. Metabolite peaks should be absent at time zero and increase in intensity over time. The identification of metabolites will be based on:

• The accurate mass measurement of the precursor ion.

• The logical mass shift from the parent compound corresponding to a known metabolic transformation.

• The MS/MS fragmentation pattern, which should show common fragments with the parent compound.

Conclusion and Recommendations

This guide provides a comprehensive framework for the LC-MS analysis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid and its metabolites. By systematically comparing different chromatographic approaches and employing high-resolution mass spectrometry, researchers can confidently identify and characterize the biotransformation products of this and other novel chemical entities.

For the initial analysis, a reversed-phase C18 column is recommended due to its robustness and versatility. However, if early eluting, polar metabolites are observed, a HILIC method should be developed to achieve better retention and resolution. The use of both positive and negative ionization modes is crucial to ensure the detection of all potential metabolites. The validation of the developed LC-MS method is a critical subsequent step to ensure its accuracy, precision, and reliability for quantitative applications.[10][11][12]

References

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• PubChem. 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid. Available at: [Link]

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• Karthikeyan, G., et al. (2012). Kinetics and mechanism of oxidation of 4-oxo-4-phenyl butanoic acid by benzimidazolium fluorochromate in presence of 1. Scholars Research Library.

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A Comparative Analysis of the Potential Biological Activity of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid

Introduction

In the landscape of contemporary drug discovery, the exploration of novel chemical entities with therapeutic potential is a paramount endeavor. This guide delves into a comparative analysis of the predicted biological activity of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, a molecule of interest due to its unique structural features. While direct experimental data on this specific compound is limited in the public domain, a robust understanding of its potential can be extrapolated from the well-documented activities of its structural analogs: keto acids and compounds bearing the trimethoxyphenyl moiety.

This document serves as a predictive guide for researchers, scientists, and drug development professionals, offering a scientifically grounded framework for initiating research into this promising compound. By dissecting the known biological effects of its constituent chemical motifs, we can construct a hypothetical activity profile for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid and propose experimental strategies for its validation.

Structural Rationale for Comparison

The structure of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid combines two key pharmacophores: a 4-oxobutanoic acid backbone and a 2,4,5-trimethoxyphenyl ring.

• The 4-Oxobutanoic Acid Backbone: This keto acid framework is a versatile scaffold in medicinal chemistry. The presence of both a ketone and a carboxylic acid group allows for diverse chemical interactions and metabolic transformations. Derivatives of 4-oxobutanoic acid are known to be precursors in the synthesis of various heterocyclic compounds with a range of biological activities.[1]

• The 2,4,5-Trimethoxyphenyl Moiety: The trimethoxyphenyl group, particularly the 3,4,5-trimethoxy substitution pattern, is a hallmark of many potent biologically active compounds. This moiety is often associated with anticancer and anti-inflammatory properties, largely attributed to its ability to interact with various biological targets, including tubulin and cyclooxygenase (COX) enzymes.

The strategic combination of these two motifs in 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid suggests a synergistic or unique biological activity profile worthy of investigation.

Comparative Analysis of Biological Activities

Based on the activities of structurally related compounds, we can hypothesize the potential biological activities of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid in several key therapeutic areas.

Potential Anti-inflammatory Activity

Hypothesis: The presence of the trimethoxyphenyl group suggests that 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid may possess anti-inflammatory properties.

Supporting Evidence: Numerous compounds containing the trimethoxyphenyl moiety have demonstrated significant anti-inflammatory effects. For instance, derivatives of 2-(trimethoxyphenyl)-thiazole have been shown to exhibit potent anti-inflammatory activity, in some cases exceeding that of the well-known nonsteroidal anti-inflammatory drug (NSAID), meloxicam.[2] These compounds are thought to act as selective COX-2 inhibitors or as inhibitors of inducible nitric oxide synthase (iNOS).[2] Furthermore, chalcones and pyrazoline derivatives containing a trimethoxyphenyl group have shown excellent COX-2 inhibitory activity.[3] The inducible enzyme heme oxygenase-1 (HO-1), which protects cells from inflammation, can be induced by compounds like chalcones that contain methoxyphenyl groups.[4]

Proposed Mechanism of Action: It is plausible that 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid could exert anti-inflammatory effects through the inhibition of key inflammatory enzymes like COX-2. The trimethoxyphenyl moiety could bind to the active site of these enzymes, leading to a reduction in the production of pro-inflammatory mediators such as prostaglandins.

Experimental Workflow for Assessing Anti-inflammatory Activity

Caption: Workflow for evaluating the anti-inflammatory potential.

Potential Anticancer Activity

Hypothesis: The trimethoxyphenyl moiety is a common feature in many potent anticancer agents, suggesting that 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid could exhibit cytotoxic effects against cancer cells.

Supporting Evidence: The 3,4,5-trimethoxyphenyl group is a key structural component of the potent tubulin polymerization inhibitor, combretastatin A-4.[5] Many synthetic analogs incorporating this moiety have been developed as anticancer agents.[5][6] For example, 2-substituted-4-(3′,4′,5′-trimethoxyphenyl)-5-aryl thiazoles have shown significant antiproliferative activity by binding to the colchicine site of tubulin and disrupting microtubule dynamics.[5] Pyrrolizine derivatives bearing a 3,4,5-trimethoxyphenyl moiety have also demonstrated cytotoxicity against various cancer cell lines, including multidrug-resistant ones.[7] Keto acids, in general, have also been investigated for their anticancer effects, with some studies suggesting they can inhibit tumor cell proliferation.[8] Ketogenic diets, which lead to an increase in ketone bodies, have been shown to have antitumor properties.[9][10]

Proposed Mechanism of Action: The primary hypothesized mechanism of anticancer activity for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid would be the disruption of microtubule polymerization, similar to other trimethoxyphenyl-containing compounds. This would lead to cell cycle arrest at the G2/M phase and subsequent apoptosis. Additionally, as a keto acid, it might interfere with cancer cell metabolism.

Signaling Pathway for Tubulin Polymerization Inhibition

Caption: Hypothesized mechanism of anticancer action.

Comparative Data Summary

The following table summarizes the reported biological activities of compounds structurally related to 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Compound Class	Specific Example(s)	Reported Biological Activity	Reference(s)
4-Oxo-4-phenylbutanoic Acid Derivatives	4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acid	S1P₁ receptor agonists for autoimmune diseases	[11]
4-oxo-4-phenylbutanoic acid	Precursor for fungicidal, bactericidal, and anti-inflammatory agents	[12]
Trimethoxyphenyl-Containing Compounds	2-(Trimethoxyphenyl)-thiazole derivatives	Potent anti-inflammatory activity (COX-2/iNOS inhibition)	[2]
2-Substituted-4-(3′,4′,5′-trimethoxyphenyl)-5-aryl thiazoles	Antiproliferative activity (tubulin polymerization inhibition)	[5]
Pyrazoline derivatives with trimethoxyphenyl moiety	Excellent COX-2 inhibitory activity	[3]
Keto Acids	General Keto Acids	Inhibit tumor cell proliferation	[8]
Branched-chain α-ketoacids (BCKAs)	Modulate macrophage polarization in the tumor microenvironment	[13]

Experimental Protocols

To validate the hypothesized biological activities of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, the following experimental protocols are recommended:

Protocol 1: In Vitro COX-1/COX-2 Inhibition Assay

Objective: To determine the inhibitory activity and selectivity of the test compound against COX-1 and COX-2 enzymes.

Methodology:

• Enzyme Preparation: Obtain purified ovine COX-1 and human recombinant COX-2.

• Assay Procedure:

  • Prepare a reaction mixture containing Tris-HCl buffer, hematin, and the respective enzyme.

  • Add the test compound at various concentrations (typically from 0.01 to 100 µM). A known COX inhibitor (e.g., celecoxib) should be used as a positive control.

  • Pre-incubate the mixture at room temperature for 15 minutes.

  • Initiate the reaction by adding arachidonic acid as the substrate.

  • Incubate at 37°C for a specified time (e.g., 10 minutes).

  • Stop the reaction by adding a solution of HCl.

  • Quantify the amount of prostaglandin E2 (PGE2) produced using an enzyme immunoassay (EIA) kit.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 values for both COX-1 and COX-2. The selectivity index (SI) can be calculated as the ratio of IC50 (COX-1) / IC50 (COX-2).

Protocol 2: In Vitro Antiproliferative Assay (MTT Assay)

Objective: To assess the cytotoxic effect of the test compound on cancer cell lines.

Methodology:

• Cell Culture: Culture selected cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer) in appropriate media and conditions.

• Assay Procedure:

  • Seed the cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified duration (e.g., 48 or 72 hours). A known anticancer drug (e.g., doxorubicin) should be used as a positive control.

  • After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals.

  • Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound and determine the IC50 value.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is currently lacking, a comparative analysis of its structural components strongly suggests its potential as a promising candidate for further investigation, particularly in the areas of anti-inflammatory and anticancer research. The presence of the 4-oxobutanoic acid backbone provides a versatile scaffold, while the 2,4,5-trimethoxyphenyl moiety is a well-established pharmacophore associated with potent biological effects.

The proposed experimental workflows provide a clear path for the systematic evaluation of these hypothesized activities. Future research should focus on the synthesis of this compound and its derivatives, followed by rigorous in vitro and in vivo testing to elucidate its precise mechanisms of action and therapeutic potential. The insights gained from such studies will be invaluable in determining the future trajectory of this compound in the drug discovery pipeline.

References

• (PDF) Synthesis and evaluation of the anti-inflammatory activity of some 2-(Trimethoxyphenyl)-4-R1-5-R2-Thiazoles - ResearchGate. (n.d.). Retrieved January 22, 2026, from [Link]

• Buzard, D. J., Han, S., Thoresen, L., Moody, J., Lopez, L., Kawasaki, A., Schrader, T., Sage, C., Gao, Y., Edwards, J., Barden, J., Thatte, J., Fu, L., Solomon, M., Liu, L., Al-Shamma, H., Gatlin, J., Le, M., Xing, C., … Jones, R. M. (2011). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. Bioorganic & Medicinal Chemistry Letters, 21(19), 6013–6018. [Link]

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The Isomeric Advantage: A Comparative Analysis of Trimethoxy Substitution on Phenylbutanoic Acid Derivatives as Cytotoxic Agents

In the intricate world of drug discovery, the specific placement of functional groups on a core scaffold can dramatically alter biological activity. This guide provides a detailed comparative analysis of three key positional isomers of trimethoxy-substituted phenylbutanoic acid, focusing on how the arrangement of methoxy groups on the phenyl ring dictates their potential as cytotoxic agents. We will delve into the structure-activity relationships (SAR), physicochemical properties, and the mechanistic underpinnings of their action, supported by experimental data and detailed laboratory protocols for researchers in oncology and medicinal chemistry.

Introduction: The Subtle Power of Isomerism

Butanoic acid derivatives are a versatile class of compounds with a wide range of pharmacological applications. When attached to a phenyl ring, this four-carbon carboxylic acid scaffold can be systematically modified to optimize its interaction with biological targets. The addition of methoxy (-OCH₃) groups is a common strategy in medicinal chemistry to enhance metabolic stability and modulate electronic properties, thereby improving pharmacokinetic and pharmacodynamic profiles.

This guide focuses on a direct comparison of butanoic acid derivatives featuring three distinct trimethoxy-substitution patterns on the phenyl ring:

• 3,4,5-Trimethoxy: A pattern famously associated with potent anticancer agents that interfere with microtubule dynamics.

• 2,4,5-Trimethoxy: A pattern found in natural products and their metabolites.

• 2,3,4-Trimethoxy: A less common pattern whose properties provide a valuable contrast for understanding SAR.

The central hypothesis is that the spatial arrangement of these methoxy groups critically influences the molecule's ability to interact with its biological target, leading to significant differences in efficacy. We will explore this by focusing on their most prominent and well-documented activity: the inhibition of cancer cell proliferation.

The Trimethoxyphenyl Moiety: A Privileged Scaffold in Anticancer Research

The trimethoxyphenyl (TMP) group, particularly the 3,4,5-isomer, is a cornerstone of many potent tubulin polymerization inhibitors.[1] These agents disrupt the formation of microtubules, which are essential components of the cytoskeleton required for cell division (mitosis).[2] By interfering with microtubule dynamics, these compounds can arrest cancer cells in the G2/M phase of the cell cycle, ultimately leading to programmed cell death (apoptosis).[1][3]

The most famous example is Combretastatin A-4 (CA-4), a natural product isolated from the South African bush willow.[3] Its simple structure, featuring a 3,4,5-trimethoxyphenyl "A-ring," has inspired the synthesis of countless analogues. The key to its activity is the ability of the TMP ring to bind to the colchicine-binding site on β-tubulin.[1][4] This interaction prevents the tubulin dimers from polymerizing into microtubules, thereby halting mitosis.[4] The butanoic acid derivatives discussed herein are designed based on these established principles.

Comparative Analysis of Isomeric Performance

The biological efficacy of these isomers is not equivalent. The 3,4,5-substitution pattern consistently emerges as the most potent arrangement for anticancer activity, a finding that underscores the importance of precise molecular geometry.

Biological Activity: Cytotoxicity

While direct comparative data for all three butanoic acid isomers is not consolidated in a single study, we can synthesize a strong comparative case from the extensive literature on TMP-containing compounds and related cinnamic acid precursors. The 3,4,5-TMP moiety is consistently linked to the most potent antiproliferative activity due to its optimal fit in the colchicine binding site of tubulin.[1][5]

Studies on related structures, such as piplartine-inspired trimethoxycinnamates, have demonstrated significant trypanocidal and cytotoxic activity, with IC₅₀ values in the micromolar range.[6] For instance, an ester derivative of 3,4,5-trimethoxycinnamic acid showed potent activity against Trypanosoma cruzi with an IC₅₀ of 28.21 µM against the epimastigote form.[6] Analogues designed as CA-4 mimics frequently exhibit potent cytotoxicity against various human cancer cell lines, including HeLa (cervical), MCF-7 (breast), and A549 (lung), with IC₅₀ values often in the nanomolar to low micromolar range.[3]

Table 1: Comparative Cytotoxic Activity of Representative Trimethoxyphenyl (TMP) Derivatives

Compound Class / Isomer	Cell Line	IC₅₀ (µM)	Mechanism of Action	Reference
3,4,5-TMP (CA-4 Analogue 9p)	HeLa	0.047	Tubulin Polymerization Inhibition	[3]
3,4,5-TMP (CA-4 Analogue 9p)	MCF-7	0.90	Tubulin Polymerization Inhibition	[3]
3,4,5-TMP (Benzoxazole 4d)	MGC-803	0.45	Tubulin Polymerization Inhibition	[1]
3,4,5-TMP (Cinnamate Ester 11)	T. cruzi (epimastigote)	28.21	Oxidative Stress / Mitochondrial Damage	[6]

Note: Data is for structurally related compounds containing the specified TMP isomer to illustrate the potent bioactivity associated with this substitution pattern. Direct IC₅₀ values for the specific butanoic acid derivatives would require dedicated experimental validation as outlined in Section 5.

Structure-Activity Relationship (SAR) Insights

The superior activity of the 3,4,5-isomer can be explained by several factors:

• Electronic Properties: The symmetrical arrangement of the three methoxy groups on the phenyl ring creates a specific electron distribution that is favorable for binding. The methoxy groups at positions 3 and 5 are meta to the butanoic acid chain, while the group at position 4 is para. This arrangement enhances the hydrogen bond accepting capacity of the oxygen atoms, which is crucial for interaction with amino acid residues in the colchicine-binding pocket.[4]

• Steric Factors: The 3,4,5-pattern provides a relatively unhindered profile that fits snugly into the binding site. In contrast, the 2,3,4- and 2,4,5-isomers introduce a methoxy group at the ortho position (C2). This can cause steric clashes with the protein, potentially preventing optimal orientation for binding and reducing inhibitory activity.

• Conformational Rigidity: The cis-configuration locked by certain scaffolds (like the double bond in CA-4 or a heterocyclic ring in its analogues) is critical for activity.[3] While the butanoic acid chain is flexible, the orientation of the TMP ring itself is the primary determinant of binding affinity. The 3,4,5-substitution pattern allows the ring to adopt the most favorable conformation for this interaction.

Physicochemical Properties

Table 2: Predicted Physicochemical Properties of Trimethoxycinnamic Acid Isomers

Property	3,4,5-Trimethoxy	2,3,4-Trimethoxy	2,4,5-Trimethoxy
Molecular Weight	238.24	238.24	238.24
logP (estimated)	2.00 - 2.24	2.23	1.83 (for α-Asarone)
Water Solubility (mg/L, est.)	3040	220	Not Available
Polar Surface Area (Ų)	65.0	65.0	65.0
pKa (Strongest Acidic, est.)	3.71	3.72	Not Available

Data sourced from PubChem and FooDB for trimethoxycinnamic acid isomers.[7][8][9]

The data suggests that while all isomers have similar molecular weights and polar surface areas, there are subtle differences in lipophilicity and predicted water solubility. The symmetrical 3,4,5-isomer is predicted to have relatively good water solubility compared to the 2,3,4-isomer, which could be advantageous for bioavailability.[7][9]

Experimental Workflows: Synthesis and Evaluation

To validate the hypotheses generated from SAR analysis, robust and reproducible experimental protocols are essential. Here, we provide a generalized synthesis scheme and a detailed protocol for evaluating cytotoxicity.

General Synthesis of 4-(Trimethoxyphenyl)butanoic Acids

A common and effective method for synthesizing these target compounds is through the Friedel-Crafts acylation of a trimethoxybenzene isomer with succinic anhydride, followed by a Clemmensen or Wolff-Kishner reduction of the resulting keto acid.

Caption: General two-step synthesis pathway for target compounds.

Causality: This protocol utilizes a Friedel-Crafts acylation, a classic method for forming C-C bonds with an aromatic ring. Aluminum chloride (AlCl₃) is used as a Lewis acid catalyst to activate the succinic anhydride for electrophilic attack on the electron-rich 1,2,3-trimethoxybenzene ring. The subsequent Clemmensen reduction is chosen to selectively reduce the ketone to a methylene group without affecting the carboxylic acid or the methoxy groups.

• Acylation:

  • To a stirred suspension of anhydrous aluminum chloride (2.2 eq) in an inert solvent like carbon disulfide (CS₂) under a nitrogen atmosphere at 0°C, add succinic anhydride (1.1 eq).

  • Slowly add a solution of 1,2,3-trimethoxybenzene (1.0 eq) in CS₂ to the mixture, maintaining the temperature below 5°C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours until TLC analysis indicates consumption of the starting material.

  • Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

  • Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product (4-oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid) by recrystallization or column chromatography.

• Reduction:

  • Prepare amalgamated zinc (Zn(Hg)) by stirring zinc dust (10 eq) with a 5% aqueous solution of mercury(II) chloride for 10 minutes, then decanting the solution and washing the solid with water.

  • Add the amalgamated zinc to a round-bottom flask containing concentrated hydrochloric acid.

  • Add the keto acid intermediate (1.0 eq) and a co-solvent such as toluene to the flask.

  • Heat the mixture to reflux with vigorous stirring for 8-12 hours. Additional portions of HCl may be required during the reaction.

  • After cooling, separate the organic layer. Extract the aqueous layer with toluene.

  • Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and evaporate the solvent.

  • Purify the final product, 4-(3,4,5-trimethoxyphenyl)butanoic acid, by recrystallization.

Cytotoxicity Evaluation: The MTT Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.[10] Viable cells with active mitochondria contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to purple formazan crystals.[10] The amount of formazan produced is proportional to the number of viable cells.

Caption: Step-by-step workflow for the MTT cell viability assay.

Self-Validation: This protocol incorporates controls (untreated cells for 100% viability, and media-only wells for background) to ensure the validity of the results. The final absorbance reading is directly proportional to the number of living cells, providing a quantitative measure of cytotoxicity.

• Cell Seeding: Seed a human cancer cell line (e.g., MCF-7) into a 96-well flat-bottom plate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium.[11] Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the trimethoxyphenyl butanoic acid isomers in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., from 0.01 µM to 100 µM). Include wells with untreated cells (vehicle control) and wells with medium only (background control).

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.[11]

• MTT Addition: After the incubation period, add 20 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[11]

• Formazan Formation: Incubate the plate for an additional 1.5 to 4 hours at 37°C.[11][12] During this time, viable cells will convert the soluble yellow MTT into insoluble purple formazan crystals.

• Solubilization: Carefully remove the medium from each well. Add 150 µL of Dimethyl Sulfoxide (DMSO) to each well to dissolve the formazan crystals.[11]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance of each well at a wavelength of 490-590 nm using a microplate reader.

• Data Analysis: Subtract the average absorbance of the background control from all other readings. Calculate cell viability as a percentage relative to the untreated control cells. Plot the percentage of cell viability against the logarithm of the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Conclusion and Future Directions

The comparative analysis strongly indicates that the 3,4,5-trimethoxy substitution pattern on a phenylbutanoic acid scaffold is the most promising for developing potent cytotoxic agents, primarily due to its established role in inhibiting tubulin polymerization. The structural rigidity and electronic signature of this isomer allow for optimal binding to the colchicine site on β-tubulin, a mechanism well-supported by extensive research on Combretastatin A-4 and its analogues.[5][13] The 2,4,5- and 2,3,4-isomers, while potentially possessing other biological activities, are predicted to be less effective as tubulin inhibitors due to steric hindrance at the ortho position.

This guide provides the foundational knowledge and detailed protocols necessary for researchers to synthesize these compounds and validate their comparative efficacy experimentally. Future work should focus on direct, head-to-head testing of these butanoic acid isomers against a panel of cancer cell lines, followed by in-depth mechanistic studies, including tubulin polymerization assays and cell cycle analysis, to confirm the SAR hypotheses presented herein. Such studies will further illuminate the subtle yet powerful role of isomerism in rational drug design.

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A Spectroscopic Journey: Differentiating 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid from its Precursors

In the landscape of pharmaceutical synthesis, the meticulous characterization of intermediates is paramount to ensuring the integrity and purity of the final active pharmaceutical ingredient (API). This guide provides an in-depth spectroscopic comparison of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, a key building block, with its parent precursors: 1,2,4-trimethoxybenzene and succinic anhydride. Understanding the distinct spectral signatures of each compound is crucial for reaction monitoring, quality control, and ultimately, successful drug development.

The synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is typically achieved through a Friedel-Crafts acylation reaction. This electrophilic aromatic substitution involves the reaction of the electron-rich 1,2,4-trimethoxybenzene with succinic anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride. The reaction introduces the succinoyl group onto the aromatic ring, leading to the formation of the target keto-acid.

The Synthetic Pathway: A Friedel-Crafts Acylation Approach

The logical workflow for the synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is outlined below. The choice of a strong Lewis acid like AlCl₃ is critical to activate the succinic anhydride, generating a highly electrophilic acylium ion that can then attack the activated aromatic ring of 1,2,4-trimethoxybenzene. The subsequent workup with water hydrolyzes the aluminum complexes and protonates the carboxylate to yield the final product.

Caption: Synthetic workflow for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Spectroscopic Comparison: Unveiling the Molecular Transformation

The transformation of the precursors into the final product induces significant changes in their respective spectroscopic fingerprints. A detailed comparison of the ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data is presented below.

¹H NMR Spectroscopy: A Tale of Shifting Protons

The ¹H NMR spectrum provides a clear narrative of the chemical changes occurring during the synthesis. The high symmetry of the starting materials gives way to a more complex pattern in the product.

Compound	Chemical Shift (δ) and Multiplicity
1,2,4-Trimethoxybenzene	~6.76 (s, 1H, Ar-H), ~6.50 (d, 1H, Ar-H), ~6.38 (d, 1H, Ar-H), ~3.83 (s, 3H, -OCH₃), ~3.81 (s, 3H, -OCH₃), ~3.74 (s, 3H, -OCH₃)[1]
Succinic Anhydride	~2.90 (s, 4H, -CH₂-CH₂-)[2]
4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid (Predicted)	~10-12 (br s, 1H, -COOH), ~7.3 (s, 1H, Ar-H), ~6.5 (s, 1H, Ar-H), ~3.9 (s, 3H, -OCH₃), ~3.85 (s, 3H, -OCH₃), ~3.8 (s, 3H, -OCH₃), ~3.2 (t, 2H, -CO-CH₂-), ~2.8 (t, 2H, -CH₂-COOH)

Key Insights from ¹H NMR:

• Disappearance of Succinic Anhydride's Singlet: The characteristic singlet of the four equivalent protons of succinic anhydride at ~2.90 ppm is absent in the product's spectrum.

• Emergence of Two Triplets: In its place, two new triplets are predicted to appear for the product, corresponding to the two non-equivalent methylene groups of the butanoic acid chain. The triplet deshielded at ~3.2 ppm is adjacent to the newly formed ketone, while the triplet at ~2.8 ppm is adjacent to the carboxylic acid group.

• Shift in Aromatic Protons: The aromatic protons of 1,2,4-trimethoxybenzene, which appear as a set of singlet and doublets, are replaced by two singlets in the product, reflecting the substitution pattern on the aromatic ring.

• Appearance of a Carboxylic Acid Proton: A broad singlet, characteristic of a carboxylic acid proton, is expected to appear significantly downfield (around 10-12 ppm).

Caption: ¹H NMR differentiation of the aliphatic chain.

¹³C NMR Spectroscopy: Tracking the Carbon Skeleton's Evolution

The ¹³C NMR spectrum corroborates the structural changes observed in the ¹H NMR, providing a detailed map of the carbon framework.

Compound	Chemical Shift (δ)
1,2,4-Trimethoxybenzene	Aromatic carbons between ~97-155 ppm, Methoxy carbons around ~56 ppm.
Succinic Anhydride	Carbonyl carbons at ~177 ppm, Methylene carbons at ~29 ppm[3]
4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid (Predicted)	Aromatic carbons between ~98-158 ppm, Aromatic ketone carbonyl (~197 ppm), Carboxylic acid carbonyl (~178 ppm), Methoxy carbons (~56 ppm), Methylene carbon adjacent to ketone (~34 ppm), Methylene carbon adjacent to carboxylic acid (~28 ppm)

Key Insights from ¹³C NMR:

• New Carbonyl Signals: The most telling change is the appearance of two new carbonyl signals in the product's spectrum. A signal around 197 ppm is indicative of the newly formed aromatic ketone, while the signal around 178 ppm corresponds to the carboxylic acid carbonyl. The single carbonyl peak of succinic anhydride is no longer present.

• Aliphatic Carbon Shifts: The single methylene carbon signal of succinic anhydride is replaced by two distinct methylene carbon signals in the product, reflecting their different chemical environments.

• Aromatic Carbon Complexity: The number of aromatic carbon signals may increase or shift due to the introduction of the acyl group, breaking the symmetry of the 1,2,4-trimethoxybenzene precursor.

Infrared (IR) Spectroscopy: The Vibrational Fingerprints of Functional Groups

IR spectroscopy is particularly powerful in identifying the introduction of new functional groups.

Compound	Key IR Absorptions (cm⁻¹)
1,2,4-Trimethoxybenzene	C-O stretching (aromatic ethers) around 1200-1275 cm⁻¹ and 1020-1075 cm⁻¹, C-H stretching (aromatic) above 3000 cm⁻¹, C=C stretching (aromatic) around 1500-1600 cm⁻¹[4]
Succinic Anhydride	Strong C=O stretching (anhydride) bands around 1865 cm⁻¹ and 1780 cm⁻¹[5][6]
4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid (Predicted)	Broad O-H stretching (carboxylic acid) from 2500-3300 cm⁻¹, Strong C=O stretching (aromatic ketone) around 1680 cm⁻¹, Strong C=O stretching (carboxylic acid) around 1710 cm⁻¹, C-O stretching (aromatic ethers and carboxylic acid) in the 1200-1300 cm⁻¹ region.

Key Insights from IR Spectroscopy:

• Disappearance of Anhydride Peaks: The two characteristic, sharp, and strong carbonyl peaks of the anhydride functional group in succinic anhydride are absent in the product.

• Appearance of Ketone and Carboxylic Acid Peaks: The product spectrum is predicted to be dominated by a strong absorption around 1680 cm⁻¹ for the aromatic ketone and another strong peak around 1710 cm⁻¹ for the carboxylic acid carbonyl.

• Broad O-H Stretch: A very broad absorption band in the region of 2500-3300 cm⁻¹, characteristic of the hydrogen-bonded O-H group of a carboxylic acid, will be a prominent feature of the product's IR spectrum.

Caption: Key IR vibrational changes during the synthesis.

Mass Spectrometry: Confirming the Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compounds and offers clues about their structure through fragmentation patterns.

Compound	Molecular Weight ( g/mol )	Key Fragmentation Patterns
1,2,4-Trimethoxybenzene	168.19	The molecular ion peak [M]⁺ at m/z 168 is expected to be prominent. Fragmentation may involve the loss of methyl groups (-15) or methoxy groups (-31). A significant peak at m/z 153 is commonly observed, corresponding to the loss of a methyl group.[1]
Succinic Anhydride	100.07	The molecular ion peak [M]⁺ at m/z 100 is observable. Common fragments include the loss of CO (-28) to give a peak at m/z 72, and the loss of CO₂ (-44) to give a peak at m/z 56.[2]
4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid (Predicted)	268.26	The molecular ion peak [M]⁺ at m/z 268 should be detectable. A prominent fragment would be the acylium ion at m/z 195, formed by cleavage of the bond between the carbonyl carbon and the adjacent methylene group. Other fragments may arise from the loss of water (-18) or the carboxylic acid group (-45).

Key Insights from Mass Spectrometry:

• Molecular Ion Peak: The most definitive evidence of product formation is the observation of a molecular ion peak at m/z 268, which corresponds to the molecular weight of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

• Characteristic Acylium Ion: A strong peak at m/z 195, representing the [ (CH₃O)₃C₆H₂CO ]⁺ fragment, would be a clear indicator of the successful acylation of the trimethoxybenzene ring.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Parameters: Typical parameters include a 30-degree pulse angle, a 2-second relaxation delay, and 16-32 scans.

• ¹³C NMR Parameters: Typical parameters include a 45-degree pulse angle, a 2-5 second relaxation delay, and a sufficient number of scans (e.g., 1024 or more) to obtain a good signal-to-noise ratio. Proton decoupling is employed.

• Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For solid samples, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing the mixture into a thin, transparent disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Record the spectrum on an FTIR spectrometer.

• Data Acquisition: Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Data Processing: Perform a background subtraction using a spectrum of the empty sample compartment or a pure KBr pellet.

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Analyze the sample using a mass spectrometer with an appropriate ionization source, such as Electrospray Ionization (ESI) or Electron Impact (EI).

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Conclusion

The spectroscopic comparison of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid with its precursors, 1,2,4-trimethoxybenzene and succinic anhydride, reveals a clear and logical progression of chemical transformation. Each spectroscopic technique provides a unique and complementary piece of the structural puzzle. By carefully analyzing the shifts in NMR signals, the appearance and disappearance of key vibrational bands in IR, and the molecular weight and fragmentation patterns in mass spectrometry, researchers can confidently confirm the successful synthesis and purity of this important pharmaceutical intermediate. This guide serves as a foundational reference for scientists and professionals in the field of drug development, emphasizing the power of spectroscopy in chemical synthesis and analysis.

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A Comparative Guide to the Synthesis of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid: A Validation of Synthetic Routes

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical synthesis, the efficient and reliable production of key intermediates is paramount. 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a valuable building block in the synthesis of various pharmacologically active molecules. This guide provides an in-depth comparison of two synthetic routes for its preparation: the classical Friedel-Crafts acylation and a plausible alternative involving a Reformatsky reaction followed by oxidation. By presenting detailed experimental protocols, comparative data, and a thorough analysis of the underlying chemical principles, this document serves as a practical resource for chemists in the field.

Introduction to 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, with its substituted phenyl ring and butanoic acid chain, represents a versatile scaffold in medicinal chemistry. The presence of the trimethoxyphenyl moiety is a common feature in a number of bioactive natural products and synthetic compounds, often imparting desirable pharmacokinetic properties. The keto-acid functionality provides a handle for further chemical modifications, making it a crucial intermediate in the development of novel therapeutics. The validation of a robust and efficient synthetic route is therefore a critical step in ensuring a consistent and scalable supply of this important precursor.

Route 1: Friedel-Crafts Acylation of 1,2,4-Trimethoxybenzene

The Friedel-Crafts acylation is a cornerstone of aromatic chemistry and a widely employed method for the synthesis of aryl ketones.[1] In this approach, the electron-rich 1,2,4-trimethoxybenzene undergoes electrophilic aromatic substitution with succinic anhydride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).

Mechanistic Rationale

The reaction is initiated by the activation of succinic anhydride by the Lewis acid, forming a highly electrophilic acylium ion. The π-electrons of the aromatic ring of 1,2,4-trimethoxybenzene then attack this electrophile, leading to the formation of a resonance-stabilized carbocation intermediate (a sigma complex). A subsequent deprotonation step restores the aromaticity of the ring, yielding the desired product. The trimethoxy-substituted benzene ring is highly activated, which facilitates the electrophilic attack. The directing effects of the methoxy groups favor substitution at the position para to one of the methoxy groups and ortho to the other two, leading to the desired 2,4,5-substitution pattern on the resulting phenyl ketone.

Experimental Protocol: Friedel-Crafts Acylation

Materials:

• 1,2,4-Trimethoxybenzene

• Succinic anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Ice

• Sodium sulfate (Na₂SO₄), anhydrous

• Ethyl acetate

• Hexanes

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous dichloromethane (100 mL) and anhydrous aluminum chloride (2.2 equivalents).

• Cool the suspension to 0 °C in an ice bath.

• In a separate flask, dissolve 1,2,4-trimethoxybenzene (1 equivalent) and succinic anhydride (1.1 equivalents) in anhydrous dichloromethane (50 mL).

• Add the solution of the aromatic compound and anhydride dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the slow addition of crushed ice, followed by concentrated hydrochloric acid (50 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from an ethyl acetate/hexanes mixture to afford pure 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Visualization of the Friedel-Crafts Acylation Workflow

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Definitive Structural Elucidation: A Comparative Guide to Confirming 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid via X-ray Crystallography

In the landscape of pharmaceutical development and materials science, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. The precise arrangement of atoms dictates a compound's physical properties, its biological activity, and its ultimate utility. This guide provides an in-depth comparison of analytical techniques for the structural confirmation of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, a compound of interest for synthetic chemistry. While various spectroscopic methods offer valuable insights, we will demonstrate why single-crystal X-ray crystallography (SC-XRD) stands as the definitive "gold standard" for this purpose, providing unparalleled detail and certainty.

The Analytical Challenge: 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

The molecule , 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, possesses several key features: a substituted aromatic ring, a ketone, and a carboxylic acid functional group. While its 2D connectivity can be readily proposed through its synthesis—typically a Friedel-Crafts reaction between succinic anhydride and 1,2,4-trimethoxybenzene—several critical structural questions remain that spectroscopic data alone cannot definitively answer:

• Conformational Ambiguity: The flexibility of the butanoic acid chain allows for multiple low-energy conformations. What is the precise torsion angle between the phenyl ring and the carbonyl group in the solid state?

• Intermolecular Interactions: How do the molecules arrange themselves in a crystal lattice? Understanding the hydrogen bonding (e.g., via the carboxylic acid) and potential π-stacking interactions is crucial for predicting physical properties like solubility and melting point.[1][2]

• Precise Geometric Parameters: What are the exact bond lengths and angles? These can reveal subtle electronic effects within the molecule that are averaged out in solution-state measurements.

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is an experimental science that determines the atomic and molecular structure of a crystal by diffracting a beam of X-rays.[3] By measuring the angles and intensities of these diffracted beams, a three-dimensional map of the electron density within the crystal is produced.[3][4] This map is then used to determine the precise position of each atom, their chemical bonds, and other structural details.[3]

Experimental Protocol: A Self-Validating Workflow

The following protocol outlines the necessary steps to achieve a definitive crystal structure. Each stage includes causality and validation checkpoints, ensuring the trustworthiness of the final model.

Step 1: Synthesis and High-Purity Recrystallization

• Causality: The success of crystallography is critically dependent on the purity of the starting material. Impurities can inhibit crystal growth or become incorporated as defects, leading to poor diffraction quality.

• Protocol:

  • Synthesize 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, for instance, via a Friedel-Crafts acylation.[5]

  • Purify the crude product using column chromatography until spectroscopic analysis (¹H NMR, ¹³C NMR) indicates >99% purity.

  • Perform a final recrystallization from a suitable solvent (e.g., ethanol/water, ethyl acetate/heptane) to obtain a highly crystalline powder. This step removes amorphous content and residual impurities.

Step 2: Growing Diffraction-Quality Single Crystals

• Causality: This is often the most challenging step. The goal is to encourage molecules to slowly and orderly assemble into a single, unfractured crystal lattice. Rapid precipitation leads to polycrystalline powders, which are unsuitable for SC-XRD.[6]

• Protocol (Slow Evaporation - Method of Choice for Stable Organic Molecules):

  • Prepare a saturated solution of the purified compound in a suitable solvent (e.g., acetone, ethyl acetate, or a mixture) in a clean, small vial.

  • Loosely cap the vial to allow for slow solvent evaporation over several days to weeks at a constant temperature.

  • Monitor the vial for the appearance of small, optically clear crystals. Ideal crystals for analysis are typically 0.1-0.3 mm in size.[7]

Step 3: Crystal Mounting and Data Collection

• Causality: The selected crystal must be carefully mounted and positioned within the X-ray beam to ensure all possible diffraction spots are collected.[3] Freezing the crystal reduces atomic vibrations, leading to a sharper diffraction pattern and higher quality data.[3]

• Protocol:

  • Under a microscope, select a single, clear crystal with well-defined faces and no visible cracks.

  • Mount the crystal on a specialized loop (e.g., nylon) using a cryo-protectant oil.[3]

  • The loop is then attached to a goniometer head and placed on the diffractometer.[3]

  • The crystal is flash-cooled in a stream of cold nitrogen gas (typically 100 K).

  • A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam, with each frame capturing a small rotation angle.[8] Data should be collected to a resolution of at least 0.85 Å for small organic molecules.[9]

Step 4: Structure Solution and Refinement

• Causality: The collected diffraction intensities are processed to generate an initial electron density map. A molecular model is then built into this map and computationally refined to best fit the experimental data. The quality of this fit is assessed by statistical indicators.

• Protocol:

  • The raw diffraction images are processed and integrated to produce a list of reflection intensities.[10]

  • Software packages (e.g., SHELXT, Olex2) are used to solve the "phase problem" and generate an initial structural model.[10]

  • The atomic positions and their displacement parameters are refined against the observed data.

  • Validation: The refinement quality is judged by key metrics:

    • R1: The residual factor, or R-value, measures the agreement between the calculated and observed structure factor amplitudes. Values below 5% (0.05) are considered good for small molecules.[11][12]

    • wR2: A weighted residual factor based on squared intensities.[11]

    • Goodness-of-Fit (GooF): This value should converge to approximately 1.0 for a good model.[10][11]

Orthogonal Validation & Comparative Analysis

While SC-XRD is definitive, other techniques provide complementary, though incomplete, structural information. Integrating these methods provides a holistic understanding.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• What it Provides: ¹H and ¹³C NMR are excellent for confirming the molecular connectivity (the "carbon-hydrogen framework") in solution. It can verify the presence of the trimethoxy groups, the aromatic protons, and the aliphatic chain protons, confirming the 2D structure.

• Limitations: NMR data reflects a time- and population-averaged structure in the solution phase. It cannot provide the precise bond lengths, angles, or the specific solid-state conformation dictated by crystal packing forces.[14][15] While advanced NMR techniques (like NOESY) can give distance constraints, they do not yield a complete, high-resolution 3D model in the same way as crystallography.

Mass Spectrometry (MS)

• What it Provides: MS is a powerful tool for determining the mass-to-charge ratio of molecules.[16] High-resolution mass spectrometry (HRMS) can confirm the elemental formula (C₁₃H₁₆O₆ for the target molecule) with high accuracy, corroborating the proposed structure.[16][17] Fragmentation patterns can also support the proposed connectivity.[18]

• Limitations: MS provides no direct information about the 3D arrangement of atoms.[19] It cannot distinguish between isomers and provides no data on conformational preferences or intermolecular interactions.

Infrared (IR) Spectroscopy

• What it Provides: IR spectroscopy is excellent for identifying the presence of specific functional groups. For this molecule, it would clearly show characteristic absorption bands for the carboxylic acid O-H, the ketone C=O, the carboxylic acid C=O, and the C-O ether linkages.

• Limitations: While confirming functional groups, IR spectroscopy gives very limited information about how these groups are connected within the molecular framework. It offers no insight into the 3D structure.

Synthesis of Evidence: A Workflow for Unambiguous Confirmation

The most rigorous scientific approach uses these techniques in a complementary fashion. NMR and MS first confirm the molecular formula and connectivity. IR confirms the functional groups. However, only SC-XRD provides the definitive, high-resolution 3D structure, answering the critical questions of conformation and intermolecular packing.

Caption: Workflow for definitive structure elucidation.

Comparative Data Summary

Technique	Information Provided	Sample Phase	Ambiguity	Definitive 3D Structure?
SC-X-ray Crystallography	Precise atomic coordinates, bond lengths/angles, conformation, intermolecular interactions.[7]	Solid (Single Crystal)	Low	Yes
NMR Spectroscopy	Atomic connectivity, solution-state structure.	Solution	High (for 3D structure)	No
Mass Spectrometry	Molecular weight, elemental formula.[17][19]	Gas (Ionized)	High (cannot distinguish isomers).[19]	No
IR Spectroscopy	Presence of functional groups.	Solid/Liquid	Very High	No
Computational Modeling	Theoretical low-energy conformation.	In Silico	High (requires experimental validation).[20]	No

Conclusion

For researchers, scientists, and drug development professionals, certainty is paramount. While spectroscopic techniques like NMR, MS, and IR are essential for routine characterization and confirmation of a proposed 2D structure, they leave critical questions of three-dimensional arrangement unanswered. Single-crystal X-ray crystallography is the only technique that provides a direct, high-resolution, and unambiguous visualization of the molecular structure in the solid state.[21][22] It resolves conformational ambiguities, precisely defines geometric parameters, and reveals the crucial intermolecular interactions that govern a compound's macroscopic properties. For 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, as with any novel compound of significant interest, the crystal structure is not merely confirmatory data; it is the foundational piece of evidence upon which further research and development can be confidently built.

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A Comparative Guide to Cross-Reactivity Studies of Antibodies for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid Derivatives

This guide provides an in-depth technical comparison of methodologies for evaluating the cross-reactivity of antibodies raised against derivatives of the small molecule hapten, 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. It is intended for researchers, scientists, and drug development professionals seeking to develop and validate highly specific immunoassays.

Introduction: The Imperative of Specificity in Hapten Immunoassays

The specificity of an antibody is a cornerstone of its utility in any immunoassay.[1] For small molecules, or haptens, like 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, achieving high specificity is particularly challenging due to the potential for cross-reactivity with structurally analogous compounds.[2][3] A hapten is a small molecule that requires conjugation to a larger carrier protein to elicit an immune response.[4] The resultant antibodies, while targeted to the hapten, may exhibit binding to other molecules that share similar structural motifs, a phenomenon known as cross-reactivity.[5][6]

Uncharacterized cross-reactivity can severely compromise the reliability of an immunoassay, leading to false-positive results and inaccurate quantification.[3] Consequently, rigorous cross-reactivity profiling is a non-negotiable aspect of antibody validation and assay development.[7][8] This guide will dissect the foundational principles of antibody-hapten interactions and provide a comparative analysis of the two leading methodologies for quantifying cross-reactivity: competitive Enzyme-Linked Immunosorbent Assay (ELISA) and Surface Plasmon Resonance (SPR).

The Molecular Basis of Antibody-Hapten Recognition and Cross-Reactivity

The binding of an antibody to a hapten is a highly specific interaction dictated by the physicochemical complementarity between the antibody's binding site (paratope) and the hapten's structure (epitope).[9] For a small molecule such as 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, the entire molecule essentially functions as the epitope.

Cross-reactivity occurs when an antibody's paratope recognizes and binds to molecules other than the immunizing hapten.[5][6] The extent of this off-target binding is primarily governed by the structural similarity between the parent hapten and the cross-reacting molecule. Key determinants include:

• Steric Hindrance and Conformational Fit: Minor alterations to the molecular skeleton can prevent optimal docking within the antibody's binding pocket.

• Key Functional Groups: The trimethoxy-substituted phenyl ring, the ketone group, and the butanoic acid chain are all potential points of interaction. Modification, removal, or relocation of these groups will likely impact binding affinity.

• Electronic and Hydrophobic Interactions: The distribution of charge and hydrophobic patches on the hapten surface are critical for forming stable, non-covalent bonds with the amino acid residues of the paratope.

A Framework for Predictive Cross-Reactivity Analysis

To systematically evaluate antibody specificity, a panel of structurally related derivatives should be synthesized and tested. The following table presents a hypothetical set of derivatives of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, designed to probe the antibody's tolerance for specific structural modifications.

Compound ID	Derivative Name	Key Structural Modification from Parent Compound	Predicted Cross-Reactivity Potential
Parent	4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid	-	100% (Reference)
D-1	4-Oxo-4-(2,5-dimethoxyphenyl)butanoic acid	Removal of the methoxy group at the 4-position of the phenyl ring.	High
D-2	4-Oxo-4-(2,4,6-trimethoxyphenyl)butanoic acid	Isomeric shift of a methoxy group on the phenyl ring.	Low to Moderate
D-3	4-Hydroxy-4-(2,4,5-trimethoxyphenyl)butanoic acid	Reduction of the ketone to a hydroxyl group.	Low
D-4	Methyl 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoate	Esterification of the terminal carboxylic acid.	Moderate
D-5	3-(2,4,5-trimethoxybenzoyl)propanoic acid	Isomeric rearrangement of the butanoic acid chain.	Low to Moderate

By quantifying the antibody's binding to this panel, a detailed "specificity map" can be generated, revealing the structural features most critical for recognition.

Methodologies for Quantitative Cross-Reactivity Assessment

A comparative analysis of the two most prevalent techniques for assessing antibody cross-reactivity against small molecules is presented below.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

Competitive ELISA is a highly sensitive and robust immunoassay format that is well-suited for determining the specificity of antibodies against haptens.[6][10] The assay relies on the principle of competition between the free analyte (potential cross-reactant) in a sample and a fixed amount of a labeled hapten (tracer) for a limited number of antibody binding sites.

Caption: Workflow of a competitive ELISA for cross-reactivity assessment.

• Antibody Immobilization: Coat the wells of a 96-well microtiter plate with the purified antibody raised against 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid. Incubate overnight at 4°C.

• Washing and Blocking: Wash the plate to remove unbound antibody. Block the remaining protein-binding sites on the well surface with a suitable blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Competition Reaction: Add standard solutions of the parent hapten and the potential cross-reactants at various concentrations to the wells. Immediately add a fixed concentration of the hapten conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP).

• Incubation: Incubate the plate for a defined period (e.g., 1-2 hours) at 37°C to allow for competitive binding.

• Washing: Wash the plate thoroughly to remove all unbound reagents.

• Signal Development: Add the appropriate enzyme substrate (e.g., TMB for HRP) and incubate until a color change is observed.

• Reaction Termination and Measurement: Stop the reaction with a stop solution (e.g., 2N H₂SO₄) and measure the absorbance at the appropriate wavelength using a microplate reader. The resulting signal is inversely proportional to the concentration of the free hapten in the sample.[6]

Cross-reactivity is quantified by comparing the concentration of the parent hapten required to cause 50% inhibition of the maximum signal (IC50) with the IC50 of the cross-reactant.

% Cross-Reactivity = (IC50 of Parent Hapten / IC50 of Cross-Reactant) x 100

Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance (SPR) is a label-free, real-time optical biosensing technique that provides high-quality kinetic data on biomolecular interactions.[11][12] It is an invaluable tool for the detailed characterization of antibody-hapten binding affinity and specificity.

Caption: A streamlined workflow for SPR-based antibody cross-reactivity analysis.

• Sensor Chip Preparation and Antibody Immobilization: Activate a suitable sensor chip surface (e.g., CM5) and covalently immobilize the antibody via amine coupling.

• System Priming and Equilibration: Prime the system with running buffer to establish a stable baseline.

• Analyte Injection Series: Inject a series of concentrations of the parent hapten and each potential cross-reactant over the immobilized antibody surface.

• Association and Dissociation Monitoring: Monitor the binding (association phase) and subsequent release (dissociation phase) of the analyte in real-time.

• Surface Regeneration: After each binding cycle, inject a regeneration solution to remove the bound analyte and prepare the surface for the next injection.

• Data Analysis: Fit the resulting sensorgrams to an appropriate binding model (e.g., 1:1 Langmuir) to calculate the association rate constant (kₐ), dissociation rate constant (kₑ), and the equilibrium dissociation constant (Kₗ).

Cross-reactivity is directly compared by the binding affinity (Kₗ) of the antibody for the parent hapten versus the cross-reactants. A lower Kₗ value signifies a higher binding affinity.

Relative Affinity = Kₗ of Cross-Reactant / Kₗ of Parent Hapten

A relative affinity value close to 1 indicates high cross-reactivity.

Head-to-Head Comparison: Competitive ELISA vs. SPR

Feature	Competitive ELISA	Surface Plasmon Resonance (SPR)
Primary Output	Endpoint measurement of relative binding (IC50, % Cross-Reactivity).	Real-time kinetic and affinity data (kₐ, kₑ, Kₗ).[13]
Labeling Requirement	Requires enzyme-labeling of the hapten.	Label-free detection.[14]
Throughput	High-throughput; ideal for screening large numbers of compounds.	Lower throughput; better suited for in-depth characterization of a smaller set of key compounds.
Sample Consumption	Moderate.	Very low.
Information Depth	Provides a relative potency value.	Offers a mechanistic understanding of the binding event (on-rate and off-rate).
Cost and Complexity	Lower instrument cost and less complex operation.	Higher initial investment and requires more specialized expertise for experimental design and data analysis.

Conclusion and Strategic Recommendations

The comprehensive evaluation of antibody cross-reactivity is a critical step in the development of specific and reliable immunoassays for small molecule targets such as derivatives of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

• For broad-based screening of a large panel of potential cross-reactants, Competitive ELISA is the method of choice due to its high throughput, cost-effectiveness, and straightforward data output.

• For a detailed mechanistic understanding of binding kinetics and for the precise characterization of interactions with key cross-reactants identified during initial screening, Surface Plasmon Resonance is unparalleled. The rich kinetic data provided by SPR can be instrumental in selecting the optimal antibody candidate and in refining the immunoassay conditions.

A judicious, tiered approach is often the most effective strategy. This involves employing Competitive ELISA for initial, high-throughput screening, followed by SPR for in-depth characterization of the most significant cross-reacting compounds. This ensures both the breadth and depth of analysis required for the confident validation of antibody specificity.

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• Janeway, C. A. Jr., et al. (2001). The structure of a typical antibody molecule. In Immunobiology: The Immune System in Health and Disease (5th ed.). Garland Science.
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Safety & Regulatory Compliance

Comprehensive Guide to the Safe Disposal of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

This document provides essential procedural guidance for the safe and compliant disposal of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid (CAS No. 31914-19-9). As researchers and drug development professionals, our commitment to safety and environmental stewardship is paramount. This guide is designed to provide a clear, logical framework for managing waste generated from the use of this compound, ensuring the protection of personnel and adherence to regulatory standards. The protocols herein are synthesized from an analysis of the compound's chemical structure and safety data for structurally analogous materials.

Hazard Identification and Risk Assessment: An Evidence-Based Approach

Structural Analogs Analysis: Compounds such as 4-Oxo-4-(4-propylphenyl)butanoic acid and 4-(4-Methoxyphenyl)butyric acid exhibit a consistent hazard profile.[1][2] Based on these analogs, 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid should be handled as a substance that is, at minimum:

• A skin irritant. [1][2]

• A serious eye irritant. [1][2]

• Potentially capable of causing respiratory irritation. [1][2]

• Potentially harmful if swallowed.[3]

Causality: The butanoic acid moiety imparts acidic properties, while the aromatic ketone structure can contribute to irritant effects. Consequently, all handling and disposal procedures must assume the presence of these hazards. All waste containing this compound must be treated as hazardous chemical waste .

Essential Personal Protective Equipment (PPE)

A proactive stance on personal safety is non-negotiable. The potential for skin, eye, and respiratory irritation dictates the mandatory use of the following PPE when handling 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid in pure form or in solution.

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.[1]	Protects against splashes and airborne particles, preventing serious eye irritation.
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents direct skin contact, mitigating the risk of skin irritation.
Body Protection	A properly fastened laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory	Use in a well-ventilated area or chemical fume hood.	Minimizes inhalation of dust or aerosols, addressing the respiratory irritation hazard.[1]

Spill Management Protocol

Immediate and correct response to a spill is critical to containing the hazard.

Step 1: Secure the Area

• Alert personnel in the immediate vicinity.

• Restrict access to the spill area.

• Ensure adequate ventilation, preferably within a chemical fume hood.

Step 2: Contain and Clean

• For a solid spill : Gently sweep or shovel the material into a designated, labeled waste container, minimizing dust generation.[1] Do not use compressed air.

• For a solution spill : Cover the spill with an inert absorbent material (e.g., sand, diatomaceous earth, or universal binding agents).[4]

• Once absorbed, carefully scoop the material into a designated hazardous waste container.

Step 3: Decontaminate

• Wash the spill surface thoroughly with soap and water, followed by a water rinse.[2]

• Place all contaminated cleaning materials (e.g., paper towels, absorbent pads) into the hazardous waste container.[3]

Step 4: Dispose

• Seal the waste container and label it clearly as "Hazardous Waste" with the full chemical name.

• Manage the container for disposal according to the procedures outlined in Section 4.

Step-by-Step Waste Disposal Workflow

Disposal of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid must not involve drain or common trash disposal.[2] All waste streams must be managed through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

Workflow Diagram: Disposal Decision Process

Caption: Disposal workflow for 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Protocol Details:

• Waste Identification and Segregation:

  • Self-Validation: By classifying this compound as hazardous based on its chemical family, we adopt the safest possible handling protocol.

  • Action: Segregate all waste streams containing this chemical from non-hazardous waste. This includes pure (unused) chemical, contaminated gloves, weigh boats, pipette tips, and spill cleanup materials.

• Containerization:

  • Causality: Proper containment is the primary barrier against environmental release and personnel exposure.

  • Action: Place waste into a chemically compatible, sealable container (e.g., a high-density polyethylene (HDPE) jug or drum).[5] Ensure the container is in good condition and has a secure, leak-proof lid. For sharps (needles, contaminated glassware), use a designated sharps container.

• Labeling:

  • Trustworthiness: Accurate labeling is a regulatory requirement and ensures the safety of all personnel who may handle the waste.

  • Action: Clearly label the container with the words "Hazardous Waste," the full chemical name "4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid," and the approximate concentration and quantity. Follow all additional institutional and local labeling requirements.

• Temporary Storage:

  • Causality: Safe interim storage prevents accidents and ensures compliance with accumulation time limits set by regulatory bodies like the U.S. EPA.[6]

  • Action: Store the sealed and labeled waste container in a designated satellite accumulation area. This area should be cool, dry, well-ventilated, and away from incompatible materials.[1]

• Final Disposal:

  • Authoritative Grounding: Regulatory frameworks mandate that hazardous waste be disposed of through approved facilities.[6]

  • Action: Contact your institution's EHS office to schedule a pickup. Do not attempt to transport the waste off-site yourself. The standard and recommended disposal method for this type of organic chemical waste is high-temperature incineration at a licensed facility.[1]

Summary of Key Compound Data

Parameter	Value	Source
Chemical Name	4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid	N/A
CAS Number	31914-19-9	[7]
Molecular Formula	C₁₃H₁₆O₆	[7][8]
Molecular Weight	268.26 g/mol	[7][8]
Inferred GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1][2][9]
Recommended Disposal Route	Incineration via a licensed hazardous waste facility	[1]

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• SAFETY DATA SHEET Butanoic acid (Natural) . Synerzine. [Link]

• Hazardous Waste - EHSO Manual . University of Oklahoma. [Link]

• 4-(4-Chlorophenoxy)butanoic acid - Wikipedia . Wikipedia. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

For researchers engaged in the synthesis and application of novel chemical entities, a robust safety protocol is not merely a procedural formality; it is the bedrock of scientific integrity and innovation. This guide provides an in-depth, experience-driven framework for the safe handling of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, a compound of interest in contemporary drug development. Our focus extends beyond mere compliance, aiming to instill a deep-seated culture of safety through a comprehensive understanding of the 'why' behind each procedural step.

Hazard Analysis: A Proactive Approach to Safety

• Corrosivity and Irritation Potential : The butanoic acid moiety suggests that the compound is likely acidic and potentially corrosive. Analogous short-chain carboxylic acids, such as butyric acid, are known to cause severe skin burns and eye damage.[1][2] Therefore, we must assume a similar potential for this compound, necessitating robust protection against dermal and ocular exposure. Safety data for similar structures like 4-oxo-4-(4-propylphenyl)butanoic acid and 4-(4-methoxyphenyl)butyric acid indicate they are skin and eye irritants.[3][4]

• Respiratory Hazards : As a solid, the compound may exist as a fine powder, posing an inhalation risk. Dusts of organic acids can cause respiratory irritation.[4][5] The precautionary principle dictates that we mitigate this risk through appropriate respiratory protection, especially when handling the powder outside of a contained system.

• Reactivity : The compound is expected to be stable under normal laboratory conditions.[3][4] However, like many organic compounds, it may be incompatible with strong oxidizing agents.[3][4]

The Core of Protection: A Multi-layered PPE Strategy

A comprehensive PPE strategy is your primary defense against the identified hazards. The following table outlines the minimum required PPE for various laboratory operations involving 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid.

Laboratory Task	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Chemical safety goggles	Nitrile or neoprene gloves	Full-length lab coat	N95 respirator (if not in a fume hood)
Solution Preparation	Chemical safety goggles and face shield	Nitrile or neoprene gloves	Chemical-resistant apron over a lab coat	Not required if performed in a fume hood
Conducting Reactions	Chemical safety goggles	Nitrile or neoprene gloves	Full-length lab coat	Not required if performed in a fume hood
Post-Reaction Workup	Chemical safety goggles and face shield	Nitrile or neoprene gloves	Chemical-resistant apron over a lab coat	Not required if performed in a fume hood
Spill Cleanup	Chemical safety goggles and face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant overalls	Half-mask respirator with organic vapor/acid gas cartridges

The Rationale Behind Our PPE Choices

• Eye and Face Protection : The potential for serious eye irritation or damage necessitates the use of chemical safety goggles at all times.[3][4] A face shield should be worn over the goggles during procedures with a high risk of splashing, such as when preparing solutions or during spill cleanup.[4]

• Hand Protection : Standard laboratory gloves made of latex are insufficient. Nitrile or neoprene gloves offer superior protection against organic acids and solvents.[6] Always double-check glove integrity before use and change them immediately if contamination is suspected.

• Body Protection : A flame-resistant lab coat is the minimum requirement. For tasks with a higher risk of splashes, such as solution preparation and spill cleanup, a chemical-resistant apron or overalls are essential to prevent skin contact.[4][7]

• Respiratory Protection : Handling the solid compound outside of a certified chemical fume hood requires respiratory protection to prevent the inhalation of airborne particles.[4][8] In the event of a significant spill or aerosol generation, a half-mask respirator with appropriate cartridges is necessary.[8]

Operational Blueprint: From Handling to Disposal

Adherence to a stringent operational protocol is critical for ensuring a safe laboratory environment.

PPE Donning and Doffing: A Critical Procedure

A self-validating system for donning and doffing PPE minimizes the risk of cross-contamination.

Donning Sequence:

• Lab Coat/Overalls: Put on and fasten completely.

• Respirator: If required, perform a seal check.

• Eye and Face Protection: Position goggles and face shield.

• Gloves: Pull gloves on, ensuring the cuffs go over the sleeves of the lab coat.

Doffing Sequence (to minimize contamination):

• Gloves: Remove using a glove-to-glove and then skin-to-skin technique. Dispose of immediately.

• Lab Coat/Overalls: Remove by turning it inside out, without touching the exterior.

• Face Shield and Goggles: Handle by the headband.

• Respirator: Remove without touching the front.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[3][4]

Emergency Protocol: Spill Management

In the event of a spill, a pre-defined and practiced response is crucial.

Step-by-Step Spill Cleanup:

• Alert: Immediately alert personnel in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

• Protect: Don the appropriate spill cleanup PPE as outlined in the table above.

• Contain: For liquid spills, use an acid-neutralizing absorbent material. For solid spills, gently cover with a damp cloth to prevent dust generation.

• Clean: Carefully collect the absorbed material or solid using non-sparking tools.

• Decontaminate: Clean the spill area with a suitable decontaminating solution, followed by soap and water.

• Dispose: Place all contaminated materials, including PPE, in a labeled hazardous waste container.

Disposal Plan: A Cradle-to-Grave Responsibility

Proper disposal of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid and associated contaminated materials is a legal and ethical obligation.

• Unused Product: Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not dispose of it down the drain.[3]

• Contaminated Materials: All PPE, absorbent materials from spills, and empty containers should be treated as hazardous waste and disposed of in designated, sealed containers.[3]

Visualizing the Safety Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: A flowchart outlining the decision-making process for PPE selection.

References

• Synerzine. (2020). SAFETY DATA SHEET Butanoic acid (Natural). Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Butyric acid. Retrieved from [Link]

• Royal Brinkman. (2020). Personal protective equipment for crop protection. Retrieved from [Link]

• Albert Kerbl GmbH. (n.d.). Protective Equipment | Plant Protection. Retrieved from [Link]

Sources

• 1. synerzine.com [synerzine.com]
• 2. carlroth.com [carlroth.com]
• 3. fishersci.com [fishersci.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. royalbrinkman.com [royalbrinkman.com]
• 7. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 8. Using personal protective equipment on the farm | UMN Extension [extension.umn.edu]